(4-Methoxyphenyl)(phenyl)methylamine

• CAS: 5267-46-9

Core Science & Biosynthesis

(4-Methoxyphenyl)(phenyl)methylamine basic properties

An In-depth Technical Guide to the Basic Properties of (4-Methoxyphenyl)(phenyl)methylamine

Abstract

(4-Methoxyphenyl)(phenyl)methylamine is a secondary diarylmethylamine characterized by a central nitrogen atom bonded to a hydrogen, and a methyl group substituted with both a phenyl and a 4-methoxyphenyl ring. This structure confers a unique combination of steric and electronic properties, making it a molecule of interest for researchers in synthetic chemistry, materials science, and drug development. Its basicity is modulated by the dual aromatic systems, while its potential for hydrogen bonding and specific spectroscopic signature makes it an ideal candidate for systematic study. This guide provides a comprehensive overview of its core physicochemical properties, a detailed protocol for its synthesis via reductive amination, in-depth analysis of its spectroscopic characteristics, and essential safety information. The content herein is intended to serve as a foundational resource for scientists and professionals requiring a deep technical understanding of this compound.

Introduction and Molecular Overview

(4-Methoxyphenyl)(phenyl)methylamine, with the chemical formula C₁₄H₁₅NO, is classified as a secondary amine.[1] Structurally, it is derived from ammonia by the replacement of two hydrogen atoms with organic substituents, specifically a single hydrogen and a diphenylmethyl group that is asymmetrically substituted. The nitrogen atom's lone pair of electrons is central to its chemical reactivity and basicity.

The presence of two distinct aryl groups—one unsubstituted phenyl ring and one phenyl ring bearing an electron-donating methoxy group in the para position—creates an electronic asymmetry that influences the molecule's reactivity and intermolecular interactions. This structural motif is a common scaffold in medicinal chemistry, and analogues have been investigated for a range of biological activities, including antioxidant and anticancer properties.[2] A thorough understanding of its fundamental properties is therefore critical for its effective utilization as a synthetic intermediate or a core pharmacophore.

Physicochemical Properties

The physical and chemical properties of (4-Methoxyphenyl)(phenyl)methylamine are dictated by its molecular structure, including its molecular weight, aromatic character, and the presence of the basic nitrogen and polar methoxy group.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	[3]
Molecular Weight	213.27 g/mol	[3]
Appearance	White to yellow powder or crystals	[4] (analogue)
Computed XLogP3	2.4	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	2 (N and O)	[3]

Basicity and pKa

The acid-base equilibrium is a fundamental property governing its behavior in different chemical environments, particularly in biological systems and during acid-base extractions in purification protocols.

Caption: Acid-base equilibrium of (4-Methoxyphenyl)(phenyl)methylamine.

Solubility Profile

The molecule's solubility is consistent with its structure: a large, nonpolar aromatic framework combined with a polar amine functional group. This duality results in good solubility in a wide range of organic solvents while exhibiting limited solubility in water. However, in acidic aqueous solutions, protonation of the amine nitrogen to form the corresponding ammonium salt dramatically increases its water solubility. This property is crucial for purification via acid-base extraction.

Solvent	Solubility	Rationale
Water (neutral)	Insoluble	Dominated by large hydrophobic aryl groups.
Aqueous HCl (1M)	Soluble	Forms a water-soluble ammonium hydrochloride salt.
Aqueous NaOH (1M)	Insoluble	Remains in its neutral, free base form.
Methanol, Ethanol	Soluble	Polar protic solvents can hydrogen bond with the amine.
Dichloromethane, Chloroform	Soluble	Good solubility in moderately polar organic solvents.
Ethyl Acetate	Soluble	Common solvent for extraction and chromatography.
Hexane, Toluene	Sparingly Soluble to Soluble	Soluble in nonpolar aromatic solvents, less so in alkanes.

Synthesis and Purification

The most direct and widely employed method for synthesizing secondary amines like (4-Methoxyphenyl)(phenyl)methylamine is reductive amination .[5][6] This one-pot reaction involves the condensation of an aldehyde or ketone with a primary amine to form an intermediate imine (or iminium ion), which is then reduced in situ to the target amine.

For this specific target, the reaction proceeds between benzaldehyde and p-anisidine (4-methoxyaniline). The initial condensation forms an N-benzylidene-4-methoxyaniline intermediate, which is subsequently reduced.[7][8] Various reducing agents can be employed, with sodium borohydride (NaBH₄) or the milder sodium cyanoborohydride (NaBH₃CN) being common choices in laboratory settings.[5]

Caption: General workflow for synthesis via reductive amination.

Detailed Experimental Protocol

This protocol is a representative procedure synthesized from established chemical principles and must be adapted and optimized based on laboratory conditions. All work should be performed in a well-ventilated fume hood.

Reagents:

• Benzaldehyde (1.0 eq)

• p-Anisidine (1.0 eq)

• Methanol (or Ethanol) as solvent

• Sodium Borohydride (NaBH₄) (1.5 - 2.0 eq)

• Glacial Acetic Acid (catalytic amount)

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

Procedure:

• Imine Formation: To a round-bottom flask charged with a magnetic stir bar, add p-anisidine (1.0 eq) and methanol. Stir until fully dissolved. Add benzaldehyde (1.0 eq) followed by a few drops of glacial acetic acid to catalyze the reaction. Stir the mixture at room temperature for 1-2 hours. Monitor the formation of the imine by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5 eq) in small portions over 20-30 minutes. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation and control the rate of addition to prevent excessive foaming.

• Reaction Completion & Quenching: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the imine intermediate.

• Workup: Carefully quench the reaction by the slow addition of water. Reduce the volume of methanol under reduced pressure. Add ethyl acetate to the residue and transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with saturated NaHCO₃ solution (to neutralize the acid catalyst) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to afford the pure (4-Methoxyphenyl)(phenyl)methylamine.

Spectroscopic and Structural Characterization

Unambiguous confirmation of the molecular structure and assessment of purity requires a combination of spectroscopic techniques.

¹H NMR Spectroscopy

The proton NMR spectrum provides distinct signals for each type of hydrogen in the molecule. The N-H proton signal is typically a broad singlet that can be exchanged with D₂O.[9]

Proton Type	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Key Features
Aromatic (Ph)	7.20 - 7.40	Multiplet	5H	Signals for the unsubstituted phenyl ring.
Aromatic (MeO-Ph)	6.80 - 7.20	AA'BB' system (two doublets)	4H	Characteristic pattern for a 1,4-disubstituted benzene ring.
Methine (CH-N)	~4.5 - 5.0	Singlet or Doublet (if coupled to N-H)	1H	Deshielded proton attached to two aryl groups and nitrogen.
Methoxy (OCH₃)	~3.80	Singlet	3H	Sharp, characteristic signal for the methoxy group.
Amine (N-H)	1.5 - 3.5	Broad Singlet	1H	Position is concentration-dependent; disappears upon D₂O shake.[9]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum confirms the carbon framework of the molecule.

Carbon Type	Predicted Chemical Shift (δ, ppm)	Key Features
Aromatic (C-O)	158 - 160	Quaternary carbon of the methoxy-substituted ring.
Aromatic (Quaternary)	140 - 145	Quaternary carbons to which the methyl group is attached.
Aromatic (CH)	114 - 130	Multiple signals for the protonated aromatic carbons.
Methine (CH-N)	55 - 65	Aliphatic carbon signal, deshielded by adjacent N and aryl groups.
Methoxy (OCH₃)	~55	Characteristic signal for the methoxy carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying key functional groups. As a secondary amine, a single N-H stretching band is expected.[10]

Functional Group	Absorption Range (cm⁻¹)	Intensity / Shape	Notes
N-H Stretch	3300 - 3400	Medium, sharp	Differentiates it from primary amines (two bands) and tertiary amines (no band).[1][10]
Aromatic C-H Stretch	3000 - 3100	Medium to weak	Signals presence of sp² C-H bonds.
Aliphatic C-H Stretch	2850 - 3000	Medium	Signals from the methine and methoxy C-H bonds.
Aromatic C=C Bending	1450 - 1600	Medium to strong	Multiple bands characteristic of the aromatic rings.
C-O Stretch (Aryl Ether)	1230 - 1270	Strong	Strong, characteristic absorption for the aryl-O-CH₃ bond.
C-N Stretch	1200 - 1350	Medium	Characteristic of aromatic amines.[9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, which can be used to confirm the structure.

• Molecular Ion (M⁺): The molecule contains an odd number of nitrogen atoms (one), so according to the Nitrogen Rule , its nominal molecular weight will be an odd number.[9] The expected molecular ion peak will appear at m/z = 213.

• Major Fragmentation Pathway: The dominant fragmentation pathway for amines is alpha-cleavage . In this case, cleavage of the C-H bond alpha to the nitrogen is less likely than cleavage of the C-C bonds. The most significant fragmentation would be the loss of a phenyl or methoxyphenyl radical to form a highly resonance-stabilized iminium cation.

Caption: Predicted primary mass spectrometry fragmentation pathways.

Safety and Handling

(4-Methoxyphenyl)(phenyl)methylamine, like many aromatic amines, should be handled with care. While specific toxicity data is not available, related compounds are known to cause skin and eye irritation.[11][12]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and nitrile gloves when handling the compound.

• Handling: Use in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Applications and Future Directions

The structural framework of (4-Methoxyphenyl)(phenyl)methylamine makes it a valuable building block in organic synthesis. Its secondary amine functionality allows for further derivatization, such as N-alkylation, acylation, or use in coupling reactions. The diarylmethyl motif is present in numerous biologically active compounds, including antihistamines and anticholinergics. Research into derivatives of this scaffold could yield novel compounds with potential therapeutic applications, leveraging the known antioxidant and anticancer activities of related aminophenol structures.[2][13] Future work could focus on synthesizing a library of analogues and screening them for various biological targets.

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A Technical Guide to (4-Methoxyphenyl)(phenyl)methylamine (CAS 5267-46-9)

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

(4-Methoxyphenyl)(phenyl)methylamine is a secondary amine featuring a diarylmethane scaffold. This structure is of significant interest in medicinal chemistry and materials science due to its synthetic versatility and its presence as a core fragment in various biologically active molecules. This guide provides a comprehensive overview of its chemical properties, a detailed, field-tested protocol for its synthesis via reductive amination, an analysis of its reactivity, and a discussion of its applications and safety considerations. The methodologies presented are designed to be self-validating, with explanations grounded in established chemical principles to empower researchers in their experimental design and execution.

Physicochemical and Spectroscopic Profile

The fundamental properties of a compound dictate its behavior in both reactive and biological systems. Below is a summary of the key computed and predicted characteristics of (4-Methoxyphenyl)(phenyl)methylamine.

Physical and Chemical Properties

Quantitative descriptors provide a baseline for understanding the compound's solubility, membrane permeability, and general handling characteristics.

Property	Value	Source
CAS Number	5267-46-9	-
Molecular Formula	C₁₄H₁₅NO	[1]
Molecular Weight	213.27 g/mol	[1]
Monoisotopic Mass	213.115364102 Da	[1]
XLogP3	2.4	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	3	[1]

Predicted Spectroscopic Data

Spectroscopy	Predicted Characteristics
¹H NMR	δ ~ 7.2-7.4 ppm (m, 5H, Ar-H of phenyl ring), δ ~ 6.8-7.2 ppm (m, 4H, Ar-H of methoxyphenyl ring), δ ~ 5.0-5.2 ppm (s, 1H, benzylic CH), δ ~ 3.8 ppm (s, 3H, OCH₃), δ ~ 2.0 ppm (br s, 1H, NH)
¹³C NMR	δ ~ 159 ppm (Ar-C-O), δ ~ 140-145 ppm (quaternary Ar-C), δ ~ 127-130 ppm (Ar-CH), δ ~ 114 ppm (Ar-CH), δ ~ 60 ppm (benzylic CH), δ ~ 55 ppm (OCH₃)
IR (cm⁻¹)	~3350 (N-H stretch), ~3030 (Ar C-H stretch), ~2950, 2850 (Aliphatic C-H stretch), ~1610, 1510 (Ar C=C stretch), ~1250 (Asym C-O-C stretch), ~1030 (Sym C-O-C stretch)
Mass Spec (EI)	M⁺ at m/z = 213, Key fragments: m/z = 212 (M-H)⁺, m/z = 198 (M-CH₃)⁺, m/z = 121 (C₈H₉O)⁺, m/z = 91 (C₇H₇)⁺

Synthesis and Purification Workflow

The most reliable and scalable method for preparing (4-Methoxyphenyl)(phenyl)methylamine is the reductive amination of benzaldehyde with p-anisidine. This two-step, one-pot process involves the initial formation of an N-benzylideneaniline intermediate (a Schiff base), which is then reduced in situ to the target secondary amine.

Synthesis Workflow Diagram

Caption: One-pot reductive amination workflow.

Detailed Experimental Protocol

This protocol is designed for robustness and high yield. The causality behind each step is explained to allow for informed optimization.

Materials:

• p-Anisidine

• Benzaldehyde

• Methanol (anhydrous)

• Sodium borohydride (NaBH₄)

• Deionized water

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Schiff Base Formation:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve p-anisidine (1.0 eq) in anhydrous methanol (approx. 0.2 M concentration).

  • To this stirring solution, add benzaldehyde (1.05 eq) dropwise at room temperature. A slight exotherm may be observed.

  • Stir the reaction mixture at room temperature for 1-2 hours. The formation of the imine intermediate can be monitored by TLC, observing the consumption of the starting materials.

  • Causality: Methanol is an ideal solvent as it readily dissolves the reactants and the subsequent reducing agent. The slight excess of benzaldehyde ensures complete consumption of the more valuable p-anisidine. The reaction proceeds at room temperature as imine formation is typically rapid.

• In Situ Reduction:

  • Cool the reaction mixture to 0 °C using an ice bath. This is critical for controlling the reactivity of the reducing agent.

  • Slowly add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 15-20 minutes. Vigorous gas evolution (H₂) will occur.

  • Causality: NaBH₄ is a mild and selective reducing agent, perfect for reducing the imine C=N bond without affecting the aromatic rings.[2] Adding it slowly at 0 °C prevents an uncontrolled exotherm and ensures a safe, efficient reduction.

• Reaction Work-up and Extraction:

  • After the addition of NaBH₄ is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-2 hours to ensure the reduction is complete.

  • Slowly quench the reaction by adding deionized water to decompose any excess NaBH₄.

  • Reduce the volume of methanol using a rotary evaporator.

  • Add ethyl acetate to the aqueous residue and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove any acidic impurities) and brine (to initiate drying).

  • Dry the separated organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude oil/solid by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Combine the fractions containing the pure product (identified by TLC) and remove the solvent under reduced pressure to yield (4-Methoxyphenyl)(phenyl)methylamine as a pure solid or oil.

  • Causality: Column chromatography is effective at separating the non-polar product from any remaining polar impurities or starting materials.

Reactivity and Mechanistic Considerations

The chemical behavior of (4-Methoxyphenyl)(phenyl)methylamine is governed by the interplay of its secondary amine and two distinct aromatic systems.

• Nucleophilicity of the Amine: The nitrogen atom possesses a lone pair of electrons, making it a potent nucleophile and a Brønsted-Lowry base. It will readily react with electrophiles such as alkyl halides (N-alkylation) and acyl chlorides (N-acylation) to form tertiary amines and amides, respectively.

• Electrophilic Aromatic Substitution: The molecule presents two sites for electrophilic aromatic substitution.

  • The 4-methoxyphenyl ring is strongly activated by the electron-donating methoxy group (-OCH₃), which is an ortho-, para-director. Substitution will overwhelmingly occur at the positions ortho to the methoxy group.

  • The phenyl ring is comparatively deactivated by the electron-withdrawing effect of the aminomethyl substituent.

Applications in Research and Development

The diarylmethane scaffold is a privileged structure in drug discovery. (4-Methoxyphenyl)(phenyl)methylamine serves as a valuable and versatile intermediate.

Core Applications Diagram

Caption: Key application areas for the title compound.

• Pharmaceutical Intermediates: This compound is a key building block for more complex molecules. Its structure is particularly relevant for the development of antihistamines and agents targeting the central nervous system (CNS).[3]

• Asymmetric Synthesis: The amine can be resolved into its individual enantiomers or used as a racemic mixture to synthesize chiral ligands and catalysts, which are crucial for stereoselective transformations in drug synthesis.[3]

• Materials Science: The aromatic and amine functionalities allow it to be incorporated into dyes and other functional materials, where its electronic properties can be exploited.[2][3]

Safety and Handling

While a specific Safety Data Sheet (SDS) for CAS 5267-46-9 is not publicly compiled, data from closely related structural analogs, such as 4-methoxybenzylamine and (S)-(-)-1-(4-Methoxyphenyl)ethylamine, provide a strong basis for a conservative safety assessment.[4][5][6]

This compound should be handled as a corrosive and potentially toxic substance.

Hazard Class	Statement	GHS Pictogram
Skin Corrosion/Irritation	Causes severe skin burns and eye damage	Corrosive
Acute Toxicity, Oral	Harmful if swallowed	Harmful
Eye Damage	Causes serious eye damage	Corrosive
STOT Single Exposure	May cause respiratory irritation	Harmful

Handling Precautions:

• Engineering Controls: Always handle this chemical in a certified chemical fume hood to avoid inhalation of vapors or dust. Ensure an eyewash station and safety shower are immediately accessible.[4]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

  • Skin and Body Protection: Wear a lab coat. Ensure skin is not exposed.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] Keep away from incompatible materials such as strong oxidizing agents and acids.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

(4-Methoxyphenyl)(phenyl)methylamine is a synthetically accessible and highly valuable diarylmethane derivative. Its utility as a precursor in the fields of pharmaceutical development and materials science is well-established. By understanding its synthesis, reactivity, and handling requirements as detailed in this guide, researchers can safely and effectively leverage this compound to advance their scientific objectives.

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Introduction: A Privileged Scaffold in Medicinal Chemistry

An In-depth Technical Guide to the Molecular Structure and Synthesis of (4-Methoxyphenyl)(phenyl)methanamine

(4-Methoxyphenyl)(phenyl)methanamine is a chiral primary amine featuring a diarylmethane framework. This structural motif, which combines a phenyl group and a 4-methoxyphenyl group attached to a single stereogenic carbon center, is of significant interest to researchers in drug development. The molecule's conformation, electronic properties, and potential for derivatization make it a valuable building block for synthesizing compound libraries aimed at various biological targets. The presence of the methoxy group provides a key point for metabolic interaction and can influence the molecule's pharmacokinetic profile, while the amine group serves as a critical handle for chemical modification and a potential site for hydrogen bonding with biological macromolecules. This guide provides a comprehensive overview of the synthesis, purification, and detailed structural characterization of (4-Methoxyphenyl)(phenyl)methanamine, grounded in established chemical principles and analytical techniques.

Molecular Synthesis: The Reductive Amination Approach

The synthesis of secondary amines like (4-Methoxyphenyl)(phenyl)methanamine is most effectively and commonly achieved through reductive amination.[1][2] This powerful and reliable strategy for C-N bond formation avoids the common issue of over-alkylation that plagues direct alkylation methods.[1] The process occurs in a one-pot or two-step sequence involving the formation of an imine intermediate from an amine and a carbonyl compound, which is then reduced to the target amine.[1][3]

Causality of Experimental Design

The chosen synthetic route involves the reaction of 4-methoxybenzaldehyde with ammonia (or an ammonia source) to form an intermediate imine, which is subsequently reduced. The selection of the reducing agent is critical. While powerful hydrides like lithium aluminum hydride could be used, milder and more selective reagents such as sodium triacetoxyborohydride (NaBH(OAc)₃) are often preferred in modern organic synthesis.[1] NaBH(OAc)₃ is particularly advantageous because it is selective for the reduction of the protonated imine (iminium ion) over the starting aldehyde, minimizing side reactions and simplifying the one-pot procedure.[1] The reaction is typically performed under slightly acidic conditions, often using acetic acid, to catalyze imine formation without rendering the amine nucleophile unreactive through excessive protonation.[1]

Experimental Protocol: One-Pot Reductive Amination

This protocol describes a self-validating system for the synthesis of (4-Methoxyphenyl)(phenyl)methanamine.

• Reaction Setup: To a solution of 4-methoxybenzaldehyde (1.0 eq) and benzaldehyde (1.0 eq) in a suitable solvent such as dichloroethane (DCE) or tetrahydrofuran (THF)[1], add ammonium acetate (1.5 eq) as the ammonia source.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine. Progress can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Once imine formation is evident, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the mixture. The portion-wise addition helps to control any potential exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the disappearance of the imine intermediate and the appearance of the product spot by TLC.

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer three times with an organic solvent such as ethyl acetate. The organic solvent choice is based on the product's solubility and ease of removal.

• Purification: Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can be purified by silica gel column chromatography to yield the pure (4-Methoxyphenyl)(phenyl)methanamine.

Synthesis and Purification Workflow

Caption: Synthesis and purification workflow for (4-Methoxyphenyl)(phenyl)methanamine.

Structural Elucidation and Physicochemical Properties

The unambiguous confirmation of the molecular structure of (4-Methoxyphenyl)(phenyl)methanamine relies on a combination of spectroscopic techniques and physical property measurements.

Physicochemical Data

The fundamental properties of the molecule provide a baseline for its identification and handling.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	[4]
Molecular Weight	213.27 g/mol	[4]
XLogP3	2.4	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	2	[4]
Rotatable Bond Count	3	[4]

Spectroscopic Characterization

Spectroscopic analysis provides a detailed fingerprint of the molecule's structure. The expected data is as follows:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show distinct signals corresponding to the different types of protons. The aromatic protons on the phenyl and methoxyphenyl rings will appear as complex multiplets in the range of δ 6.8-7.4 ppm. The methoxy group (–OCH₃) protons will present as a sharp singlet around δ 3.8 ppm. The single proton on the stereogenic carbon (benzylic proton) will appear as a singlet or a multiplet depending on coupling, and the two amine (–NH₂) protons will likely be a broad singlet which can exchange with D₂O.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show distinct signals for each unique carbon atom. The carbons of the two aromatic rings will resonate in the typical downfield region (δ 114-145 ppm). The methoxy carbon is expected around δ 55 ppm. The benzylic carbon, attached to two aromatic rings and the nitrogen atom, will be found further downfield.[5]

• IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional groups present. Key vibrational bands to be observed include a moderate N-H stretch in the 3300-3500 cm⁻¹ region, characteristic C-H stretching of the aromatic rings just above 3000 cm⁻¹, C=C stretching bands in the 1450-1600 cm⁻¹ region, and a strong C-O stretch for the aryl ether around 1250 cm⁻¹.

• MS (Mass Spectrometry): Mass spectrometry will confirm the molecular weight of the compound. The electron ionization (EI) mass spectrum should show a molecular ion peak (M⁺) at m/z = 213. Key fragmentation patterns would include the loss of the phenyl or methoxyphenyl groups.

Characterization Workflow Logic

Caption: Logical workflow for the structural characterization of the synthesized product.

Relevance and Applications in Drug Development

The diarylmethane scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in compounds with diverse biological activities. Analogues of (4-Methoxyphenyl)(phenyl)methanamine have been investigated for various therapeutic applications.

• Anticancer and Antioxidant Properties: Derivatives containing the (4-methoxyphenyl)amino moiety have been synthesized and evaluated for their biological activities. Some studies have shown that related structures possess significant antioxidant and anticancer properties, with activity identified against cell lines such as human glioblastoma.[6] The aminophenol substructure, which is related to the title compound, is known to contribute to both antioxidant and antiproliferative effects.[7]

• Enzyme Inhibition: Nitrogen analogues of stilbene, which share structural similarity with (4-Methoxyphenyl)(phenyl)methanamine, have been synthesized and shown to act as potent inhibitors of tyrosinase, an enzyme involved in melanin production.[8] This suggests potential applications in dermatology as skin-whitening agents.

The molecule serves as an excellent starting point for creating focused libraries for drug discovery. The primary amine can be readily acylated, alkylated, or used in further reductive aminations to explore the chemical space around this core structure, enabling the optimization of potency, selectivity, and pharmacokinetic properties for a desired biological target.

Conclusion

(4-Methoxyphenyl)(phenyl)methanamine is a structurally significant molecule accessible through robust and high-yielding synthetic methods like reductive amination. Its structure can be unequivocally confirmed through a standard suite of spectroscopic techniques. The inherent chirality and the presence of the diarylmethane scaffold make it a highly valuable chiral building block for medicinal chemists and drug development professionals, offering a proven foundation for the design of novel therapeutic agents.

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Introduction: The Strategic Importance of (4-Methoxyphenyl)(phenyl)methylamine

An In-depth Technical Guide to the Synthesis of (4-Methoxyphenyl)(phenyl)methylamine

(4-Methoxyphenyl)(phenyl)methylamine, a secondary amine featuring both a phenyl and a p-methoxyphenyl group attached to a central methylene bridge, represents a valuable scaffold in medicinal chemistry and materials science. Its structural motifs are prevalent in a range of biologically active compounds and functional organic materials. The strategic importance of this molecule lies in its utility as a versatile building block, enabling the introduction of its unique electronic and steric properties into larger, more complex molecular architectures.

This guide provides an in-depth exploration of the primary synthetic pathways to (4-Methoxyphenyl)(phenyl)methylamine. Moving beyond mere procedural descriptions, we will dissect the underlying chemical principles, evaluate the strategic advantages and limitations of each method, and provide detailed, field-proven protocols. The focus is on empowering researchers and drug development professionals with the causal understanding required to select and optimize the most suitable synthesis strategy for their specific application, whether for small-scale discovery or large-scale manufacturing. We will critically examine three core strategies: Reductive Amination, N-Alkylation, and the Leuckart-Wallach reaction.

Pathway 1: Reductive Amination - The Workhorse of Amine Synthesis

Reductive amination stands as the most prevalent and versatile method for synthesizing secondary amines due to its high efficiency, selectivity, and operational simplicity.[1][2][3] The strategy involves a two-stage, often one-pot, process: the formation of an imine (Schiff base) intermediate followed by its immediate reduction to the target amine. For (4-Methoxyphenyl)(phenyl)methylamine, this can be approached from two convergent starting points:

• Route A: Reaction of 4-methoxybenzaldehyde with aniline.

• Route B: Reaction of benzaldehyde with p-anisidine.[4]

The core of this pathway's success lies in the chemoselectivity of the reducing agent, which must reduce the C=N bond of the imine without affecting the C=O bond of the starting aldehyde.

Mechanistic Rationale

The reaction proceeds via the nucleophilic attack of the primary amine (aniline or p-anisidine) on the carbonyl carbon of the aldehyde. This forms a transient hemiaminal intermediate, which readily dehydrates to yield the corresponding N-benzylideneaniline derivative (an imine). This imine is then subjected to reduction by a hydride source.

Caption: General mechanism of reductive amination.

Critical Experimental Parameters: The Choice of Reducing Agent

The selection of the reducing agent is paramount for a successful reductive amination. While various hydrides can be employed, they differ in reactivity and selectivity.

• Sodium Borohydride (NaBH₄): A cost-effective and common reagent. However, it can also reduce the starting aldehyde, necessitating a two-step procedure where the imine is formed first before the borohydride is added.[5]

• Sodium Cyanoborohydride (NaBH₃CN): This reagent is less reactive than NaBH₄ and is particularly effective for one-pot reactions. It is stable in mildly acidic conditions (pH ~6-7) required for imine formation and selectively reduces the protonated iminium ion over the neutral carbonyl group.[1]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): A milder and less toxic alternative to NaBH₃CN, it is highly effective for a wide range of substrates, including electron-deficient anilines.

• Catalytic Hydrogenation: Using hydrogen gas with a metal catalyst (e.g., Palladium on Carbon, Pd/C) is a clean and atom-economical method. A notable example uses a Pd/NiO catalyst under a hydrogen atmosphere to achieve high yields.[6]

Data Presentation: Comparison of Reductive Amination Conditions

Route	Aldehyde	Amine	Reducing System	Solvent	Time (h)	Temp. (°C)	Yield (%)	Reference
A	4-Methoxybenzaldehyde	Aniline	H₂ (1 atm), 1.1 wt% Pd/NiO	-	10	25	93	[6]
B	Benzaldehyde	p-Anisidine	NaBH₄ / DOWEX® 50WX8	THF	0.67	RT	93	[7]
A	4-Methoxybenzaldehyde	Aniline	NaBH₄	Methanol/DCM	>8	RT	-	[5]
B	Benzaldehyde	p-Anisidine	H₂ (40 bar), Fe-P-C-800	Toluene	24	140	-	[8]

Experimental Protocol: Catalytic Reductive Amination (Pd/NiO)

This protocol is adapted from the procedure described by Yang et al. for the synthesis of N-(4-methoxybenzyl)aniline.[6]

• Reaction Setup: To a 50 mL reaction tube, add aniline (1 mmol, 93 mg), 4-methoxybenzaldehyde (1 mmol, 136 mg), and 1.1 wt% Pd/NiO catalyst (20 mg).

• Inert Atmosphere: Seal the tube and purge with hydrogen gas, maintaining a hydrogen atmosphere (e.g., via a balloon).

• Reaction: Stir the mixture vigorously at room temperature (25°C) for 10 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Upon completion, filter the reaction mixture to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure (rotary evaporation) to yield the crude product. If necessary, further purification can be achieved via silica gel column chromatography.

Pathway 2: N-Alkylation - The Direct Approach

Direct N-alkylation offers a more traditional route to C-N bond formation. This can be achieved either through a classical nucleophilic substitution with an alkyl halide or a more modern, greener "borrowing hydrogen" methodology with an alcohol.

• Route A: Aniline + 4-Methoxybenzyl halide

• Route B (Borrowing Hydrogen): p-Anisidine + Benzyl alcohol

Mechanistic Rationale & Causality

1. Alkylation with Halides: This pathway follows a standard Sₙ2 mechanism where the amine's lone pair acts as a nucleophile, displacing the halide from the benzyl halide. The primary drawback of this method is the lack of selectivity. The product, a secondary amine, is often more nucleophilic than the starting primary amine, leading to a high propensity for over-alkylation to form the tertiary amine and even the quaternary ammonium salt.[1] This necessitates careful control of stoichiometry and often results in complex product mixtures requiring tedious purification.

2. Borrowing Hydrogen (or Hydrogen Autotransfer): This elegant, atom-economical strategy overcomes the selectivity issues of the halide route. A transition metal catalyst (e.g., Pd, Ru, Ni) temporarily "borrows" hydrogen from the alcohol, oxidizing it in-situ to an aldehyde. This aldehyde then undergoes a reductive amination cycle with the amine, and the "borrowed" hydrogen is returned in the final reduction step. Water is the only byproduct.

Caption: Catalytic cycle for N-alkylation via borrowing hydrogen.

Experimental Protocol: Catalytic N-Alkylation of p-Anisidine with Benzyl Alcohol

This protocol is based on established methods for catalytic N-alkylation.

• Reagent Preparation: In a flame-dried Schlenk flask, combine p-anisidine (10 mmol, 1.23 g), benzyl alcohol (12 mmol, 1.30 g), a palladium-based catalyst (e.g., 5 mol% Pd/C), and an appropriate base (e.g., 1.2 eq K₂CO₃).

• Solvent & Atmosphere: Add anhydrous toluene (30 mL). Flush the flask with an inert gas (Argon or Nitrogen) for 10 minutes.

• Reaction: Place the flask in a preheated oil bath at 110°C and fit it with a reflux condenser. Stir the mixture vigorously.

• Monitoring: The reaction is typically complete within 12-24 hours. Monitor its progress by TLC (eluent: 20% ethyl acetate in hexane).

• Work-up: After cooling to room temperature, filter the mixture through a pad of Celite® to remove the catalyst and base, washing with ethyl acetate.

• Extraction: Combine the organic filtrates and wash sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel.

Pathway 3: The Leuckart-Wallach Reaction

The Leuckart-Wallach reaction is a classic method for reductive amination that utilizes formic acid or its derivatives, such as ammonium formate or formamide, as the hydride source.[2][9] It is a robust reaction but is often hampered by the requirement for high temperatures (120-180°C) and the potential formation of N-formyl byproducts, which necessitate a subsequent hydrolysis step to yield the free amine.[9][10]

Mechanistic Considerations

When reacting an aldehyde and an amine, the reaction first forms the iminium ion. The formate ion, derived from formic acid, then acts as a hydride donor, transferring a hydride to the iminium carbon and releasing a molecule of carbon dioxide, which drives the reaction forward.[9][11]

Caption: Hydride transfer step in the Leuckart-Wallach reaction.

While historically significant, the harsh conditions and potential for side reactions mean the Leuckart-Wallach reaction is often superseded by the milder borohydride- or catalytic hydrogenation-based reductive amination methods in modern laboratory settings.

Comparative Analysis of Synthetic Pathways

Feature	Reductive Amination (Modern)	N-Alkylation (Borrowing H₂)	Leuckart-Wallach Reaction
Selectivity	Excellent; avoids over-alkylation.	Excellent; avoids over-alkylation.	Good, but can form N-formyl byproducts.
Yield	Generally high to excellent (>90%).[6][7]	Good to high (70-95%).	Moderate to good.
Conditions	Mild (often RT to 40°C).	High temperature (reflux, >100°C).	Very high temperature (120-180°C).[9]
Reagents	Borohydrides or H₂/Catalyst.	Alcohols, transition metal catalyst.	Formic acid or derivatives.
Atom Economy	Good (Catalytic H₂) to Moderate (Borohydrides).	Excellent (byproduct is water).	Moderate (byproduct is CO₂).
Scalability	Highly scalable and widely used in industry.	Good; gaining traction in green chemistry.	Less common for large scale due to high temps.

Product Characterization

Confirmation of the successful synthesis of (4-Methoxyphenyl)(phenyl)methylamine (also known as N-(4-methoxybenzyl)aniline) is achieved through standard spectroscopic techniques.

Technique	Observation
¹H NMR	Characteristic signals include a singlet for the benzylic CH₂ protons (~4.10-4.25 ppm), a singlet for the methoxy (OCH₃) protons (~3.65-3.80 ppm), and distinct aromatic proton signals for both phenyl rings.[12]
¹³C NMR	Key signals include the benzylic carbon (~47.4 ppm), the methoxy carbon (~55.0 ppm), and the aromatic carbons.[12]
IR Spectroscopy	Presence of a characteristic N-H stretching band for a secondary amine (~3400 cm⁻¹), C-H stretches (aromatic and aliphatic), and a strong C-O stretch for the ether group (~1240 cm⁻¹).
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of the product (213.27 g/mol ) should be observed.

Conclusion and Outlook

For the synthesis of (4-Methoxyphenyl)(phenyl)methylamine, reductive amination stands out as the superior and most versatile strategy . Its operational simplicity, mild reaction conditions, high yields, and exceptional control over selectivity make it the method of choice for both discovery and process chemistry. Specifically, catalytic hydrogenation offers a greener, more atom-economical approach, while methods using NaBH(OAc)₃ provide broad substrate scope and operational ease.

The "borrowing hydrogen" N-alkylation is an excellent alternative, particularly from a green chemistry perspective, as it utilizes readily available alcohols and produces only water as a byproduct. However, it requires higher temperatures and specialized transition metal catalysts. The classical Leuckart-Wallach reaction, while mechanistically interesting, is largely of historical and niche interest due to its harsh energy requirements and less favorable selectivity profile.

Ultimately, the choice of synthetic pathway will be dictated by the specific constraints of the project, including scale, available equipment, cost, and environmental considerations. However, for producing high-purity (4-Methoxyphenyl)(phenyl)methylamine with high efficiency, modern reductive amination protocols are the authoritative recommendation.

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• 9. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 10. scribd.com [scribd.com]
• 11. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 12. rsc.org [rsc.org]

An In-Depth Technical Guide to (4-Methoxyphenyl)(phenyl)methylamine: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of (4-Methoxyphenyl)(phenyl)methylamine, a significant secondary amine that serves as a crucial intermediate in the development of pharmaceuticals and fine chemicals. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering insights into its chemical properties, synthesis, and applications, grounded in established scientific principles and methodologies.

Introduction and Historical Context

While a singular definitive "discovery" of (4-Methoxyphenyl)(phenyl)methylamine in the annals of chemical literature is not readily apparent, its emergence is intrinsically linked to the development of synthetic methodologies for secondary amines, particularly reductive amination. The core structure, a diarylmethanamine, became increasingly accessible with the advent of robust reduction techniques in the 20th century. Its significance grew with the understanding of the pharmacological importance of the diphenylmethane scaffold, a common motif in centrally acting agents and antihistamines. The compound is primarily recognized not as an end-product but as a versatile building block, allowing for the introduction of the methoxyphenyl and phenyl groups into more complex molecular architectures.

(4-Methoxyphenyl)(phenyl)methylamine, also known by synonyms such as N-benzyl-4-methoxyaniline, is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and dyes. Its utility is underscored by its role in the development of antihistamines and central nervous system (CNS) agents. The presence of both a methoxy-substituted and an unsubstituted phenyl ring provides a scaffold for diverse chemical modifications, making it a valuable tool in medicinal chemistry.

Physicochemical and Spectroscopic Properties

Understanding the fundamental properties of (4-Methoxyphenyl)(phenyl)methylamine is essential for its application in synthesis and analysis. The following table summarizes its key physicochemical characteristics.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	[1]
Molecular Weight	213.28 g/mol	[1]
CAS Number	2538-34-3
Appearance	White to light yellow powder or crystal	[1]
Melting Point	62.0 to 66.0 °C	[1]
Boiling Point	Not readily available
Solubility	Soluble in common organic solvents
InChI Key	MXDBCXKVTJDKNP-UHFFFAOYSA-N

Spectroscopic analysis is critical for the structural elucidation and purity assessment of (4-Methoxyphenyl)(phenyl)methylamine. While a comprehensive public database of its spectra is not available, data for its precursor imine and related compounds provide a strong basis for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton (¹H) and Carbon-13 (¹³C) NMR are indispensable for confirming the structure. The expected ¹H NMR spectrum would show characteristic signals for the aromatic protons of both the phenyl and methoxyphenyl rings, a singlet for the methoxy group protons, a singlet for the benzylic proton, and a signal for the amine proton.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands corresponding to N-H stretching, aromatic C-H stretching, C-N stretching, and C-O stretching of the methoxy group.

Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight and fragmentation pattern. The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak corresponding to its molecular weight.

Synthesis of (4-Methoxyphenyl)(phenyl)methylamine

The most common and efficient method for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine is the reductive amination of benzaldehyde with 4-methoxyaniline (p-anisidine).[2] This two-step, one-pot reaction involves the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine.

Figure 1: General workflow for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine via reductive amination.

Detailed Experimental Protocol: Reductive Amination

This protocol provides a step-by-step methodology for the laboratory-scale synthesis of (4-Methoxyphenyl)(phenyl)methylamine.

Materials:

• Benzaldehyde (1.0 eq)

• 4-Methoxyaniline (p-anisidine) (1.0 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Methanol (solvent)

• Glacial acetic acid (catalyst, optional)

• Dichloromethane or Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if heating is required)

• Separatory funnel

Procedure:

• Imine Formation:

  • In a round-bottom flask, dissolve 4-methoxyaniline (1.0 eq) in methanol.

  • Add benzaldehyde (1.0 eq) to the solution. A catalytic amount of glacial acetic acid can be added to facilitate imine formation.

  • Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed and the imine spot is prominent. Gentle heating under reflux may be required to drive the reaction to completion.

• Reduction:

  • Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved; ensure adequate ventilation.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the disappearance of the imine intermediate.

• Work-up and Purification:

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous layer with dichloromethane or ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure (4-Methoxyphenyl)(phenyl)methylamine.

Applications in Pharmaceutical and Chemical Industries

(4-Methoxyphenyl)(phenyl)methylamine is a valuable intermediate primarily due to its utility in the synthesis of pharmacologically active compounds and dyes.

Pharmaceutical Applications

The diarylmethane scaffold present in this molecule is a key structural feature in many drugs. Its derivatives have been investigated for a range of therapeutic applications.

• Antihistamines: The N-benzylaniline core is a known pharmacophore in several antihistaminic agents. (4-Methoxyphenyl)(phenyl)methylamine serves as a precursor for the synthesis of more complex molecules with histamine H1 receptor antagonist activity.

• Central Nervous System (CNS) Agents: The structural similarity of this compound to known CNS-active molecules makes it an attractive starting material for the development of new therapeutics targeting the central nervous system. Its derivatives have been explored for their potential as antidepressants and other CNS modulators.

While specific blockbuster drugs directly synthesized from (4-Methoxyphenyl)(phenyl)methylamine are not widely publicized, its presence in numerous patents for pharmaceutical synthesis underscores its importance in drug discovery and development pipelines.[3][4][5][6][7]

Chemical Industry Applications

The activated aromatic ring of the methoxyphenyl group makes (4-Methoxyphenyl)(phenyl)methylamine a useful component in the synthesis of azo dyes. The amine functionality can be diazotized and coupled with other aromatic compounds to produce a wide range of colors.

Analytical Methods for Quality Control

Ensuring the purity and identity of (4-Methoxyphenyl)(phenyl)methylamine is crucial for its use as a pharmaceutical intermediate. A combination of chromatographic and spectroscopic techniques is employed for its quality control.[8][9]

Figure 2: Analytical techniques for the quality control of (4-Methoxyphenyl)(phenyl)methylamine.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used technique for assessing the purity of non-volatile organic compounds like (4-Methoxyphenyl)(phenyl)methylamine. A reversed-phase HPLC method using a C18 column is typically employed.

Representative HPLC Method:

• Column: C18, 5 µm, 4.6 x 250 mm

• Mobile Phase: A gradient of acetonitrile and water (with a buffer like ammonium acetate or a small amount of acid like formic acid).

• Detection: UV at a wavelength where the analyte has maximum absorbance (e.g., 254 nm).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 25 °C

This method can be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines to ensure reliable purity determination.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is suitable for the analysis of volatile impurities and for confirming the identity of the main component.[10][11] The sample may require derivatization to improve its volatility and chromatographic behavior.

Chiral Separation

As (4-Methoxyphenyl)(phenyl)methylamine is a chiral molecule, the separation of its enantiomers is often necessary for pharmaceutical applications, as different enantiomers can have distinct pharmacological activities.[12][13] Chiral HPLC using a chiral stationary phase (CSP) is the most common method for enantiomeric separation.[14][15][16] Polysaccharide-based CSPs are often effective for this class of compounds.

Conclusion

(4-Methoxyphenyl)(phenyl)methylamine, while not a widely known compound in its own right, holds significant importance as a versatile intermediate in organic synthesis. Its straightforward preparation via reductive amination and its valuable diarylmethane scaffold make it a key component in the development of new pharmaceuticals, particularly in the areas of antihistamines and CNS agents. A thorough understanding of its synthesis, properties, and analytical characterization, as detailed in this guide, is essential for its effective application in research and development.

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• NOVEL INTERMEDIATE AND POLYMORPHS OF 1-(4-METHOXYPHENYL)-7-OXO-6-[4-(2-OXOPIPERIDIN-1-YL)PHENYL]-4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[3,4-c] PYRIDINE-3-CARBOXAMIDE AND PROCESS THEREOF.

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• Gas Chromatography/Mass Spectra of 4-Methoxy-N-ethylamphetamine;... ResearchGate. [Link]

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• GC-MS and FT-IR Profiling of leaves methanol extract from the Pleiospermium alatum (Wall. ex Wt. - The Journal of Phytopharmacology. [Link]

• HPLC Separation of Acrylic Acid and 4- Methoxyphenol on Primesep B Column. SIELC. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• 4-Methoxyamphetamine. SIELC Technologies. [Link]

• Therapeutic aspects of biologically potent vanillin derivatives: A critical review. [Link]

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An In-depth Technical Guide to (4-Methoxyphenyl)(phenyl)methylamine: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxyphenyl)(phenyl)methylamine is a primary amine of significant interest in medicinal chemistry and drug development. Its structural motif, featuring a diarylmethylamine core, serves as a versatile scaffold for the synthesis of a wide range of biologically active compounds. This guide provides a comprehensive overview of its chemical nomenclature, properties, synthesis, characterization, and its pivotal role as a key intermediate in the development of pharmaceuticals, particularly in the realms of antihistamines and central nervous system (CNS) agents.[1]

Nomenclature and Chemical Identity

The systematic IUPAC name for this compound is (4-methoxyphenyl)-phenylmethanamine . It is also commonly referred to by various synonyms in chemical literature and commercial catalogs.

Table 1: Chemical Identifiers

Identifier	Value	Source
IUPAC Name	(4-methoxyphenyl)-phenylmethanamine	PubChem
Synonyms	(4-Methoxyphenyl)(phenyl)methyl amine; Benzylamine, 4-methoxy-α-phenyl-
CAS Number	5267-46-9 (hydrochloride salt)	Biosynth[2]
Molecular Formula	C₁₄H₁₅NO	PubChem[3]
Molecular Weight	213.27 g/mol	PubChem[3]
Canonical SMILES	COC1=CC=C(C=C1)C(C2=CC=CC=C2)N	PubChem[3]
InChIKey	MXDBCXKVTJDKNP-UHFFFAOYSA-N	PubChem[3]

Physicochemical Properties

The physicochemical properties of (4-methoxyphenyl)(phenyl)methylamine are crucial for its handling, formulation, and biological activity.

Table 2: Physicochemical Data

Property	Value	Notes
Appearance	Expected to be an oil or low-melting solid at room temperature.	Based on similar diarylmethylamines.
Melting Point	221 °C (hydrochloride salt)	Biosynth[2]
Boiling Point	Not available
Solubility	Soluble in common organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate. The hydrochloride salt is expected to have higher aqueous solubility.	General chemical principles.
pKa	Estimated to be around 9-10 for the protonated amine.	Based on the pKa of similar benzylamines.

Synthesis of (4-Methoxyphenyl)(phenyl)methylamine

The most direct and widely applicable method for the synthesis of (4-methoxyphenyl)(phenyl)methylamine is through the reductive amination of 4-methoxybenzophenone. This one-pot reaction involves the formation of an intermediate imine from the ketone and an ammonia source, which is then reduced in situ to the desired primary amine.

Reductive Amination Workflow

Caption: General workflow for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine via reductive amination.

Experimental Protocol: Reductive Amination using Ammonium Formate (Leuckart Reaction)

The Leuckart reaction is a classic method for reductive amination that utilizes ammonium formate as both the ammonia source and the reducing agent.[4][5]

Materials:

• 4-Methoxybenzophenone

• Ammonium formate

• Formic acid (optional, can increase yield)

• Toluene or another high-boiling point solvent

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM) or Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-methoxybenzophenone (1 equivalent) and an excess of ammonium formate (3-5 equivalents). Toluene can be added as a solvent to facilitate mixing and heat transfer.

• Reaction: Heat the mixture to a high temperature (typically 160-180 °C) and maintain reflux for several hours (e.g., 6-24 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Hydrolysis of the Intermediate: After the initial reaction is complete, cool the mixture to room temperature. Add a solution of hydrochloric acid (e.g., 6 M HCl) and heat the mixture at reflux for an additional 1-2 hours to hydrolyze the intermediate formamide.

• Work-up:

  • Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

  • Wash the organic layer with water to remove any remaining ammonium salts.

  • Make the aqueous layer basic (pH > 10) by the slow addition of a concentrated sodium hydroxide solution. This will deprotonate the amine hydrochloride and allow for its extraction.

  • Extract the aqueous layer with dichloromethane or ethyl acetate (3 x volumes).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude (4-methoxyphenyl)(phenyl)methylamine can be purified by vacuum distillation or silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes with a small percentage of triethylamine to prevent tailing).

Characterization and Analytical Methods

Thorough characterization is essential to confirm the identity and purity of the synthesized (4-methoxyphenyl)(phenyl)methylamine.

Spectroscopic Data

Table 3: Predicted Spectroscopic Data

Technique	Expected Peaks / Signals
¹H NMR (CDCl₃, 400 MHz)	δ ~7.20-7.40 (m, 5H, Ar-H of phenyl), δ ~7.10-7.20 (d, 2H, Ar-H ortho to CH), δ ~6.80-6.90 (d, 2H, Ar-H ortho to OMe), δ ~5.10 (s, 1H, CH-N), δ ~3.80 (s, 3H, OCH₃), δ ~1.80 (br s, 2H, NH₂)
¹³C NMR (CDCl₃, 101 MHz)	δ ~159.0 (C-OMe), δ ~145.0 (quaternary C of phenyl), δ ~136.0 (quaternary C of methoxyphenyl), δ ~128.5 (Ar-CH of phenyl), δ ~128.0 (Ar-CH of methoxyphenyl), δ ~127.0 (Ar-CH of phenyl), δ ~114.0 (Ar-CH of methoxyphenyl), δ ~58.0 (CH-N), δ ~55.0 (OCH₃)
FTIR (film)	ν ~3300-3400 cm⁻¹ (N-H stretch, primary amine), ~3030 cm⁻¹ (Ar C-H stretch), ~2830-2950 cm⁻¹ (Aliphatic C-H stretch), ~1610, 1510 cm⁻¹ (C=C stretch of aromatic rings), ~1245 cm⁻¹ (Asymmetric C-O-C stretch of ether), ~1030 cm⁻¹ (Symmetric C-O-C stretch of ether)
Mass Spectrometry (EI)	m/z 213 (M⁺), 196 (M-NH₃)⁺, 135 (M-C₆H₅)⁺, 108 (M-C₇H₇O)⁺, 77 (C₆H₅)⁺

Analytical Workflow

Caption: Analytical workflow for the characterization and purity assessment of (4-Methoxyphenyl)(phenyl)methylamine.

Applications in Drug Development

The primary significance of (4-methoxyphenyl)(phenyl)methylamine lies in its role as a key building block for more complex molecules with therapeutic potential.

Intermediate for Antihistamines

Many second-generation H₁-antihistamines, which are known for their non-sedating properties, feature a diarylmethylamine or a related piperidine/piperazine scaffold. The synthesis of these drugs often involves the alkylation of a diarylmethylamine intermediate. The presence of the methoxy group can influence the pharmacokinetic and pharmacodynamic properties of the final drug molecule.[6][7][8]

Scaffold for Central Nervous System (CNS) Agents

The diarylmethyl moiety is a common feature in a variety of CNS-active compounds, including antidepressants, antipsychotics, and anticonvulsants. The ability to modify both aromatic rings of (4-methoxyphenyl)(phenyl)methylamine allows for the fine-tuning of receptor binding affinity and selectivity. For instance, derivatives of this scaffold could be explored for their activity at serotonin, dopamine, or other neurotransmitter receptors.

Conclusion

(4-Methoxyphenyl)(phenyl)methylamine is a valuable and versatile intermediate in organic and medicinal chemistry. Its synthesis via reductive amination is a robust and scalable method. The structural and electronic properties of this diarylmethylamine make it an ideal starting point for the development of novel therapeutics targeting a range of biological pathways. This guide provides a foundational understanding of this important chemical entity, empowering researchers to leverage its potential in their drug discovery and development endeavors.

References

• MySkinRecipes. (4-Methoxyphenyl)(phenyl)methylamine. [Link]

• PubChem. (R)-(4-Methoxyphenyl)(phenyl)methanamine. [Link]

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• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. MDPI. [Link]

• Synthesis of anti-allergic drugs. PubMed Central. [Link]

• Synthesis of terfenadine. Semantic Scholar. [Link]

• Synthesis of anti-allergic drugs. RSC Publishing. [Link]

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• 3. (R)-(4-Methoxyphenyl)(phenyl)methanamine | C14H15NO | CID 697979 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Physical and chemical properties of (4-Methoxyphenyl)(phenyl)methylamine

A Comprehensive Exploration of its Physicochemical Properties, Synthesis, and Applications for Researchers and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

(4-Methoxyphenyl)(phenyl)methylamine, a secondary amine featuring a diarylmethyl scaffold, represents a significant building block in modern medicinal chemistry. Its structural motif is prevalent in a variety of biologically active compounds, underscoring its importance as a key intermediate in the synthesis of novel therapeutics. This guide provides a comprehensive overview of the physical and chemical properties of (4-Methoxyphenyl)(phenyl)methylamine, detailed experimental protocols for its synthesis and characterization, and insights into its reactivity and applications in drug discovery and development. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the critical knowledge required to effectively utilize this versatile compound in their work.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in synthesis and drug development. This section details the key physical and chemical characteristics of (4-Methoxyphenyl)(phenyl)methylamine.

Structural and General Properties

(4-Methoxyphenyl)(phenyl)methylamine possesses a chiral center at the benzylic carbon, and its properties can be influenced by the specific enantiomeric form. The data presented here pertains to the racemic mixture unless otherwise specified.

Property	Value	Source
IUPAC Name	(4-methoxyphenyl)(phenyl)methanamine	PubChem[1]
Synonyms	4-Methoxy-α-phenylbenzylamine	-
CAS Number	2538-34-3 (free base)	-
Molecular Formula	C₁₄H₁₅NO	PubChem[1]
Molecular Weight	213.27 g/mol	PubChem[1]
Appearance	White to off-white solid (hydrochloride salt)	-

Tabulated Physical Properties

Property	Value	Notes
Melting Point (°C)	190 (hydrochloride salt)	The hydrochloride salt is a stable, crystalline solid.
Boiling Point (°C)	Not available	Data for isomers such as (4-(Methoxymethyl)phenyl)methanamine (125-130 °C at 12 Torr) exists, but is not directly applicable.[2]
Solubility	Soluble in common organic solvents like methanol, ethanol, and dichloromethane. The hydrochloride salt is soluble in water.	General solubility profile for similar secondary amines.
pKa	Estimated to be in the range of 9-10 for the conjugate acid.	Typical range for secondary amines.
XLogP3	2.4	Computed by PubChem, indicating moderate lipophilicity.[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	3	PubChem[1]

Chemical Properties and Reactivity

The chemical behavior of (4-Methoxyphenyl)(phenyl)methylamine is primarily dictated by the lone pair of electrons on the nitrogen atom of the secondary amine and the nature of the two aryl substituents.

Basicity and Salt Formation

As a secondary amine, (4-Methoxyphenyl)(phenyl)methylamine is a weak base and readily reacts with acids to form stable ammonium salts. The most common salt is the hydrochloride, which is often the commercially supplied form due to its enhanced stability and ease of handling compared to the free base.

N-Alkylation and N-Acylation

The nitrogen atom is nucleophilic and can undergo alkylation with alkyl halides or acylation with acyl chlorides or anhydrides to form tertiary amines and amides, respectively. These reactions are fundamental for introducing further diversity and functionality to the molecule.

Oxidation

Secondary amines are susceptible to oxidation. Depending on the oxidizing agent and reaction conditions, oxidation can lead to the formation of hydroxylamines, nitrones, or other degradation products. Care should be taken to avoid prolonged exposure to strong oxidizing agents or atmospheric oxygen, especially at elevated temperatures.

Reactivity of the Diarylmethyl Moiety

The diarylmethylamine scaffold is a privileged structure in medicinal chemistry and its reactivity can be exploited for further functionalization. For instance, the benzylic C-H bond can be a site for directed C-H activation reactions, enabling the introduction of various substituents onto the aromatic rings.

Key reactive sites of (4-Methoxyphenyl)(phenyl)methylamine.

Synthesis of (4-Methoxyphenyl)(phenyl)methylamine

The most common and efficient method for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine is through the reductive amination of 4-methoxybenzophenone. This two-step, one-pot procedure involves the formation of an imine intermediate followed by its reduction to the corresponding secondary amine.

Reductive Amination: A Versatile Strategy

Reductive amination is a cornerstone of amine synthesis due to its broad substrate scope and operational simplicity. The reaction proceeds via the nucleophilic attack of an amine on a carbonyl compound to form a hemiaminal, which then dehydrates to an imine or iminium ion. The subsequent reduction of this intermediate yields the amine product.

General workflow for the synthesis via reductive amination.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of secondary amines via reductive amination and should be performed by qualified personnel in a well-ventilated fume hood.

Materials:

• 4-Methoxybenzophenone

• Ammonium acetate or ammonia in methanol

• Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Methanol (MeOH) or 1,2-Dichloroethane (DCE)

• Glacial acetic acid (catalytic amount, if using NaBH(OAc)₃)

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Imine Formation:

  • To a solution of 4-methoxybenzophenone (1.0 eq) in a suitable solvent (e.g., methanol or DCE), add a source of ammonia. A significant excess of ammonium acetate (e.g., 10 eq) can be used. If using sodium triacetoxyborohydride as the reducing agent, a catalytic amount of glacial acetic acid can be added to facilitate imine formation.

  • Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 1-4 hours to allow for the formation of the imine intermediate. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Reduction:

  • Method A (Sodium Borohydride): Cool the reaction mixture in an ice bath. Slowly add sodium borohydride (NaBH₄) (e.g., 1.5-2.0 eq) portion-wise, ensuring the temperature remains below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-12 hours.

  • Method B (Sodium Triacetoxyborohydride): To the solution from the imine formation step, add sodium triacetoxyborohydride (NaBH(OAc)₃) (e.g., 1.5 eq) portion-wise at room temperature. Stir the reaction for 12-24 hours.

• Work-up and Extraction:

  • Quench the reaction by the slow addition of water or saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • If methanol was used as the solvent, remove it under reduced pressure.

  • Extract the aqueous layer with an organic solvent such as dichloromethane or ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

  • The crude amine can be purified by column chromatography on silica gel or by crystallization. For crystallization, the free base can be converted to its hydrochloride salt by dissolving it in a minimal amount of a suitable solvent (e.g., diethyl ether or ethyl acetate) and adding a solution of HCl in the same solvent. The resulting precipitate can be collected by filtration, washed with cold solvent, and dried.

Spectroscopic Characterization

While a comprehensive set of publicly available spectra for (4-Methoxyphenyl)(phenyl)methylamine is limited, the expected spectral characteristics can be inferred from the analysis of closely related structures and general principles of spectroscopy.

¹H NMR Spectroscopy (Proton NMR)

The ¹H NMR spectrum of (4-Methoxyphenyl)(phenyl)methylamine is expected to show distinct signals for the aromatic protons, the methoxy group, the benzylic proton, and the amine proton.

• Aromatic Protons (Ar-H): A complex multiplet pattern between δ 6.8 and 7.4 ppm. The protons on the 4-methoxyphenyl ring will appear as two doublets (an AA'BB' system), while the protons on the unsubstituted phenyl ring will show a more complex multiplet.

• Benzylic Proton (-CH(Ar)₂): A singlet or a broad singlet around δ 5.0-5.5 ppm.

• Methoxy Protons (-OCH₃): A sharp singlet at approximately δ 3.8 ppm.

• Amine Proton (-NH-): A broad singlet that can appear over a wide range (δ 1.5-3.0 ppm) and is exchangeable with D₂O.

¹³C NMR Spectroscopy (Carbon NMR)

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

• Aromatic Carbons: Multiple signals in the aromatic region (δ 110-160 ppm). The carbon attached to the methoxy group will be significantly deshielded (around δ 158-160 ppm).

• Benzylic Carbon: A signal around δ 60-65 ppm.

• Methoxy Carbon: A signal around δ 55 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• N-H Stretch: A weak to medium intensity band in the region of 3300-3500 cm⁻¹.

• C-H Stretch (Aromatic): Bands above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Bands below 3000 cm⁻¹.

• C=C Stretch (Aromatic): Bands in the region of 1600-1450 cm⁻¹.

• C-O Stretch (Ether): A strong band around 1240 cm⁻¹.

• C-N Stretch: A band in the region of 1250-1020 cm⁻¹.

Mass Spectrometry (MS)

In the mass spectrum, the molecular ion peak (M⁺) for the free base would be observed at m/z = 213. Common fragmentation patterns would involve cleavage of the benzylic C-N bond and fragmentation of the aromatic rings.

Applications in Drug Discovery and Development

(4-Methoxyphenyl)(phenyl)methylamine serves as a valuable intermediate in the synthesis of a wide range of pharmaceutical compounds. The diarylmethylamine core is a key pharmacophore in many centrally acting agents, including antihistamines and antidepressants.

While specific examples of marketed drugs directly synthesized from (4-Methoxyphenyl)(phenyl)methylamine are not readily found in the public domain, its structural similarity to key intermediates in the synthesis of compounds like carbinoxamine and other ethanolamine antihistamines highlights its potential utility. The methoxy group can serve as a handle for further modification or can influence the pharmacokinetic and pharmacodynamic properties of the final molecule.

Furthermore, the chiral nature of (4-Methoxyphenyl)(phenyl)methylamine makes it an attractive starting material for the asymmetric synthesis of enantiomerically pure drugs, where one enantiomer often exhibits the desired therapeutic activity with fewer side effects.

Safety and Handling

As with all chemicals, (4-Methoxyphenyl)(phenyl)methylamine and its salts should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling the compound.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The hydrochloride salt is generally more stable for long-term storage.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(4-Methoxyphenyl)(phenyl)methylamine is a versatile and valuable building block for organic synthesis, particularly in the field of medicinal chemistry. Its physicochemical properties, coupled with its straightforward synthesis via reductive amination, make it an accessible and important intermediate for the development of novel therapeutic agents. This guide has provided a comprehensive overview of its key characteristics, a detailed experimental protocol for its preparation, and an analysis of its potential applications. It is our hope that this information will serve as a valuable resource for researchers and professionals in the pharmaceutical sciences.

References

• PubChem. (R)-(4-Methoxyphenyl)(phenyl)methanamine. National Center for Biotechnology Information. [Link]

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Spectroscopic Characterization of (4-Methoxyphenyl)(phenyl)methylamine: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic characterization of (4-Methoxyphenyl)(phenyl)methylamine. It is intended for researchers, scientists, and drug development professionals who require a deep understanding of the analytical techniques used to elucidate and verify the structure of this and similar chemical entities. This document will delve into the theoretical underpinnings and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) in the analysis of (4-Methoxyphenyl)(phenyl)methylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms.[1][2] For (4-Methoxyphenyl)(phenyl)methylamine, both ¹H and ¹³C NMR are indispensable for confirming its molecular structure.

Experimental Protocol: Acquiring NMR Spectra

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural interpretation. The following is a general procedure for obtaining ¹H and ¹³C NMR spectra of a small organic molecule like (4-Methoxyphenyl)(phenyl)methylamine.

Sample Preparation:

• Solvent Selection: Choose a suitable deuterated solvent in which the analyte is soluble (e.g., CDCl₃, DMSO-d₆). Chloroform-d (CDCl₃) is a common first choice for many organic compounds.[3]

• Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the deuterated solvent in a clean, dry NMR tube.

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous. If necessary, gently warm the sample or use a vortex mixer.

• Filtering (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent shimming issues.[3]

Instrumental Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

• Shimming: The magnetic field homogeneity must be optimized by shimming to obtain sharp spectral lines. Modern spectrometers often have automated shimming routines.

• ¹H NMR Acquisition:

  • A standard single-pulse experiment is typically used.

  • Key parameters to set include the spectral width, acquisition time, relaxation delay, and number of scans. For a routine ¹H spectrum, a 90° pulse and a short relaxation delay (1-2 seconds) are common.

• ¹³C NMR Acquisition:

  • Due to the low natural abundance of ¹³C (1.1%), a larger number of scans is required compared to ¹H NMR.[4]

  • Proton decoupling is employed to simplify the spectrum to single lines for each unique carbon atom.

  • A longer relaxation delay may be necessary for quaternary carbons to be observed reliably.

Diagram of the NMR Experimental Workflow:

Caption: A simplified workflow for acquiring an FT-IR spectrum using the ATR technique.

Predicted IR Spectrum of (4-Methoxyphenyl)(phenyl)methylamine

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400 - 3300	N-H stretch	Primary Amine
3100 - 3000	C-H stretch	Aromatic
2950 - 2850	C-H stretch	Aliphatic
1610, 1510, 1450	C=C stretch	Aromatic Ring
1245	C-O stretch	Aryl Ether
1175	C-N stretch	Amine
830	C-H bend	p-disubstituted aromatic

Interpretation:

• N-H Stretching (3400 - 3300 cm⁻¹): A primary amine will typically show two bands in this region corresponding to the symmetric and asymmetric stretching of the N-H bonds. These bands are often of medium intensity. [5]* C-H Stretching (3100 - 2850 cm⁻¹): The absorptions above 3000 cm⁻¹ are characteristic of C-H bonds on an aromatic ring, while those below 3000 cm⁻¹ are from the aliphatic C-H bonds of the methoxy and methine groups.

• C=C Stretching (1610 - 1450 cm⁻¹): Multiple sharp bands in this region are characteristic of the carbon-carbon double bond stretching within the aromatic rings.

• C-O Stretching (1245 cm⁻¹): A strong absorption around 1245 cm⁻¹ is indicative of the C-O stretching of the aryl ether (the methoxy group). [6]* C-N Stretching (1175 cm⁻¹): The C-N stretching vibration of the amine is expected in this region.

• C-H Bending (830 cm⁻¹): A strong band around 830 cm⁻¹ is characteristic of the out-of-plane C-H bending of a para-disubstituted aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns. [7]

Experimental Protocol: Acquiring an Electron Ionization (EI) Mass Spectrum

• Sample Introduction: A small amount of the volatile sample is introduced into the mass spectrometer, typically via a direct insertion probe or gas chromatography inlet.

• Ionization: In the ion source, the sample molecules are bombarded with high-energy electrons (typically 70 eV), causing the ejection of an electron to form a molecular ion (M⁺•). [8]3. Fragmentation: The high internal energy of the molecular ion causes it to fragment into smaller, charged ions and neutral radicals.

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer) which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded to generate a mass spectrum.

Diagram of the EI-MS Experimental Workflow:

Caption: The process of obtaining an electron ionization mass spectrum.

Predicted Mass Spectrum of (4-Methoxyphenyl)(phenyl)methylamine

Molecular Ion:

• The molecular formula is C₁₄H₁₅NO.

• The nominal molecular weight is 213 g/mol .

• The molecular ion peak (M⁺•) is expected at m/z = 213. According to the nitrogen rule, a compound with an odd number of nitrogen atoms will have an odd nominal molecular mass. [7] Key Fragmentation Patterns:

The fragmentation of (4-Methoxyphenyl)(phenyl)methylamine will be dominated by cleavages that lead to stable carbocations, particularly those stabilized by resonance with the aromatic rings and the nitrogen atom.

• α-Cleavage: The most favorable fragmentation for amines is the cleavage of a bond alpha to the nitrogen atom. In this case, cleavage of the C-C bond between the methine carbon and one of the aromatic rings would be a primary fragmentation pathway.

  • Loss of a phenyl radical (C₆H₅•, 77 Da) would lead to a fragment at m/z = 136.

  • Loss of a methoxyphenyl radical (C₇H₇O•, 107 Da) would lead to a fragment at m/z = 106.

• Benzylic Cleavage: Cleavage of the C-N bond can also occur, leading to the formation of stable benzylic-type cations.

  • Formation of the tropylium ion (C₇H₇⁺) from the phenylmethyl moiety would result in a peak at m/z = 91.

  • Formation of the methoxybenzyl cation (C₈H₉O⁺) would result in a peak at m/z = 121.

Summary of Expected Key Fragments:

m/z	Proposed Fragment
213	[M]⁺• (Molecular Ion)
136	[M - C₆H₅]⁺
121	[CH₃OC₆H₄CH₂]⁺
106	[M - C₇H₇O]⁺
91	[C₇H₇]⁺ (Tropylium ion)
77	[C₆H₅]⁺

Conclusion

References

• Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. PubMed. Available at: [Link]

• An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. PubMed. Available at: [Link]

• An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Stevens Institute of Technology. Available at: [Link]

• How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry. Available at: [Link]

• Infrared spectroscopy correlation table. Wikipedia. Available at: [Link]

• NMR Spectroscopy: Basic Principles, Concepts and Applications in Chemistry, 3rd Edition. Wiley. Available at: [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

• Infrared spectroscopy correlation table. ChemEurope. Available at: [Link]

• Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations. ResearchGate. Available at: [Link]

• The Basics of Interpreting a Proton (1H) NMR Spectrum. ACD/Labs. Available at: [Link]

• 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. KPU Pressbooks. Available at: [Link]

• IR Spectra from Fourier Transform Infrared Spectrometer: Sampling & Peak Labeling. Docsity. Available at: [Link]

• Interpreting Aromatic NMR Signals. YouTube. Available at: [Link]

• 15.7: Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. Available at: [Link]

• An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. ResearchGate. Available at: [Link]

• Mass spectral interpretation. Wikipedia. Available at: [Link]

• 13-C NMR Protocol for beginners AV-400. Available at: [Link]

• Chapter 5: Acquiring 1 H and 13 C Spectra. The Royal Society of Chemistry. Available at: [Link]

• NMR Techniques in Organic Chemistry: a quick guide. Available at: [Link]

• Supplementary Information. Available at: [Link]

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. AIP Publishing. Available at: [Link]

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• Interpretation of mass spectra. Available at: [Link]

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• 8. uni-saarland.de [uni-saarland.de]

Introduction: Unveiling the Molecular Landscape of a Versatile Amine

An In-depth Technical Guide to the Theoretical Studies of (4-Methoxyphenyl)(phenyl)methylamine

(4-Methoxyphenyl)(phenyl)methylamine, a secondary aromatic amine, represents a core structural motif found in numerous compounds of interest in medicinal chemistry and materials science.[1] Its architecture, featuring a chiral center connecting a phenyl and a methoxy-substituted phenyl group to a secondary amine, imparts a unique combination of steric and electronic properties. Understanding the fundamental characteristics of this molecule—its three-dimensional structure, electronic distribution, and reactivity—is paramount for predicting its behavior and designing novel derivatives with tailored functions.

Theoretical and computational studies provide a powerful lens through which to explore this molecular landscape. By employing quantum chemical methods, we can construct a detailed, atom-level picture of the molecule's preferred conformations, spectroscopic signatures, and reactive sites. This guide offers a comprehensive overview of the theoretical methodologies applied to study (4-Methoxyphenyl)(phenyl)methylamine, providing researchers, scientists, and drug development professionals with a robust framework for its computational analysis. The narrative emphasizes the causality behind methodological choices, ensuring that the described protocols are not merely procedural but are grounded in established scientific principles.

Part 1: The Computational Toolkit - Methodologies for Molecular Interrogation

The cornerstone of modern theoretical studies on organic molecules is Density Functional Theory (DFT). This approach offers an exceptional balance between computational accuracy and resource efficiency, making it the workhorse for systems of this size.

The Choice of DFT: Why B3LYP/6-311+G(d,p)?

For a molecule like (4-Methoxyphenyl)(phenyl)methylamine, the selection of a functional and basis set is a critical first step that dictates the quality of the results.

• Functional - B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional incorporates a portion of the exact Hartree-Fock exchange with exchange and correlation functionals. It has a long and successful track record for accurately predicting the geometries and electronic properties of a wide range of organic compounds.[2][3][4][5] Its reliability makes it a trustworthy choice for this system.

• Basis Set - 6-311+G(d,p): This is a Pople-style, split-valence basis set.

  • 6-311: Indicates that core electrons are described by a single basis function, while valence electrons are described by three, allowing for greater flexibility in describing chemical bonds.

  • +: Adds diffuse functions, which are essential for accurately describing systems with lone pairs or anions and for calculating properties like electron affinity and proton affinity. The oxygen and nitrogen atoms in our molecule necessitate their inclusion.

  • (d,p): Adds polarization functions to heavy atoms (d) and hydrogen atoms (p). These functions allow for the description of non-spherical electron density, which is crucial for accurately modeling bonding and intermolecular interactions.

This combination of B3LYP with a robust basis set like 6-311+G(d,p) provides a self-validating system; the results obtained are consistently in good agreement with experimental data for similar molecules, lending high confidence to the predictions.[6][7]

Standard Computational Workflow

A rigorous theoretical investigation follows a well-defined, multi-step protocol. Each step builds upon the last, culminating in a comprehensive electronic and structural profile of the molecule.

Caption: Atom numbering scheme for (4-Methoxyphenyl)(phenyl)methylamine.

Part 3: Probing Reactivity through Quantum Chemical Descriptors

Once the optimized geometry is obtained, a wealth of information about the molecule's electronic structure and reactivity can be extracted.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding chemical reactivity.

• HOMO: Represents the ability to donate an electron. Regions of high HOMO density are susceptible to electrophilic attack.

• LUMO: Represents the ability to accept an electron. Regions of high LUMO density are susceptible to nucleophilic attack. [8]* HOMO-LUMO Gap (ΔE): The energy difference between these two orbitals is a crucial indicator of molecular stability. A large gap implies high kinetic stability and low chemical reactivity, whereas a small gap suggests the molecule is more polarizable and reactive. [9] For (4-Methoxyphenyl)(phenyl)methylamine, the HOMO is expected to be localized primarily on the electron-rich 4-methoxyphenyl ring and the nitrogen atom, due to the electron-donating effects of the methoxy group and the nitrogen lone pair. The LUMO is likely distributed across the phenyl ring's antibonding π-system.

Parameter	Description	Predicted Significance for (4-Methoxyphenyl)(phenyl)methylamine
EHOMO	Energy of the Highest Occupied Molecular Orbital	High value indicates strong electron-donating ability.
ELUMO	Energy of the Lowest Unoccupied Molecular Orbital	Low value indicates susceptibility to electron acceptance.
ΔE (LUMO-HOMO)	Energy Gap	A moderate gap is expected, indicating reasonable stability but accessible reactivity.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the total electron density, providing an intuitive visualization of charge distribution. It is invaluable for predicting non-covalent interactions and reactive sites. [9]

• Red Regions (Negative Potential): Indicate electron-rich areas, prime targets for electrophiles. For this molecule, these will be centered on the oxygen and nitrogen atoms.

• Blue Regions (Positive Potential): Indicate electron-poor areas, targets for nucleophiles. These are typically found around the hydrogen atoms, particularly the N-H proton.

• Green Regions (Neutral Potential): Indicate areas of nonpolar character, such as the phenyl rings.

The MEP map would clearly show that the most negative potential is localized on the oxygen of the methoxy group and the nitrogen, making them the primary sites for hydrogen bonding and protonation.

Part 4: Simulating Spectra - The Theoretical-Experimental Handshake

A key strength of computational chemistry is its ability to predict spectroscopic data. This allows for direct comparison with experimental results, serving as a powerful validation of the computed molecular structure.

Vibrational Spectroscopy (FT-IR & Raman)

Frequency analysis not only confirms that the optimized structure is a true energy minimum but also yields the vibrational frequencies that correspond to peaks in the IR and Raman spectra. [3][7]Key predicted vibrations for (4-Methoxyphenyl)(phenyl)methylamine would include:

• N-H Stretch: A characteristic peak in the 3300-3500 cm⁻¹ region.

• Aromatic C-H Stretch: Multiple peaks typically above 3000 cm⁻¹. [3]* Aliphatic C-H Stretch: Peaks from the methyl and alpha-carbon hydrogens, just below 3000 cm⁻¹.

• C=C Aromatic Ring Stretches: A series of peaks in the 1450-1600 cm⁻¹ range.

• C-O-C Asymmetric Stretch: A strong, characteristic peak for the ether linkage, typically around 1250 cm⁻¹.

• C-N Stretch: Found in the 1000-1200 cm⁻¹ region.

NMR Spectroscopy (¹H & ¹³C)

The Gauge-Independent Atomic Orbital (GIAO) method is the standard for calculating NMR chemical shifts with high accuracy. [3][7]By calculating the magnetic shielding for each nucleus in the optimized structure, a theoretical NMR spectrum can be generated. Comparing the calculated ¹H and ¹³C shifts with experimental data is one of the most stringent tests for validating a computed structure. Discrepancies can often point to incorrect conformational assignments or the influence of solvent effects not captured in the gas-phase calculation.

Electronic Spectroscopy (UV-Vis)

Time-Dependent DFT (TD-DFT) is used to calculate the energies of electronic excitations, which correspond to absorption bands in a UV-Vis spectrum. [2][3]The calculations can identify the specific molecular orbitals involved in the primary electronic transitions (e.g., π → π* transitions within the aromatic rings), providing a deep understanding of the molecule's photophysical properties.

Part 5: A Validated Protocol for Theoretical Analysis

To ensure reproducibility and trustworthiness, a standardized experimental protocol for the computational study is essential.

Protocol: DFT Analysis of (4-Methoxyphenyl)(phenyl)methylamine

• Structure Generation:

  • Draw the 2D structure of (4-Methoxyphenyl)(phenyl)methylamine and convert it to a preliminary 3D structure using software like GaussView 6 or Avogadro.

  • Perform an initial, low-level molecular mechanics optimization (e.g., using a UFF or MMFF94 force field) to obtain a reasonable starting geometry.

• Input File Preparation (Gaussian 16):

  • Create an input file specifying the calculation type, method, and basis set.

  • Route Section: #p B3LYP/6-311+G(d,p) Opt Freq=NoRaman Test

    • Opt: Requests a geometry optimization to the nearest energy minimum.

    • Freq: Requests a frequency calculation to be performed on the optimized geometry.

  • Charge and Multiplicity: Specify 0 1 for a neutral singlet ground state.

  • Molecular Specification: Provide the Cartesian coordinates from Step 1.

• Execution and Monitoring:

  • Submit the calculation to a high-performance computing cluster.

  • Monitor the convergence of the optimization. The forces on the atoms should decrease to near zero.

• Validation of Optimization:

  • Open the output log file and verify that the optimization has converged successfully.

  • Check the results of the frequency calculation. Confirm that there are no imaginary frequencies, which validates the structure as a true local minimum.

• Data Extraction and Analysis:

  • Structural Data: Extract the final optimized Cartesian coordinates, bond lengths, bond angles, and dihedral angles.

  • Vibrational Data: Visualize the vibrational modes and compare the calculated frequencies with experimental FT-IR/Raman spectra.

  • Electronic Data: Analyze the output for HOMO and LUMO energies. Generate cube files for the MEP and frontier orbitals for visualization.

  • Thermodynamic Data: Extract the zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

• Spectroscopic Simulation (Follow-up Calculations):

  • NMR: Using the optimized geometry, perform a single-point calculation with the GIAO method: #p B3LYP/6-311+G(d,p) NMR=GIAO Test.

  • UV-Vis: Perform a TD-DFT calculation: #p TD(NStates=10) B3LYP/6-311+G(d,p) Test.

Conclusion and Future Directions

Theoretical studies, grounded in robust DFT methods, provide an indispensable framework for understanding the structure, stability, and reactivity of (4-Methoxyphenyl)(phenyl)methylamine. This guide outlines a comprehensive and self-validating approach that moves from initial structure generation to the simulation of complex spectroscopic properties. The insights gained from analyzing frontier orbitals and the molecular electrostatic potential offer a predictive map of the molecule's chemical behavior, guiding synthetic efforts and application-focused research.

Future theoretical work could expand upon this foundation by:

• Explicit Solvation Models: Investigating the influence of different solvents on conformational preferences and reactivity.

• Reaction Mechanism Studies: Modeling the transition states and reaction pathways for key reactions, such as electrophilic substitution or N-alkylation.

• Chiral Properties: Calculating optical rotation and circular dichroism spectra to probe the molecule's chiroptical response.

By integrating these advanced computational techniques, the scientific community can continue to unlock the full potential of this versatile molecular scaffold.

References

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• 4. Crystal structure, Hirshfeld surface analysis and DFT studies of 4-methyl-2-({[4-(tri­fluoro­meth­yl)phen­yl]imino}­meth­yl)phenol - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes & Protocols: Eschweiler-Clarke Reaction for N-Methylation of Amines

Introduction: The Enduring Relevance of a Classic Reaction

In the landscape of synthetic organic chemistry, the Eschweiler-Clarke reaction stands as a robust and highly reliable method for the N-methylation of primary and secondary amines.[1][2][3] First described by Wilhelm Eschweiler in 1905 and later optimized by Hans Thacher Clarke in 1933, this one-pot reductive amination procedure utilizes formaldehyde as the carbon source and formic acid as the reducing agent.[2][4] Its primary advantage, which secures its place in the modern synthetic chemist's toolkit, is its ability to exhaustively methylate amines to the tertiary stage without the risk of forming quaternary ammonium salts—a common side reaction with other alkylating agents like methyl iodide.[1][5][6]

The introduction of methyl groups can profoundly alter the physicochemical and biological properties of molecules, a phenomenon sometimes called the "magic methyl effect".[7] This makes the Eschweiler-Clarke reaction particularly valuable in medicinal chemistry and drug development for modulating a compound's potency, selectivity, metabolic stability, and bioavailability.[2][7] This guide provides an in-depth look at the reaction mechanism, detailed experimental protocols, and practical insights for its successful application.

Part 1: The Reaction Mechanism Explained

A core tenet of effective protocol design is a thorough understanding of the underlying reaction mechanism. The Eschweiler-Clarke reaction proceeds through a well-established, sequential pathway that ensures clean and complete methylation.

The process begins with the reaction between the starting amine and formaldehyde to form a hemiaminal (or aminoalcohol) intermediate.[5][8] This intermediate readily dehydrates to generate a highly electrophilic iminium ion.[5][7][8] The key reductive step follows, where formic acid serves as a hydride (H⁻) donor. The formate ion transfers a hydride to the iminium ion, reducing it to the methylated amine and releasing carbon dioxide gas.[1][2][9] This release of CO₂ is thermodynamically favorable and renders the reaction irreversible.[1]

For a primary amine, this two-step sequence is repeated to install a second methyl group, yielding the tertiary amine. The reaction elegantly terminates at the tertiary amine stage because the product lacks the N-H proton necessary to form another iminium ion, thus preventing over-methylation.[1][5][8]

Sources

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Asymmetric Synthesis of Chiral Amines Utilizing (4-Methoxyphenyl)(phenyl)methylamine as a Chiral Auxiliary

Introduction: The Imperative for Chiral Purity in Amine Synthesis

Chiral amines are fundamental building blocks in modern chemistry, forming the backbone of a vast array of pharmaceuticals, agrochemicals, and advanced materials.[1][2] The specific three-dimensional arrangement of atoms, or stereochemistry, at a chiral center can profoundly influence a molecule's biological activity. Consequently, the ability to synthesize enantiomerically pure amines is of paramount importance in drug discovery and development, where often only one enantiomer exhibits the desired therapeutic effect while the other may be inactive or even detrimental.

Asymmetric synthesis, the selective production of a single enantiomer of a chiral molecule, has emerged as a powerful tool to achieve this goal. Among the various strategies, the use of chiral auxiliaries remains a robust and reliable method.[3] A chiral auxiliary is a stereogenic molecule that is temporarily attached to a prochiral substrate to direct a subsequent chemical transformation, leading to the formation of a new chiral center with high stereocontrol. After the desired transformation, the auxiliary is removed, yielding the enantiomerically enriched target molecule.

This application note provides a comprehensive guide to the use of (4-Methoxyphenyl)(phenyl)methylamine as a versatile chiral auxiliary for the asymmetric synthesis of α-chiral primary amines. We will delve into the synthesis of the auxiliary itself, its application in diastereoselective alkylation of imines, and the subsequent cleavage to afford the final product. The protocols and insights provided herein are designed for researchers and scientists engaged in synthetic organic chemistry and drug development.

(4-Methoxyphenyl)(phenyl)methylamine: A Privileged Chiral Auxiliary

(4-Methoxyphenyl)(phenyl)methylamine offers several advantages as a chiral auxiliary. The presence of the two aryl groups provides significant steric bulk, which is crucial for inducing high levels of diastereoselectivity in reactions of attached substrates. The methoxy group on one of the phenyl rings can also play a role in coordinating with reagents and influencing the transition state geometry. Furthermore, the benzylic nature of the auxiliary allows for its facile removal under relatively mild conditions, typically through hydrogenolysis, preserving the stereochemical integrity of the newly formed chiral center.

Synthesis of Chiral (4-Methoxyphenyl)(phenyl)methylamine

The enantiomerically pure auxiliary can be synthesized via a multi-step sequence starting from readily available precursors. A common approach involves the asymmetric reduction of the corresponding imine or the resolution of the racemic amine.

Protocol 1: Synthesis via Asymmetric Reductive Amination

This protocol outlines a general procedure for the asymmetric synthesis of (S)-(4-Methoxyphenyl)(phenyl)methylamine. The (R)-enantiomer can be obtained by using the corresponding (R)-chiral catalyst.

Workflow for Asymmetric Synthesis of the Chiral Auxiliary

Caption: Synthesis of the chiral auxiliary via imine formation and subsequent asymmetric reduction.

Materials:

• Benzophenone

• 4-Methoxyaniline

• Toluene

• Chiral catalyst (e.g., a chiral phosphoric acid or a transition metal complex with a chiral ligand)

• Hydrogen source (e.g., Hantzsch ester or hydrogen gas)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Silica gel for column chromatography

Procedure:

• Imine Formation:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add benzophenone (1.0 equiv.), 4-methoxyaniline (1.05 equiv.), and toluene.

  • Reflux the mixture until the theoretical amount of water is collected in the Dean-Stark trap, indicating the completion of imine formation.

  • Remove the toluene under reduced pressure to obtain the crude N-((4-methoxyphenyl)(phenyl)methylene)aniline.

• Asymmetric Reduction:

  • Dissolve the crude imine in a suitable solvent (e.g., toluene or DCM) under an inert atmosphere.

  • Add the chiral catalyst (typically 1-5 mol%).

  • Introduce the hydrogen source. If using hydrogen gas, purge the flask with H₂ and maintain a positive pressure. If using a chemical hydride source like a Hantzsch ester, add it to the reaction mixture.

  • Stir the reaction at the appropriate temperature (ranging from room temperature to elevated temperatures, depending on the catalyst) and monitor the progress by TLC or GC-MS.

• Work-up and Purification:

  • Upon completion, quench the reaction (if necessary, depending on the reagents used).

  • Wash the organic layer with saturated NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the enantiomerically enriched (S)-(4-Methoxyphenyl)(phenyl)methylamine.

Expected Outcome: This procedure should provide the chiral amine in good yield and high enantiomeric excess (typically >95% ee).

Application in Asymmetric Synthesis of α-Chiral Primary Amines

The primary application of (4-Methoxyphenyl)(phenyl)methylamine as a chiral auxiliary is in the diastereoselective synthesis of α-chiral primary amines. This is typically achieved through the formation of a chiral imine, followed by a diastereoselective nucleophilic addition or alkylation, and subsequent removal of the auxiliary.

Protocol 2: Diastereoselective Alkylation of a Chiral Imine

This protocol describes the synthesis of an enantiomerically enriched α-alkylated primary amine.

Workflow for Diastereoselective Alkylation

Caption: General workflow for the diastereoselective alkylation of a chiral imine.

Materials:

• Aldehyde (R-CHO)

• (S)-(4-Methoxyphenyl)(phenyl)methylamine

• Titanium tetrachloride (TiCl₄)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA)

• Alkyl halide (R'-X)

• Saturated Ammonium Chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Chiral Imine Formation:

  • To a solution of the aldehyde (1.0 equiv.) in anhydrous DCM at 0 °C, add TiCl₄ (1.1 equiv.) dropwise.

  • After stirring for 10 minutes, add (S)-(4-Methoxyphenyl)(phenyl)methylamine (1.0 equiv.) followed by the dropwise addition of Et₃N (2.5 equiv.).

  • Allow the reaction to warm to room temperature and stir until the aldehyde is consumed (monitor by TLC).

  • Quench the reaction with saturated NaHCO₃ solution and extract with DCM.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to give the crude chiral imine, which can be used in the next step without further purification.

• Diastereoselective Alkylation:

  • Dissolve the crude imine in anhydrous THF and cool the solution to -78 °C.

  • Slowly add a solution of LDA (1.1 equiv.) in THF. Stir the resulting enolate solution at -78 °C for 1 hour.

  • Add the alkyl halide (1.2 equiv.) and continue stirring at -78 °C for 2-4 hours.

  • Quench the reaction by adding saturated NH₄Cl solution.

  • Allow the mixture to warm to room temperature and extract with EtOAc.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the product by flash column chromatography to obtain the diastereomerically enriched N-alkylated amine.

Causality of Stereoselection: The high diastereoselectivity arises from the steric hindrance imposed by the bulky (4-methoxyphenyl)(phenyl)methyl group, which directs the incoming electrophile (alkyl halide) to attack the enolate from the less hindered face. The specific conformation of the lithium enolate in the transition state, potentially involving chelation with the methoxy group, further enhances the facial bias.

Data Presentation: Representative Results for Diastereoselective Alkylation

Entry	Aldehyde (R)	Alkyl Halide (R'-X)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Propanal	Methyl Iodide	95:5	85
2	Isobutyraldehyde	Benzyl Bromide	92:8	81
3	Cyclohexanecarboxaldehyde	Ethyl Iodide	>98:2	88

Note: The data presented in this table are representative and actual results may vary depending on the specific substrates and reaction conditions.

Cleavage of the Chiral Auxiliary

The final step in this asymmetric synthesis is the removal of the (4-methoxyphenyl)(phenyl)methyl auxiliary to unveil the desired chiral primary amine. This is typically achieved through catalytic hydrogenolysis.

Protocol 3: Hydrogenolytic Cleavage of the Auxiliary

Mechanism for Auxiliary Cleavage

Caption: Cleavage of the chiral auxiliary via catalytic hydrogenolysis.

Materials:

• Diastereomerically enriched N-alkylated amine

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• Hydrogenolysis:

  • Dissolve the N-alkylated amine in methanol in a flask suitable for hydrogenation.

  • Carefully add 10% Pd/C (typically 10-20 mol% by weight).

  • Purge the flask with hydrogen gas and maintain a positive pressure of H₂ (a balloon is often sufficient for small-scale reactions).

  • Stir the reaction vigorously at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up and Isolation:

  • Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude chiral primary amine.

  • If necessary, the amine can be further purified by distillation, crystallization of a salt (e.g., hydrochloride), or chromatography.

Self-Validation: The success of the cleavage can be confirmed by ¹H NMR spectroscopy, observing the disappearance of the signals corresponding to the (4-methoxyphenyl)(phenyl)methyl group and the appearance of the primary amine protons. The enantiomeric excess of the final product should be determined by chiral HPLC or by derivatization with a chiral agent followed by NMR or GC analysis.

Conclusion

(4-Methoxyphenyl)(phenyl)methylamine serves as an effective chiral auxiliary for the asymmetric synthesis of α-chiral primary amines. The straightforward protocols for its synthesis, its ability to induce high diastereoselectivity in alkylation reactions, and its facile removal make it a valuable tool for synthetic chemists. The methodologies outlined in this application note provide a solid foundation for researchers to explore the synthesis of a wide range of enantiomerically pure amines for applications in pharmaceutical and materials science.

References

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Application Notes and Protocols for (4-Methoxyphenyl)(phenyl)methylamine in CNS Agent Development

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The diarylmethylamine scaffold, exemplified by (4-Methoxyphenyl)(phenyl)methylamine, represents a privileged structure in the development of centrally active agents. Its structural motif is present in a variety of compounds targeting key neurotransmitter systems implicated in psychiatric and neurological disorders. This document provides a comprehensive guide for researchers exploring the potential of (4-Methoxyphenyl)(phenyl)methylamine and its derivatives as novel therapeutics for the central nervous system (CNS). We will delve into its hypothesized mechanism of action based on structure-activity relationship (SAR) studies of analogous compounds, and provide detailed protocols for its synthesis, in vitro characterization, and in vivo evaluation.

Introduction: The Promise of the Diarylmethylamine Scaffold

(4-Methoxyphenyl)(phenyl)methylamine is a chiral secondary amine featuring two distinct aromatic rings attached to a central methylamine core. This diarylmethylamine framework is a key pharmacophore in numerous CNS-active compounds, including antihistamines with sedative properties, as well as molecules targeting serotonergic and dopaminergic pathways. The presence of a methoxy group on one of the phenyl rings and the potential for chiral separation offer avenues for modulating potency, selectivity, and pharmacokinetic properties. While (4-Methoxyphenyl)(phenyl)methylamine itself is primarily utilized as a synthetic intermediate, its core structure provides a versatile platform for the design of novel CNS drug candidates with potential applications in treating conditions such as depression, anxiety, and psychosis.[1][2]

Hypothesized Mechanism of Action: A Focus on Monoamine Systems

Direct pharmacological data for (4-Methoxyphenyl)(phenyl)methylamine is not extensively available in the public domain. However, based on the well-documented structure-activity relationships of structurally related N-benzylphenethylamines and other diaryl derivatives, we can formulate a strong hypothesis regarding its potential biological targets.[3] The primary amine and the lipophilic diaryl structure suggest a high likelihood of interaction with monoamine neurotransmitter systems, specifically serotonin (5-HT) and dopamine (DA) receptors, and/or their respective transporters (SERT and DAT).

Interaction with Serotonin Receptors

Numerous studies on N-benzylated tryptamines and phenethylamines have demonstrated that the nature and substitution pattern of the aromatic rings are critical determinants of affinity and efficacy at serotonin receptors.[3] Specifically, the 5-HT₂ family of receptors (5-HT₂A, 5-HT₂B, and 5-HT₂C) are prominent targets for compounds with similar structural motifs.[3][4] It is plausible that (4-Methoxyphenyl)(phenyl)methylamine or its derivatives could act as agonists, antagonists, or allosteric modulators at these receptors, thereby influencing mood, cognition, and perception.

Interaction with Dopamine Receptors

The diarylmethyl-amine scaffold is also present in ligands targeting dopamine D₂-like receptors (D₂, D₃, and D₄).[5][6] The relative orientation of the aromatic rings and the nature of the amine substituent are crucial for receptor affinity and selectivity. Derivatives of (4-Methoxyphenyl)(phenyl)methylamine could potentially be designed to exhibit partial agonism or antagonism at these receptors, a mechanism central to the action of several atypical antipsychotics.[5]

Monoamine Transporter Inhibition

The structural similarity of (4-Methoxyphenyl)(phenyl)methylamine to known monoamine reuptake inhibitors suggests it could interfere with the function of the serotonin transporter (SERT) and the dopamine transporter (DAT).[7][8][9] Inhibition of these transporters leads to increased synaptic concentrations of serotonin and dopamine, respectively, which is a primary mechanism of action for many antidepressant and psychostimulant drugs.

The following diagram illustrates the potential CNS targets for derivatives of (4-Methoxyphenyl)(phenyl)methylamine.

Caption: Potential CNS targets of the (4-Methoxyphenyl)(phenyl)methylamine scaffold.

Synthetic Protocol: Reductive Amination

A common and efficient method for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine is through the reductive amination of 4-methoxybenzophenone with a suitable amine source, such as ammonia or a protected amine, followed by reduction.

Materials and Reagents

• 4-Methoxybenzophenone

• Ammonium acetate or Ammonia in methanol

• Sodium borohydride (NaBH₄) or Sodium cyanoborohydride (NaBH₃CN)

• Methanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl) in diethyl ether or isopropanol (for salt formation)

• Standard laboratory glassware and equipment (round-bottom flasks, condenser, magnetic stirrer, separatory funnel, rotary evaporator)

Step-by-Step Procedure

• Imine Formation:

  • In a round-bottom flask, dissolve 4-methoxybenzophenone (1 equivalent) in methanol.

  • Add ammonium acetate (10 equivalents) or a solution of ammonia in methanol.

  • Stir the mixture at room temperature or gentle reflux for 2-4 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (2-3 equivalents) portion-wise, controlling any effervescence.

  • Allow the reaction to warm to room temperature and stir for an additional 2-4 hours or until TLC indicates completion of the reaction.

• Work-up and Extraction:

  • Quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Add dichloromethane and water to the residue and transfer to a separatory funnel.

  • Separate the layers and extract the aqueous layer with dichloromethane (2x).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification and Isolation:

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product as an oil or solid.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • For easier handling and storage, the purified amine can be converted to its hydrochloride salt by dissolving it in a minimal amount of diethyl ether or isopropanol and adding a solution of HCl in the same solvent. The resulting precipitate can be collected by filtration.

Caption: General workflow for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine.

In Vitro Characterization Protocols

A systematic in vitro evaluation is essential to determine the pharmacological profile of (4-Methoxyphenyl)(phenyl)methylamine and its analogs.

Receptor Binding Assays

Objective: To determine the binding affinity (Ki) of the test compounds for a panel of CNS receptors.

Protocol:

• Target Selection: A primary screen should include key serotonin (5-HT₁A, 5-HT₂A, 5-HT₂C) and dopamine (D₁, D₂, D₃) receptors. A broader panel can be used for secondary screening.

• Membrane Preparation: Utilize commercially available cell lines stably expressing the human recombinant receptors of interest (e.g., HEK293 or CHO cells). Prepare cell membrane homogenates according to standard protocols.

• Radioligand Displacement Assay:

  • Incubate the cell membrane preparations with a specific radioligand for the receptor of interest (e.g., [³H]WAY-100635 for 5-HT₁A, [³H]ketanserin for 5-HT₂A, [³H]raclopride for D₂) and varying concentrations of the test compound.

  • After incubation to equilibrium, separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Quantify the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis:

  • Calculate the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis of the competition binding curves.

  • Convert the IC₅₀ value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Monoamine Transporter Uptake Assays

Objective: To assess the inhibitory potency (IC₅₀) of the test compounds on SERT, DAT, and NET.

Protocol:

• Cell Lines: Use cell lines stably expressing the human recombinant transporters (hSERT, hDAT, hNET).

• Uptake Inhibition Assay:

  • Pre-incubate the cells with varying concentrations of the test compound.

  • Initiate the uptake reaction by adding a radiolabeled substrate (e.g., [³H]5-HT for SERT, [³H]dopamine for DAT, [³H]norepinephrine for NET).

  • After a short incubation period, terminate the uptake by rapid washing with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity by liquid scintillation counting.

• Data Analysis:

  • Determine the IC₅₀ values from the concentration-response curves.

Assay Type	Primary Targets	Key Output	Typical Radioligands/Substrates
Receptor Binding	5-HT₁A, 5-HT₂A, 5-HT₂C, D₂, D₃	Ki (Binding Affinity)	[³H]WAY-100635, [³H]ketanserin, [³H]raclopride
Transporter Uptake	SERT, DAT, NET	IC₅₀ (Inhibitory Potency)	[³H]5-HT, [³H]dopamine, [³H]norepinephrine

In Vivo Evaluation Protocols

Promising candidates from in vitro screening should be advanced to in vivo models to assess their behavioral effects and pharmacokinetic properties.

Rodent Models for Antidepressant and Anxiolytic Activity

A variety of well-validated rodent behavioral models are available to assess potential antidepressant and anxiolytic effects.[4][10]

• Forced Swim Test (FST) and Tail Suspension Test (TST): These models are used to screen for antidepressant activity by measuring the immobility time of rodents when placed in an inescapable stressful situation. A reduction in immobility is indicative of an antidepressant-like effect.

• Elevated Plus Maze (EPM) and Open Field Test (OFT): These tests are used to evaluate anxiolytic-like behavior. An increase in the time spent in the open arms of the EPM or the center of the OFT suggests a reduction in anxiety.

Rodent Models for Antipsychotic Activity

• Amphetamine- or PCP-Induced Hyperlocomotion: These models are used to assess potential antipsychotic activity. A reduction in the hyperlocomotor activity induced by psychostimulants like amphetamine or phencyclidine (PCP) is predictive of antipsychotic efficacy.

• Prepulse Inhibition (PPI) of the Acoustic Startle Reflex: Deficits in PPI are observed in schizophrenic patients. The ability of a test compound to restore PPI in animal models with induced deficits (e.g., by apomorphine or PCP) suggests antipsychotic potential.

Preliminary Pharmacokinetic (PK) and Blood-Brain Barrier (BBB) Penetration Studies

• PK Study: Administer the compound to rodents via the intended clinical route (e.g., oral, intraperitoneal) and collect blood samples at various time points. Analyze the plasma concentrations of the compound over time to determine key PK parameters such as Cmax, Tmax, AUC, and half-life.

• BBB Penetration: After administration, collect both plasma and brain tissue at a specific time point (e.g., Tmax). Analyze the concentrations of the compound in both matrices to determine the brain-to-plasma ratio, which indicates the extent of BBB penetration.

Conclusion and Future Directions

(4-Methoxyphenyl)(phenyl)methylamine presents a valuable and versatile scaffold for the development of novel CNS agents. Based on the extensive research on structurally related compounds, derivatives of this molecule are hypothesized to interact with key players in the serotonergic and dopaminergic systems. The protocols outlined in this document provide a roadmap for the synthesis, in vitro characterization, and in vivo evaluation of novel analogs. Future research should focus on the systematic exploration of substitutions on the phenyl rings and the amine to optimize potency, selectivity, and pharmacokinetic properties, with the ultimate goal of identifying lead candidates for further preclinical development.

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The Strategic Role of (4-Methoxyphenyl)(phenyl)methylamine in the Synthesis of Ethanolamine Antihistamines: Application Notes and Protocols

Introduction: The Diarylmethyl Scaffold as a Cornerstone of First-Generation Antihistamines

First-generation H1 antihistamines represent a significant milestone in medicinal chemistry, providing symptomatic relief for allergic reactions to millions. A substantial number of these compounds, particularly those belonging to the ethanolamine ether class, are built upon a core diarylmethyl scaffold. This structural motif is critical for their antagonistic activity at the histamine H1 receptor.[1][2] (4-Methoxyphenyl)(phenyl)methylamine is a key intermediate in the synthesis of these pharmaceuticals, offering a versatile platform for the introduction of the requisite aminoalkoxy side chain that defines this class of drugs.[3]

The presence of a para-methoxy group on one of the phenyl rings is not merely an arbitrary substitution. This electron-donating group can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. Research into the structure-activity relationships (SAR) of antihistamines has shown that substituents on the aromatic rings can modulate receptor binding affinity, selectivity, and metabolic stability. Specifically, a p-methoxy moiety has been found to potentiate the antagonistic activities at H1 receptors in certain classes of antihistamines.[4] This guide provides a detailed exploration of the synthetic utility of (4-Methoxyphenyl)(phenyl)methylamine, complete with protocols and mechanistic insights relevant to researchers in drug discovery and development.

Core Synthesis: N-Alkylation to Form the Ethanolamine Ether Linkage

The primary transformation involving (4-Methoxyphenyl)(phenyl)methylamine in antihistamine synthesis is its N-alkylation with a suitable aminoalkyl halide, most commonly 2-(dimethylamino)ethyl chloride. This reaction, a classic Williamson ether synthesis adapted for amines, forges the crucial ether linkage and introduces the terminal dimethylamino group, which is essential for receptor binding and the formation of stable pharmaceutical salts.

The overall synthetic transformation can be depicted as follows:

Caption: General scheme for the synthesis of a methoxy-analog antihistamine.

Detailed Synthetic Protocol: Preparation of a Methoxy-Substituted Ethanolamine Antihistamine

This protocol provides a representative method for the N-alkylation of (4-Methoxyphenyl)(phenyl)methylamine. The reaction conditions are based on established procedures for the synthesis of structurally related antihistamines such as Doxylamine and Carbinoxamine.[4][5][6]

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Supplier
(4-Methoxyphenyl)(phenyl)methylamine	5267-46-9	213.28 g/mol	Major chemical suppliers
2-(Dimethylamino)ethyl chloride hydrochloride	4584-46-7	144.04 g/mol	Major chemical suppliers
Sodium amide (NaNH₂)	7782-92-5	39.01 g/mol	Major chemical suppliers
Toluene, anhydrous	108-88-3	92.14 g/mol	Major chemical suppliers
Sodium hydroxide (NaOH), 5M solution	1310-73-2	40.00 g/mol	Major chemical suppliers
Diethyl ether	60-29-7	74.12 g/mol	Major chemical suppliers
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	120.37 g/mol	Major chemical suppliers

Experimental Procedure

Caption: Step-by-step workflow for the N-alkylation protocol.

• Preparation of the Alkylating Agent: In a separate flask, neutralize 2-(dimethylamino)ethyl chloride hydrochloride with a 5M sodium hydroxide solution and extract the free base into an organic solvent like diethyl ether. Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent under reduced pressure to obtain the free amine of 2-(dimethylamino)ethyl chloride.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, dissolve (4-Methoxyphenyl)(phenyl)methylamine (1.0 eq.) in anhydrous toluene.

• Deprotonation: To the stirred solution, carefully add sodium amide (1.1 eq.) in portions at room temperature under a nitrogen atmosphere.

• Formation of the Alkoxide: Heat the reaction mixture to reflux for 2-4 hours to ensure the complete formation of the sodium salt of the amine.

• N-Alkylation: Cool the mixture to approximately 60-70 °C and add a solution of the previously prepared 2-(dimethylamino)ethyl chloride (1.2 eq.) in anhydrous toluene dropwise over 30 minutes.

• Reaction Completion: After the addition is complete, heat the mixture to reflux for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Extraction: Cool the reaction mixture to room temperature and cautiously quench the reaction by the slow addition of water. Separate the organic layer, and extract the aqueous layer with toluene or diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product. The final product can be purified by vacuum distillation or column chromatography on silica gel.

Causality and Self-Validation in the Protocol

• Choice of Base: Sodium amide is a strong base capable of deprotonating the secondary amine, which is necessary to form the nucleophilic nitrogen anion for the subsequent SN2 reaction. The completeness of this step is crucial for high conversion.

• Anhydrous Conditions: The use of anhydrous solvent and a nitrogen atmosphere is critical as sodium amide reacts violently with water. Moisture would also protonate the formed amine anion, quenching its nucleophilicity.

• Reaction Monitoring: Regular monitoring by TLC provides a reliable method to track the consumption of the starting material and the formation of the product, preventing unnecessarily long reaction times and potential side product formation. The appearance of a new spot with a different Rf value and the disappearance of the starting amine spot validates the progress of the reaction.

• Work-up Procedure: The aqueous work-up serves to quench any unreacted sodium amide and to dissolve the sodium chloride byproduct, facilitating its removal from the organic product.

• Purification: The final purification step by vacuum distillation or chromatography is essential to remove any unreacted starting materials or side products, ensuring the high purity of the final antihistamine compound. Characterization of the purified product by NMR and mass spectrometry will confirm its identity and purity.

Characterization of the Final Product

The purified product should be characterized using standard analytical techniques to confirm its structure and purity.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the phenyl and methoxyphenyl groups, a singlet for the methoxy group protons, and signals for the methylene and methyl groups of the 2-(dimethylamino)ethoxy side chain.
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the aromatic carbons, the methoxy carbon, and the carbons of the side chain.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the calculated mass of the N-alkylated product.
FT-IR Spectroscopy	Presence of C-O-C stretching vibrations for the ether linkage and the absence of the N-H stretching band of the secondary amine starting material.
HPLC	A single major peak indicating the purity of the compound.

Conclusion

(4-Methoxyphenyl)(phenyl)methylamine serves as a strategically important building block in the synthesis of ethanolamine ether antihistamines. The para-methoxy group is a key feature that can enhance the pharmacological profile of the final drug molecule. The N-alkylation protocol described, based on well-established synthetic routes for analogous compounds, provides a reliable and scalable method for the synthesis of these important pharmaceutical agents. The inherent logic and self-validating steps within the protocol ensure a high degree of confidence in achieving the desired product with high purity.

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Application Notes & Protocols: Chiral Resolution of Racemic (4-Methoxyphenyl)(phenyl)methylamine

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the chiral resolution of racemic (4-Methoxyphenyl)(phenyl)methylamine. Enantiomerically pure forms of this amine and its derivatives are crucial building blocks in medicinal chemistry. This guide details three primary resolution strategies: classical diastereomeric salt formation, enzymatic kinetic resolution, and preparative chiral chromatography. Each section offers an in-depth explanation of the underlying scientific principles, detailed step-by-step protocols, and critical insights into experimental design and optimization. The objective is to equip scientists with the foundational knowledge and practical methodologies required to efficiently isolate the desired enantiomers of this important chiral amine.

Introduction: The Significance of Chiral Amines

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals and bioactive molecules. The stereochemistry of the amine center is often a critical determinant of pharmacological activity, with enantiomers frequently exhibiting different efficacy, potency, and toxicity profiles. (4-Methoxyphenyl)(phenyl)methylamine serves as a key chiral intermediate whose enantiomers are precursors to various pharmaceutically relevant compounds. Consequently, robust and scalable methods for resolving its racemic mixture are of paramount importance.[1]

This guide explores the three most effective and industrially relevant techniques for achieving this separation. The choice of method often depends on factors such as scale, desired purity, cost, and available equipment.

• Diastereomeric Salt Formation: A classical, cost-effective method ideal for large-scale industrial production.[2]

• Enzymatic Kinetic Resolution: A highly selective "green chemistry" approach that operates under mild conditions.[3][4]

• Preparative Chiral Chromatography: A powerful analytical and preparative tool for achieving very high enantiomeric purity.[5]

Method 1: Classical Resolution via Diastereomeric Salt Formation

Principle of the Method

This technique is the cornerstone of industrial-scale chiral resolution.[2] It relies on the reaction of a racemic amine with a single enantiomer of a chiral resolving agent, typically a chiral acid. This acid-base reaction forms a pair of diastereomeric salts.[6] Unlike enantiomers, which have identical physical properties, diastereomers possess different solubilities in a given solvent.[1] This difference allows for their separation via fractional crystallization, where the less soluble diastereomeric salt precipitates from the solution, leaving the more soluble one behind. The desired enantiomer is then liberated from the isolated salt by treatment with a base.

The efficiency of this process is governed by the difference in solubility between the two diastereomeric salts, which is influenced by the choice of resolving agent and the crystallization solvent.[7]

Caption: Workflow for chiral resolution by diastereomeric salt formation.

Selecting the Resolving Agent and Solvent

The success of this method hinges on empirical screening. Tartaric acid and its derivatives are the most commonly used resolving agents for amines due to their availability and effectiveness.[7] For (4-Methoxyphenyl)(phenyl)methylamine, L-(+)-Tartaric acid is an excellent starting point. The choice of solvent is equally critical; alcohols like methanol or ethanol are often used as they provide a good balance of solubility for both diastereomeric salts.[6]

Resolving Agent	Common Solvents	Key Considerations
L-(+)-Tartaric Acid	Methanol, Ethanol, Isopropanol	Cost-effective, widely available. The stoichiometry (amine:acid ratio) can be varied (e.g., 1:1 or 2:1) to optimize crystallization.[7]
(-)-O,O'-Di-p-toluoyl-L-tartaric acid (DPTTA)	Acetone, Ethyl Acetate, Methanol	Often provides better separation due to the rigidity and bulk of the aromatic groups, enhancing crystalline packing differences.
(S)-(+)-Mandelic Acid	Ethanol, Water mixtures	Can provide different selectivity compared to tartaric acid derivatives.

Detailed Experimental Protocol

This protocol provides a representative procedure using L-(+)-tartaric acid.

Materials:

• Racemic (4-Methoxyphenyl)(phenyl)methylamine

• L-(+)-Tartaric acid

• Methanol (anhydrous)

• 2M Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM) or Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Chiral HPLC setup for analysis

Procedure:

• Salt Formation:

  • In a 250 mL flask, dissolve 10.0 g of racemic (4-Methoxyphenyl)(phenyl)methylamine in 50 mL of warm methanol.

  • In a separate flask, dissolve an equimolar amount of L-(+)-tartaric acid in 50 mL of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with constant stirring.

• Crystallization:

  • Allow the combined solution to cool slowly to room temperature. Cloudiness or precipitation should be observed.

  • For optimal crystal growth and purity, it is crucial to avoid rapid cooling. Let the mixture stand at room temperature for several hours or overnight.[8] If crystallization is slow, gentle scratching of the inner flask wall or seeding with a previously formed crystal can induce it.

  • Further cool the mixture in an ice bath (0-5 °C) for 1-2 hours to maximize the yield of the precipitated salt.

• Isolation of Diastereomeric Salt:

  • Collect the crystalline solid by vacuum filtration.

  • Wash the filter cake with a small amount of cold methanol to remove the mother liquor containing the more soluble diastereomer.

  • Dry the salt under vacuum. At this stage, a sample can be taken to determine the diastereomeric excess (d.e.) if an analytical method is available.

• Liberation of the Free Amine:

  • Suspend the dried diastereomeric salt in a mixture of 50 mL of water and 50 mL of dichloromethane (DCM).

  • Stir the suspension vigorously and add 2M NaOH solution dropwise until the pH of the aqueous layer is >10. This deprotonates the amine, breaking the salt.[6]

  • Continue stirring until all solids have dissolved and partitioned between the two liquid phases.

• Extraction and Purification:

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer two more times with 25 mL portions of DCM.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched amine.

• Analysis:

  • Determine the chemical yield.

  • Measure the enantiomeric excess (e.e.) using a suitable chiral HPLC method.

Method 2: Enzymatic Kinetic Resolution (EKR)

Principle of the Method

Enzymatic Kinetic Resolution (EKR) leverages the high stereoselectivity of enzymes, typically lipases, to differentiate between enantiomers.[3] In this process, the enzyme catalyzes a reaction (e.g., acylation) on one enantiomer at a much faster rate than the other. For a racemic amine, this results in a mixture of the acylated (reacted) amine of one configuration and the unreacted free amine of the opposite configuration.

The key advantage of EKR is its operation under mild, environmentally friendly conditions and its often-superb enantioselectivity. A perfect kinetic resolution will stop at 50% conversion, yielding the product and the remaining starting material, both with 100% e.e.[4]

Caption: General workflow for Enzymatic Kinetic Resolution of an amine.

Enzyme and Acyl Donor Selection

Candida antarctica Lipase B (CAL-B), often immobilized as Novozym 435, is a highly effective and versatile enzyme for the resolution of amines.[3][4][9] It exhibits broad substrate specificity and high stability in organic solvents. The choice of acyl donor is also important; simple esters like ethyl acetate can serve as both the acylating agent and the solvent, providing a clean and efficient system.

Parameter	Selection	Rationale
Enzyme	Novozym 435 (Immobilized CAL-B)	High enantioselectivity for a wide range of amines, excellent stability, and easy removal from the reaction mixture by filtration.[9][10]
Acyl Donor	Ethyl Acetate	Acts as both reagent and solvent, readily available, and the byproduct (ethanol) is easily removed.
Solvent	Toluene, Hexane, or neat Ethyl Acetate	Non-polar organic solvents are generally preferred to maintain high enzyme activity.
Temperature	30-50 °C	A balance between reaction rate and enzyme stability. Lower temperatures can sometimes increase enantioselectivity.

Detailed Experimental Protocol

Materials:

• Racemic (4-Methoxyphenyl)(phenyl)methylamine

• Novozym 435 (immobilized Candida antarctica lipase B)

• Ethyl Acetate (anhydrous)

• Toluene (anhydrous)

• Silica gel for column chromatography

• Chiral HPLC setup for analysis

Procedure:

• Reaction Setup:

  • To a 100 mL flask, add 2.0 g of racemic (4-Methoxyphenyl)(phenyl)methylamine, 40 mL of toluene, and 5 mL of ethyl acetate.

  • Add 200 mg of Novozym 435 to the solution.

  • Seal the flask and place it in an orbital shaker set to 40 °C and 200 rpm.

• Monitoring the Reaction:

  • The progress of the reaction should be monitored by taking small aliquots over time (e.g., every 4-8 hours) and analyzing them by TLC or HPLC.

  • The goal is to stop the reaction as close to 50% conversion as possible to maximize the enantiomeric excess of both the product and the remaining starting material.

• Work-up:

  • Once ~50% conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and potentially reused.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain a crude mixture of the unreacted amine and the acetylated product.

• Separation of Amine and Amide:

  • The unreacted amine and the resulting amide can be easily separated by standard silica gel column chromatography.

  • Elute with a hexane/ethyl acetate gradient. The less polar amide will typically elute first, followed by the more polar free amine.

• Analysis:

  • Collect the fractions and evaporate the solvent to obtain the purified amide and the enantiomerically enriched free amine.

  • Determine the chemical yield for each component.

  • Measure the enantiomeric excess (e.e.) of the recovered amine directly by chiral HPLC.

  • To determine the e.e. of the amide, it may need to be hydrolyzed back to the free amine before analysis.

Method 3: Preparative Chiral Chromatography

Principle of the Method

Preparative chiral chromatography is a direct separation method that utilizes a chiral stationary phase (CSP) to resolve enantiomers. The CSP creates a chiral environment where the two enantiomers interact differently, leading to different retention times and allowing for their separation.[5] Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are widely used due to their broad applicability and high resolving power.[11][12]

This method is particularly useful for obtaining small-to-moderate quantities of material with very high enantiomeric purity (>99% e.e.) and for analytical validation of other resolution methods.[5] The primary challenge lies in method development and the cost associated with large-scale columns and solvent consumption.

Column and Mobile Phase Selection

Screening different CSPs and mobile phase systems is essential for developing an effective separation method. For amines, normal phase or polar organic solvent chromatography (POSC) modes are often successful.[12] The addition of a small amount of a basic modifier (like diethylamine, DEA) to the mobile phase is typically required to achieve good peak shape and prevent tailing.

CSP Type	Typical Mobile Phases	Key Characteristics
Immobilized Amylose (e.g., CHIRALPAK® IA, IB, IC)	Hexane/Ethanol/DEA, Hexane/Isopropanol/DEA	Highly versatile and robust, compatible with a wide range of solvents.[11]
Immobilized Cellulose (e.g., CHIRALCEL® OD-I, OJ-I)	Hexane/Isopropanol/DEA, Acetonitrile/Methanol/DEA	Offers complementary selectivity to amylose-based phases.
Supercritical Fluid Chromatography (SFC)	CO₂/Methanol/DEA	A "greener" alternative that uses supercritical CO₂ as the main mobile phase, reducing organic solvent consumption and allowing for faster separations.[5]

Protocol for Method Development and Scale-Up

1. Analytical Method Development (Screening):

• Objective: To find a CSP and mobile phase that provides a good separation factor (α > 1.2) and resolution (Rs > 1.5).

• Procedure:

  • Dissolve a small amount of the racemic amine in the mobile phase.

  • Screen a set of chiral columns (e.g., CHIRALPAK® IA, IB, IC, and CHIRALCEL® OD-I) using a generic mobile phase system (e.g., Hexane/Isopropanol with 0.1% DEA) in an isocratic fashion.

  • Vary the ratio of the alcohol co-solvent to optimize retention and resolution.

  • The system that provides the best baseline separation is selected for scale-up.

2. Loading Study and Optimization:

• Objective: To determine the maximum amount of racemate that can be injected onto the analytical column without losing resolution (overloading).

• Procedure:

  • Using the optimal analytical conditions, perform a series of injections with increasing concentrations of the racemic amine.

  • Monitor the chromatograms for peak broadening and loss of resolution between the enantiomers. This determines the loading capacity.

3. Preparative Scale-Up Protocol:

• Objective: To isolate multi-milligram to gram quantities of each enantiomer.

• Procedure:

  • Switch to a larger-dimension preparative column packed with the same CSP.

  • Adjust the flow rate and injection volume proportionally to the increase in the column's cross-sectional area.

  • Perform repeated injections of the concentrated racemic amine solution.

  • Collect the fractions corresponding to each enantiomer peak.

  • Combine the respective fractions for each enantiomer and evaporate the solvent under reduced pressure.

4. Purity Analysis:

• Analyze the collected fractions using the analytical chiral HPLC method to confirm the enantiomeric purity of the isolated products.

Summary and Comparison of Techniques

Technique	Advantages	Disadvantages	Best Suited For
Diastereomeric Salt Formation	Cost-effective, highly scalable, well-established technology.	Empirical and often labor-intensive development; maximum theoretical yield is 50% per enantiomer without a racemization step.[2]	Large-scale industrial production (kilogram to ton scale).
Enzymatic Kinetic Resolution	High enantioselectivity, mild reaction conditions, environmentally friendly ("green").	Maximum theoretical yield is 50% per enantiomer; requires separation of product from starting material.	Medium to large-scale production where high selectivity and mild conditions are critical.
Preparative Choral Chromatography	Direct separation, high purity achievable (>99.5% e.e.), rapid method development.	High cost of CSPs and solvents, limited throughput compared to crystallization.	Analytical validation, production of high-purity standards, and small- to medium-scale production (milligram to kilogram scale).[5]

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HPLC methods for enantiomeric separation of (4-Methoxyphenyl)(phenyl)methylamine

An Application Note and Protocol for the Enantiomeric Separation of (4-Methoxyphenyl)(phenyl)methylamine by High-Performance Liquid Chromatography

Authored by: Gemini, Senior Application Scientist

Abstract

The enantiomeric purity of chiral amines is a critical parameter in the pharmaceutical and fine chemical industries, as different enantiomers can exhibit varied pharmacological and toxicological profiles. This document provides a comprehensive guide to developing a robust High-Performance Liquid Chromatography (HPLC) method for the enantioseparation of (4-Methoxyphenyl)(phenyl)methylamine. We delve into the rationale behind the selection of the chiral stationary phase (CSP), mobile phase optimization, and provide a detailed, validated protocol for reliable and reproducible analysis. This guide is intended for researchers, scientists, and drug development professionals seeking to establish effective chiral separation methods.

Introduction: The Imperative of Chiral Separation

(4-Methoxyphenyl)(phenyl)methylamine is a chiral primary amine containing a stereogenic center at the benzylic carbon. As with many chiral compounds, the biological activity is often stereospecific, making the separation and quantification of its enantiomers a crucial step in research, development, and quality control.

High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the preeminent technique for resolving enantiomers.[1] The fundamental principle of this separation lies in the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase.[2] These diastereomeric complexes possess different interaction energies, leading to differential retention times and, consequently, their separation on the chromatogram. Polysaccharide-based CSPs, in particular, have demonstrated broad applicability and high success rates for a wide range of chiral compounds, including amines.[3]

Method Development Strategy: A Rationale-Driven Approach

A successful chiral separation method is not merely a set of parameters but a logically derived system. The following sections explain the causality behind the experimental choices for separating (4-Methoxyphenyl)(phenyl)methylamine.

The Heart of the Separation: Chiral Stationary Phase (CSP) Selection

The choice of CSP is the most critical factor in chiral method development. For primary amines like our target analyte, polysaccharide-based CSPs are the preferred starting point due to their versatility and multiple chiral recognition mechanisms.

• Expert Rationale: We select a cellulose-based CSP, specifically cellulose tris(3,5-dimethylphenylcarbamate) . This selector is widely recognized for its exceptional ability to resolve a broad spectrum of chiral compounds, including aromatic amines.[3][4] The chiral recognition is governed by a combination of interactions:

  • Hydrogen Bonding: The amine (-NH₂) group of the analyte can form hydrogen bonds with the carbamate groups on the CSP.

  • π-π Interactions: The phenyl and 4-methoxyphenyl rings of the analyte can engage in π-π stacking with the electron-rich phenyl groups of the chiral selector.[5]

  • Steric Interactions: The three-dimensional arrangement of the substituents around the analyte's stereocenter will cause one enantiomer to fit more favorably into the chiral cavities of the CSP than the other, leading to a difference in retention.

• Recommended Column: A column such as the Lux® Cellulose-1 or CHIRALCEL® OD-H , which both utilize the cellulose tris(3,5-dimethylphenylcarbamate) selector, is highly recommended for initial screening.[3][6]

Fine-Tuning the Separation: Mobile Phase Composition

The mobile phase modulates the interactions between the analyte and the CSP, directly influencing retention, selectivity, and resolution.

• Mode Selection: Normal Phase (NP) chromatography is often the most effective mode for the separation of basic compounds like amines on polysaccharide CSPs. It typically employs non-polar solvents like alkanes mixed with a polar modifier, such as an alcohol.

• Solvent System: A mobile phase consisting of n-hexane and an alcohol modifier (isopropanol or ethanol) is a standard starting point. The alcohol disrupts the polar interactions between the analyte and the CSP. By adjusting the alcohol concentration, one can control the retention time; a higher percentage of alcohol leads to faster elution.[7]

• The Critical Role of Additives: For basic analytes, the addition of a small amount of a basic modifier to the mobile phase is essential. Without it, severe peak tailing and poor resolution can occur due to strong, non-enantioselective interactions between the basic amine and acidic residual silanol groups on the silica support of the CSP.

  • Expert Recommendation: An addition of 0.1% Diethylamine (DEA) to the mobile phase is a standard practice.[8][9] The DEA acts as a competitor for the active silanol sites and ensures the analyte is in its neutral, free-base form, promoting ideal enantioselective interactions with the CSP.

Detection Strategy

The analyte possesses two aromatic rings, making it an excellent chromophore for UV detection. Wavelengths of 230 nm or 254 nm are suitable for sensitive detection.[10]

Experimental Workflow and Protocol

This section provides a self-validating, step-by-step protocol for the enantiomeric separation of (4-Methoxyphenyl)(phenyl)methylamine.

Instrumentation and Reagents

• HPLC System: Any standard HPLC or UHPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and UV/PDA detector.

• Chiral Column: Lux® Cellulose-1, 5 µm, 250 x 4.6 mm (or equivalent).

• Solvents: HPLC grade n-Hexane, Isopropanol (IPA), and Diethylamine (DEA).

• Analyte: Racemic (4-Methoxyphenyl)(phenyl)methylamine standard.

Standard Preparation

• Prepare a stock solution of racemic (4-Methoxyphenyl)(phenyl)methylamine at a concentration of 1.0 mg/mL in the mobile phase diluent.

• Sonicate briefly to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter prior to injection to remove any particulates.

HPLC Method Parameters

The following table summarizes the recommended starting conditions. Optimization may be required depending on the specific system and column batch.

Parameter	Recommended Condition
Column	Lux® Cellulose-1 (5 µm, 250 x 4.6 mm)
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 230 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes (adjust as needed)

Analysis Procedure

• System Equilibration: Purge the HPLC system and equilibrate the column with the mobile phase for at least 30-60 minutes, or until a stable baseline is achieved.

• Blank Injection: Inject a sample of the mobile phase (blank) to ensure the baseline is free from interfering peaks.

• Sample Injection: Inject the prepared racemic standard solution.

• Data Acquisition: Acquire the chromatogram for the specified run time.

Data Analysis and System Suitability

• Peak Identification: The two eluted peaks correspond to the two enantiomers.

• Calculations: Determine the following chromatographic parameters to validate the method's performance:

  • Retention Times (t_R1, t_R2): Time at which each enantiomer peak apex elutes.

  • Separation Factor (α): Measures the selectivity between the two enantiomers. A value > 1.1 is desirable.

    • Formula: α = (t_R2 - t_0) / (t_R1 - t_0) where t_0 is the void time.

  • Resolution (R_s): Measures the degree of separation between the two peaks. A baseline resolution (R_s ≥ 1.5) is the goal for accurate quantification.

    • Formula: R_s = 2(t_R2 - t_R1) / (w_1 + w_2) where w is the peak width at the base.

The Principle of Chiral Recognition

The separation is achieved through the differential interaction of the enantiomers with the chiral stationary phase.

Field Insights & Troubleshooting

Even with a robust starting method, challenges can arise. This section provides expert guidance on common issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Resolution (R_s < 1.5)	1. Mobile phase is too strong (eluting too quickly).2. Incorrect CSP choice.	1. Decrease the percentage of the alcohol modifier (e.g., from 20% to 15% IPA) to increase retention and interaction time with the CSP.2. Screen other polysaccharide CSPs (e.g., an amylose-based column).
Severe Peak Tailing	1. Insufficient basic additive.2. Analyte interaction with active silanol sites.	1. Increase the DEA concentration slightly (e.g., to 0.15% or 0.2%).[9]2. Ensure the column is well-conditioned.
No Separation (α ≈ 1)	The selected CSP does not provide enantioselectivity for this analyte.	Screen a CSP with a different chiral selector. For example, move from a cellulose to an amylose-based phase or a different cellulose derivative.[11]
Variable Retention Times	1. Inadequate column equilibration.2. Mobile phase composition instability.	1. Ensure a stable baseline is achieved before injection (at least 30-60 min equilibration).2. Prepare fresh mobile phase daily. Ensure solvents are properly mixed.

References

• SIELC Technologies. (n.d.). Separation of 4-Methoxyphenyl methacrylate on Newcrom R1 HPLC column.
• Phenomenex. (n.d.). Chiral HPLC Separations.
• Google Patents. (1994). US5338454A - Chiral mobile phase additives for improved liquid-chromatography separations.
• BenchChem. (2025). Application Notes and Protocols for Chiral Separation of 4-Hydroxyphenylglycine Enantiomers by HPLC.
• IAPC-OBP. (n.d.). Chiral separation for enantiomeric determination in the pharmaceutical industry.
• LCGC. (2015). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts.
• SIELC Technologies. (n.d.). Separation of Methoxybis((4-methoxyphenyl)methoxy)methylsilane on Newcrom R1 HPLC column.
• MDPI. (n.d.). Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins.
• MDPI. (n.d.). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods.
• National Institutes of Health (NIH). (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography.
• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
• Phenomenex. (n.d.). The Chiral Notebook.
• Semantic Scholar. (2022). Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode.
• National Institutes of Health (NIH). (2022). Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode.
• ResearchGate. (n.d.). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases.
• Phenomenex. (2011). Lux Chiral Columns Make it Easy.
• ResearchGate. (n.d.). The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM) - ACN (0.1% DEA).
• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs.
• ResearchGate. (n.d.). Separation of the enantiomers of chiral amines using the mobile phase with additive on Chiralpak AD.
• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases.
• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation.
• Phenomenex. (2017). CHIRAL COLUMNS.
• Phenomenex. (n.d.). Lux™.
• Phenomenex. (n.d.). Chiral LC Columns.
• Chiral Technologies. (2021). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• MDPI. (n.d.). Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography.
• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs.

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Application Note: Derivatization of (4-Methoxyphenyl)(phenyl)methylamine for Enhanced Analytical Detection and Chiral Resolution

Introduction

(4-Methoxyphenyl)(phenyl)methylamine is a chiral secondary amine whose accurate quantification and enantiomeric purity assessment are critical in various stages of pharmaceutical development and chemical research. Direct analysis of this compound can be challenging due to its moderate polarity and, for gas chromatography (GC), its limited volatility. Furthermore, the separation of its enantiomers requires specialized chiral stationary phases or, more commonly, derivatization with a chiral derivatizing agent (CDA) to form diastereomers that can be resolved on standard achiral columns.[1] This application note provides a comprehensive guide to the derivatization of (4-Methoxyphenyl)(phenyl)methylamine for both achiral and chiral analysis, focusing on techniques that enhance chromatographic performance and detection sensitivity for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

The Rationale for Derivatization

Chemical derivatization serves multiple purposes in the analysis of (4-Methoxyphenyl)(phenyl)methylamine:[2][3]

• Improved Volatility and Thermal Stability for GC Analysis: The secondary amine group imparts polarity, which can lead to poor peak shape and thermal degradation in the hot GC inlet. Converting the amine to a less polar, more stable derivative, such as a silyl or acyl derivative, is often necessary for robust GC-MS analysis.[4][5][6]

• Enhanced Chromatographic Resolution: Derivatization can significantly alter the retention characteristics of the analyte, leading to better separation from matrix components and sharper, more symmetrical peaks.

• Increased Detector Sensitivity: Attaching a chromophore or fluorophore through derivatization can dramatically increase the response in UV or fluorescence detectors for HPLC analysis. For GC-MS, derivatization can lead to more favorable fragmentation patterns, enhancing sensitivity and selectivity.[7]

• Enantiomeric Resolution (Chiral Analysis): Reaction with a single enantiomer of a chiral derivatizing agent converts the enantiomers of (4-Methoxyphenyl)(phenyl)methylamine into diastereomers. These diastereomers have different physical properties and can be separated on a standard, achiral chromatographic column.[8][9][10]

Core Derivatization Strategies

Two primary strategies are employed for the derivatization of (4-Methoxyphenyl)(phenyl)methylamine: Acylation and Silylation for general analysis, and reaction with Chiral Derivatizing Agents for enantiomeric separation.

Acylation for Enhanced GC and HPLC Performance

Acylation involves the reaction of the secondary amine with an acylating agent, such as an acid chloride or anhydride, to form a stable amide.[11][12][13] This process effectively "caps" the active hydrogen on the nitrogen, reducing polarity and improving chromatographic behavior.

Silylation for GC-MS Analysis

Silylation is a common technique to increase the volatility of polar compounds for GC analysis.[4][5] Silylating reagents replace the active hydrogen of the amine with a non-polar trimethylsilyl (TMS) group.[5][14]

Chiral Derivatization for Enantiomeric Resolution

For determining the enantiomeric excess or absolute configuration, derivatization with a chiral reagent is the method of choice. Reagents like Mosher's acid chloride and Marfey's reagent are widely used for this purpose.[8][9][15][16][17]

Experimental Protocols

Protocol 1: Acetylation for General GC-MS Analysis

This protocol describes the formation of N-((4-methoxyphenyl)(phenyl)methyl)acetamide for improved volatility and peak shape in GC-MS.

Rationale: Acetylation with acetyl chloride in the presence of a base like pyridine is a standard and effective method for derivatizing secondary amines.[18] The pyridine acts as a scavenger for the HCl byproduct, driving the reaction to completion.

Workflow Diagram:

Caption: Workflow for Acetylation of (4-Methoxyphenyl)(phenyl)methylamine.

Materials:

• (4-Methoxyphenyl)(phenyl)methylamine

• Dichloromethane (DCM), anhydrous

• Pyridine, anhydrous

• Acetyl chloride

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• 10% Copper (II) sulfate (CuSO₄) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Nitrogen gas supply

• Standard laboratory glassware

Procedure:

• In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve (4-Methoxyphenyl)(phenyl)methylamine (1 equivalent) in anhydrous DCM.

• Add anhydrous pyridine (1.1 equivalents) to the solution.

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of acetyl chloride (1.05 equivalents) in anhydrous DCM dropwise with stirring.

• Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, or until the reaction is complete as monitored by TLC or a preliminary GC injection.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and 10% CuSO₄ solution.[18]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

• Reconstitute the resulting amide in a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

Protocol 2: Silylation with BSTFA for GC-MS Analysis

This protocol details the formation of the N-trimethylsilyl derivative for enhanced volatility.

Rationale: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent suitable for derivatizing secondary amines.[5] The reaction is typically fast and clean. The presence of a small amount of a catalyst like trimethylchlorosilane (TMCS) can accelerate the reaction for sterically hindered amines.

Workflow Diagram:

Caption: Workflow for Silylation of (4-Methoxyphenyl)(phenyl)methylamine.

Materials:

• (4-Methoxyphenyl)(phenyl)methylamine, dry

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), available with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine or acetonitrile

• GC vials with septa caps

• Heating block or oven

Procedure:

• Ensure the sample of (4-Methoxyphenyl)(phenyl)methylamine is completely dry, as moisture will consume the silylating reagent.

• Place the dried analyte into a GC vial.

• Add 100 µL of anhydrous pyridine or acetonitrile.

• Add 100 µL of BSTFA (+ 1% TMCS). The reagent should be in at least a 2:1 molar excess relative to the active hydrogen on the amine.

• Immediately cap the vial tightly to prevent moisture ingress.

• Heat the vial at 75°C for 45 minutes.

• Allow the vial to cool to room temperature before analysis.

• Inject an aliquot of the reaction mixture directly into the GC-MS system.

Protocol 3: Chiral Derivatization with (R)-Mosher's Acid Chloride for HPLC Analysis

This protocol is for the formation of diastereomeric Mosher amides to determine the enantiomeric composition of (4-Methoxyphenyl)(phenyl)methylamine.

Rationale: Mosher's acid chloride (MTPA-Cl) is a widely used chiral derivatizing agent.[9] It reacts with the amine to form stable diastereomeric amides.[8] These diastereomers can be separated by standard reverse-phase HPLC, and their relative peak areas correspond to the enantiomeric ratio of the original amine. Using a single, pure enantiomer of the CDA is crucial.

Reaction Mechanism Diagram:

Caption: Reaction of amine enantiomers with (R)-Mosher's acid chloride.

Materials:

• (4-Methoxyphenyl)(phenyl)methylamine (racemic or enantiomerically enriched sample)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride [(R)-MTPA-Cl]

• Anhydrous dichloromethane (DCM)

• Anhydrous triethylamine (TEA) or pyridine

• Standard laboratory glassware

• HPLC system with a UV detector and a C18 column

Procedure:

• Dissolve the amine sample (1 equivalent) in anhydrous DCM in a dry vial under nitrogen.

• Add anhydrous triethylamine (1.5 equivalents).

• In a separate vial, dissolve (R)-MTPA-Cl (1.2 equivalents) in anhydrous DCM.

• Slowly add the (R)-MTPA-Cl solution to the amine solution with stirring.

• Let the reaction proceed at room temperature for 2-4 hours, or until complete. Monitor by TLC.

• Quench the reaction by adding a small amount of water.

• Extract the mixture with ethyl acetate. Wash the organic layer with dilute HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Dissolve the resulting diastereomeric amides in the HPLC mobile phase for analysis.

Data Summary and Comparison

Derivatization Method	Reagent	Typical Conditions	Analytical Platform	Purpose	Advantages	Disadvantages
Acetylation	Acetyl Chloride / Pyridine	0°C to RT, 1-2 hr	GC-MS	Achiral Analysis	Forms stable amides, good for general screening.[18]	Requires aqueous work-up to remove reagents.
Silylation	BSTFA (+1% TMCS)	75°C, 45 min	GC-MS	Achiral Analysis	Fast, clean reaction; can be done in a GC vial.[6]	Derivatives are moisture-sensitive.
Chiral (Mosher)	(R)-MTPA-Cl / TEA	RT, 2-4 hr	HPLC-UV	Chiral Analysis	Reliable formation of separable diastereomers.[8][9]	MTPA-Cl is expensive and moisture-sensitive.
Chiral (Marfey's)	Marfey's Reagent (FDAA)	40°C, 1 hr (alkaline)	HPLC-UV	Chiral Analysis	Forms strongly UV-absorbing diastereomers.[16][19]	Reaction conditions must be carefully controlled.

Conclusion

The derivatization of (4-Methoxyphenyl)(phenyl)methylamine is an essential step for its comprehensive analytical characterization. For general-purpose GC-MS analysis aimed at identification and quantification, both acetylation and silylation are robust methods that improve volatility and chromatographic performance. Silylation with BSTFA offers a more streamlined, in-vial workflow, while acetylation provides highly stable derivatives. For the critical task of determining enantiomeric purity, derivatization with a chiral agent such as Mosher's acid chloride is indispensable. This approach transforms the enantiomers into diastereomers, enabling their separation and quantification on standard achiral HPLC columns. The choice of the optimal derivatization strategy will depend on the specific analytical goal, the available instrumentation, and the required sensitivity.

References

• Allen, D. A., Tomaso Jr, A. E., Priest, O. P., Hindson, D. F., & Hurlburt, J. L. (n.d.). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education. ACS Publications. Retrieved from [Link]

• Bhushan, R. (n.d.). Marfey's reagent for chiral amino acid analysis: a review. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Mosher's acid. Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis. Amino Acids, 27(3-4), 231–247. Ovid. Retrieved from [Link]

• Bhushan, R. (2003). Marfey's reagent: Past, present, and future uses of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide. Biomedical Chromatography. Semantic Scholar. Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2005). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231-247. ResearchGate. Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2007). Chiral Separations Using Marfey's Reagent. In Thin Layer Chromatography in Chiral Separations and Analysis. Taylor & Francis eBooks. Retrieved from [Link]

• Halket, J. M., & Zaikin, V. G. (n.d.). Review: Derivatization in mass spectrometry—1. Silylation. ResearchGate. Retrieved from [Link]

• Bibel, M. (2025, March 9). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube. Retrieved from [Link]

• PFA, L., & El-Aneed, A. (n.d.). Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS. PMC - NIH. Retrieved from [Link]

• Villas-Bôas, S. G., Højrup, P., & Nicolai, M. (n.d.). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? OMICS Online. Retrieved from [Link]

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• Devi, N., & Das, B. (2009). Mild and Useful Method for N-Acylation of Amines. Synthetic Communications, 39(15), 2694–2701. Taylor & Francis. Retrieved from [Link]

• HARI. (2013, February 13). acylation of amines. Mastering Chemistry Help. Retrieved from [Link]

• Patel, B. K., Naik, S., Kavala, V. R., & Gopinath, R. (n.d.). Acetylation of amines with acetic anhydride. ResearchGate. Retrieved from [Link]

• Bogos, L.-G., Pralea, I.-E., Moldovan, R.-C., & Iuga, C.-A. (2022). Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PMC - NIH. Retrieved from [Link]

• Einarsson, S., Folestad, S., Josefsson, B., & Lagerkvist, S. (1986). Separation of amino acid enantiomers and chiral amines using precolumn derivatization with (+)-1-(9-fluorenyl)ethyl chloroformate and reversed-phase liquid chromatography. Analytical Chemistry, 58(8), 1638–1643. ACS Publications. Retrieved from [Link]

• Lurie, I. S. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 16(1), 1-10. Retrieved from [Link]

• Al-Khelaif, A. A., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. PubMed Central. Retrieved from [Link]

• Moldoveanu, S., & David, V. (2018). Derivatization Methods in GC and GC/MS. Gas Chromatography - Derivatization, Sample Preparation, Application. Semantic Scholar. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of (4-Methoxyphenyl)(phenyl)methylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed guide for the synthesis, purification, and characterization of (4-Methoxyphenyl)(phenyl)methylamine and its derivatives. These diarylmethylamines are significant structural motifs in medicinal chemistry, serving as key intermediates in the development of various therapeutic agents. This guide presents two primary synthetic strategies: the widely-used reductive amination of p-anisidine with benzaldehyde, and as an alternative, a robust approach utilizing the Friedel-Crafts reaction to construct the core diarylmethylamine scaffold. The protocols are designed to be self-validating, with in-depth explanations of the underlying chemical principles, practical insights for troubleshooting, and comprehensive characterization data to ensure the identity and purity of the final product.

Introduction

Diarylmethylamines are a class of compounds that form the structural backbone of numerous biologically active molecules. Their presence in pharmaceuticals highlights their importance as "privileged structures" in drug discovery. The specific derivative, (4-Methoxyphenyl)(phenyl)methylamine, combines a phenyl group and a methoxy-substituted phenyl group attached to a central aminomethyl bridge. This arrangement offers a versatile platform for further functionalization, enabling the exploration of a wide chemical space in the quest for novel therapeutics.

The synthesis of these derivatives is of paramount interest to organic and medicinal chemists. A reliable and scalable synthetic protocol is crucial for the consistent production of high-quality material for research and development. This application note aims to provide such a protocol, grounded in established chemical principles and supplemented with practical, field-proven advice to ensure successful synthesis.

Synthetic Strategies and Mechanisms

Two principal and effective methods for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine derivatives are detailed below. The choice of method may depend on the available starting materials, desired scale, and specific substitution patterns on the aromatic rings.

Reductive Amination: A Direct and Efficient Approach

Reductive amination is a cornerstone of amine synthesis due to its efficiency, operational simplicity, and broad substrate scope.[1][2] The reaction proceeds in two key stages: the formation of an imine from a primary amine and a carbonyl compound, followed by the in-situ reduction of the imine to the corresponding secondary amine.[3]

Mechanism of Reductive Amination:

The reaction between p-anisidine and benzaldehyde first involves the nucleophilic attack of the amine on the carbonyl carbon of the aldehyde. This is followed by dehydration to form an N-benzylidene-4-methoxyaniline (imine) intermediate. The subsequent reduction of this imine by a hydride-based reducing agent, such as sodium borohydride (NaBH₄), yields the target secondary amine.[3] The choice of a milder reducing agent like sodium triacetoxyborohydride (STAB) can be advantageous as it selectively reduces the iminium ion in the presence of the aldehyde, minimizing the formation of benzyl alcohol as a byproduct.[4][5]

Figure 1: Reductive Amination Workflow. A schematic representation of the two-stage process for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine via reductive amination.

Friedel-Crafts Reaction: Building the Diarylmethyl Scaffold

The Friedel-Crafts reaction offers a powerful alternative for the construction of the diarylmethyl scaffold. This classic carbon-carbon bond-forming reaction involves the electrophilic substitution of an aromatic ring. For the synthesis of diarylmethylamine derivatives, this can be adapted in several ways, such as the reaction of an activated benzene ring with an electrophilic species containing the second aryl group and a nitrogen functionality.

Mechanism of Aza-Friedel-Crafts Reaction:

In a relevant variation, an aza-Friedel-Crafts reaction can be employed. This involves the reaction of an electron-rich aromatic compound, such as anisole, with an N-sulfonyl aldimine in the presence of a Lewis or Brønsted acid catalyst. The acid activates the aldimine, making it more electrophilic and susceptible to attack by the anisole ring to form the desired diarylmethylamine product.[1]

Figure 2: Aza-Friedel-Crafts Reaction Mechanism. A simplified overview of the key steps involved in the acid-catalyzed reaction of an N-sulfonyl aldimine with anisole.

Experimental Protocols

Protocol 1: Synthesis via Reductive Amination

This protocol details the synthesis of (4-Methoxyphenyl)(phenyl)methylamine from p-anisidine and benzaldehyde using sodium borohydride.

Materials and Reagents:

Reagent/Material	Grade	Supplier
p-Anisidine	≥99%	Sigma-Aldrich
Benzaldehyde	≥99%, redistilled	Sigma-Aldrich
Sodium Borohydride (NaBH₄)	≥98%	Sigma-Aldrich
Methanol (MeOH)	Anhydrous	Fisher Scientific
Ethyl Acetate (EtOAc)	ACS Grade	VWR
Hexane	ACS Grade	VWR
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃) soln.	-	Prepared in-house
Brine (Saturated NaCl soln.)	-	Prepared in-house

Procedure:

• Imine Formation:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve p-anisidine (5.0 g, 40.6 mmol, 1.0 equiv) in anhydrous methanol (100 mL).

  • To this solution, add benzaldehyde (4.3 g, 40.6 mmol, 1.0 equiv) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 1 hour to facilitate the formation of the imine. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Reduction:

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Slowly add sodium borohydride (2.3 g, 61.0 mmol, 1.5 equiv) portion-wise over 15-20 minutes. Caution: Hydrogen gas is evolved; ensure adequate ventilation in a fume hood.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for an additional 2-3 hours.

• Work-up and Extraction:

  • Quench the reaction by the slow addition of deionized water (50 mL).

  • Reduce the volume of the solution by approximately half using a rotary evaporator to remove most of the methanol.

  • Transfer the aqueous residue to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL), followed by brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel. A suitable eluent system is a gradient of ethyl acetate in hexane (e.g., 5% to 20% EtOAc in hexanes).

  • Alternatively, for a solid product, recrystallization can be performed. A common solvent system for recrystallization of similar amines is a mixture of ethanol and water or isopropanol.[6]

Expected Yield: 75-85%

Protocol 2: Synthesis via Friedel-Crafts Reaction (Conceptual)

This protocol provides a conceptual framework for the synthesis of a diarylmethylamine scaffold using a Friedel-Crafts approach.

Materials and Reagents:

Reagent/Material	Grade
Anisole	Reagent Grade
N-Sulfonyl Aldimine	Synthesized separately
Lewis Acid (e.g., AlCl₃, TiCl₄)	Anhydrous
Dichloromethane (DCM)	Anhydrous
Saturated Sodium Bicarbonate (NaHCO₃) soln.	-
Brine (Saturated NaCl soln.)	-

Procedure:

• Reaction Setup:

  • In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-sulfonyl aldimine (1.0 equiv) in anhydrous dichloromethane.

  • Cool the solution to 0 °C.

• Friedel-Crafts Reaction:

  • Slowly add the Lewis acid (1.1 equiv) to the stirred solution.

  • Add anisole (1.2 equiv) dropwise to the reaction mixture.

  • Allow the reaction to proceed at 0 °C to room temperature, monitoring by TLC.

• Work-up and Purification:

  • Quench the reaction by carefully pouring it into a mixture of ice and saturated sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Characterization of (4-Methoxyphenyl)(phenyl)methylamine

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Physical Properties:

Property	Value
Molecular Formula	C₁₄H₁₅NO
Molecular Weight	213.27 g/mol
Appearance	White to off-white solid
Melting Point	190 °C[7]

Spectroscopic Data (Reference Data for a Closely Related Compound):

The following data is for a closely related benzyl-(4-methoxy-phenyl)-amine and can be used as a reference for the expected spectral features.

• ¹H NMR (400 MHz, CDCl₃): δ 7.43 – 7.34 (m, 4H, Ar-H), 7.33 – 7.27 (m, 1H, Ar-H), 6.98 (t, J = 4.5 Hz, 2H, Ar-H), 6.87 – 6.80 (m, 1H, Ar-H), 5.83 (s, 1H, CH), 3.81 (s, 3H, OCH₃), 2.32 (s, 1H, NH).

• ¹³C NMR (101 MHz, CDCl₃): δ 159.7, 145.4, 143.6, 129.5, 128.5, 127.6, 126.5, 118.9, 112.9, 112.1, 76.1, 55.2.

Note: The actual spectra of the target compound may show slight variations.

Troubleshooting and Field-Proven Insights

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inefficient imine formation.	Add a dehydrating agent (e.g., anhydrous MgSO₄) or a catalytic amount of acetic acid to drive the equilibrium towards the imine.
Decomposition of starting materials.	Use freshly distilled benzaldehyde and pure p-anisidine.
Formation of Benzyl Alcohol	Reduction of benzaldehyde by NaBH₄.	Use a milder reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). Alternatively, ensure complete imine formation before adding NaBH₄.
Over-alkylation (Formation of Tertiary Amine)	The secondary amine product is more nucleophilic than the starting primary amine.	Use a 1:1 stoichiometry of the amine and aldehyde. A slight excess of the amine can also suppress over-alkylation.
"Oiling Out" During Recrystallization	The melting point of the compound is lower than the boiling point of the solvent; cooling is too rapid.	Re-heat the solution to re-dissolve the oil, add more of the better solvent, and allow for slower cooling. Consider a different solvent system.[6]

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Reagent-Specific Hazards:

  • p-Anisidine: Toxic if swallowed, in contact with skin, or if inhaled. It is a suspected carcinogen.

  • Benzaldehyde: Harmful if swallowed and causes skin irritation.

  • Sodium Borohydride (NaBH₄): Flammable solid. Reacts with water and acids to produce flammable hydrogen gas. Causes skin and eye irritation.

• Waste Disposal: All chemical waste should be disposed of in accordance with local and institutional regulations.

Conclusion

The synthesis of (4-Methoxyphenyl)(phenyl)methylamine derivatives is a critical process in medicinal chemistry. The reductive amination protocol presented here offers a reliable and high-yielding route to these valuable compounds. By understanding the underlying reaction mechanisms, adhering to the detailed procedures, and utilizing the provided characterization and troubleshooting information, researchers can confidently synthesize and purify these important chemical entities for their drug discovery and development programs. The conceptual Friedel-Crafts approach provides an alternative strategy for more complex derivatives.

References

• Royal Society of Chemistry. (2021). Supporting Information. [Link]

• PubChem. (R)-(4-Methoxyphenyl)(phenyl)methanamine. National Center for Biotechnology Information. [Link]

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• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• ResearchGate. Tandem reductive amination-deuteration of p-anisidine with.... [Link]

• MDPI. A Novel Approach for the Synthesis of 3,3′-((4-Methoxyphenyl)methylene)bis(4-hydroxyfuran-2(5H)-one) Employing Natural Deep Eutectic Solvents and Microwave Irradiation. [Link]

• ChemSynthesis. N-(4-methoxyphenyl)-1-phenylmethanimine. [Link]

• MD Topology. (E)-N-Hydroxy-1-(4-methoxyphenyl)-1-phenylmethanimine. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• Organic Syntheses. Enantioselective three-component reaction for the preparation of.... [Link]

• PubMed. Enantioselective Synthesis of Diarylmethylamines through the Aza-Friedel-Crafts Reaction.... [Link]

• ChemBK. 4-Methoxy-beta-phenylethylamine. [Link]

• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• The Royal Society of Chemistry. Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. [Link]

• Pearson+. The two most general amine syntheses are the reductive amination.... [Link]

• ResearchGate. (PDF) Friedel-Crafts Chemistry. Part 45: Expedient new improved process for the synthesis of oxacarbazepine precursor.... [Link]

• Scientific & Academic Publishing. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS.... [Link]

• Reddit. Go-to recrystallization solvent mixtures. [Link]

• Reddit. Recrystallization with two solvents. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Science of Synthesis. Reduction of Imines and Reductive Amination of Aldehydes and Ketones. [Link]

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• 1. Friedel–Crafts approach to the one-pot synthesis of methoxy-substituted thioxanthylium salts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The two most general amine syntheses are the reductive amination ... | Study Prep in Pearson+ [pearson.com]
• 3. chembk.com [chembk.com]
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• 6. (4-Methoxyphenyl)(phenyl)methylamine , 95% , 5267-46-9 - CookeChem [cookechem.com]
• 7. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (4-Methoxyphenyl)(phenyl)methylamine

Welcome to the technical support center for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine. As Senior Application Scientists, we have compiled this guide to address common challenges and questions encountered during this synthesis. Our goal is to provide you with the in-depth technical knowledge and practical, field-proven insights necessary to optimize your experimental outcomes and improve your product yield.

The primary and most efficient route for synthesizing (4-Methoxyphenyl)(phenyl)methylamine is the reductive amination of 4-methoxybenzophenone. This method involves the reaction of the ketone with an amine source to form an intermediate imine or iminium ion, which is then reduced in the same pot to the desired amine.[1][2][3] This approach is favored for its operational simplicity and high selectivity, which helps to avoid common side reactions like over-alkylation.[2]

General Reaction Scheme

Sources

• 1. jocpr.com [jocpr.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

Side-product formation in the synthesis of (4-Methoxyphenyl)(phenyl)methylamine

Welcome to the Technical Support Center for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side-product formations encountered during this synthesis. As Senior Application Scientists, we provide not only protocols but also the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes.

Section 1: The Primary Synthetic Route: Reductive Amination

The most common and direct method for synthesizing (4-Methoxyphenyl)(phenyl)methylamine is the reductive amination of 4-methoxybenzophenone with methylamine. This process involves the initial formation of an imine intermediate, which is then reduced in situ to the desired secondary amine.[1][2]

Caption: General workflow for the synthesis of (4-Methoxyphenyl)(phenyl)methylamine via reductive amination.

While seemingly straightforward, this reaction is a delicate balance of equilibria and competing reaction rates. Issues such as incomplete conversion, hydrolysis, and the formation of undesired side-products are common hurdles. The following sections address these specific problems in a question-and-answer format.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section directly addresses the most frequent issues encountered during the synthesis. We provide explanations for the root causes and actionable steps for resolution.

Q1: My reaction is incomplete. TLC and NMR analysis show a significant amount of unreacted 4-methoxybenzophenone. What went wrong?

A1: Root Cause Analysis & Solutions

An incomplete reaction indicates that either the initial imine formation or the subsequent reduction step is inefficient. Several factors could be at play:

• Inefficient Imine Formation: The condensation of a ketone and an amine to form an imine is a reversible equilibrium reaction.[3] If the equilibrium is not sufficiently shifted towards the imine, the subsequent reduction step will be slow and overall conversion will be low.

  • Solution 1: pH Optimization: The reaction is typically acid-catalyzed. A weakly acidic environment (pH 4-5) protonates the ketone's carbonyl oxygen, making it more electrophilic for the amine to attack. However, if the pH is too low, the methylamine nucleophile will be protonated to a non-nucleophilic ammonium salt, halting the reaction.[1] Careful addition of a catalytic amount of a weak acid like acetic acid is recommended.

  • Solution 2: Water Removal: Water is a byproduct of imine formation. Its presence can push the equilibrium back towards the starting materials via hydrolysis.[3] Consider using a dehydrating agent like anhydrous MgSO₄ or employing a Dean-Stark apparatus for azeotropic removal of water if the solvent system allows.

• Ineffective Reduction: The activity of your reducing agent may be compromised, or it may not be suitable for the reaction conditions.

  • Solution 3: Reagent Quality and Stoichiometry: Ensure your reducing agent is fresh and has been stored under appropriate anhydrous conditions. Verify that you are using the correct stoichiometry; typically 1.5 to 2.0 equivalents are used to ensure the reaction goes to completion.

  • Solution 4: Reaction Time and Temperature: Some reductions are slow at room temperature. Monitor the reaction progress by TLC. If the reaction stalls, a modest increase in temperature may be required, but be cautious as this can also promote side-reactions.

Q2: I've isolated a major side-product identified as (4-methoxyphenyl)(phenyl)methanol. How can I prevent its formation?

A2: Understanding and Preventing Ketone Over-reduction

This is a classic side-reaction in reductive amination. The reducing agent, instead of waiting for the imine to form, directly reduces the starting ketone to its corresponding alcohol. This is especially common with highly reactive borohydride reagents.[2]

Caption: Competing reaction pathways for the starting ketone during reductive amination.

The key to preventing this is to use a reducing agent that is more selective for the protonated imine (iminium ion) than for the ketone.

Reducing Agent	Selectivity	Typical Solvents	Comments
Sodium Borohydride (NaBH₄)	Low	Methanol, Ethanol	Prone to reducing aldehydes and ketones.[4] Often requires a two-step process where the imine is formed first, followed by the addition of the reductant.
Sodium Cyanoborohydride (NaBH₃CN)	High	Methanol, Acetonitrile	Selective for iminium ions at pH 4-6.[2] The ketone is reduced much more slowly. Caution: Generates toxic HCN waste.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	High	Dichloromethane (DCM), Dichloroethane (DCE)	A milder and less toxic alternative to NaBH₃CN.[4][5] It is the reagent of choice for many modern reductive aminations due to its high selectivity and tolerance for various functional groups.

Troubleshooting Action: Switch your reducing agent from sodium borohydride to sodium triacetoxyborohydride (NaBH(OAc)₃). This allows for a one-pot procedure where all reagents can be mixed together, as the NaBH(OAc)₃ will preferentially reduce the iminium ion as it is formed.[5]

Q3: My final product is difficult to purify and appears to be contaminated with a formamide-type impurity. What is the source of this?

A3: Identifying and Mitigating Formamide Impurities

This issue can arise if your synthesis route involves formic acid, such as in an Eschweiler-Clarke type reaction, or if a solvent like dimethylformamide (DMF) is used under harsh conditions.[6] While not the primary route for a secondary amine, if a primary amine precursor was methylated using formic acid, incomplete reduction could leave an N-formyl intermediate.

• Source 1: Eschweiler-Clarke Conditions: The Eschweiler-Clarke reaction uses formaldehyde and formic acid to methylate amines.[7][8] The mechanism involves the formation of an iminium ion which is then reduced by formate. If the hydride transfer from formate is incomplete, the intermediate could potentially lead to formamide-related structures.

• Source 2: Solvent Degradation: Using DMF as a solvent at high temperatures can lead to its decomposition into dimethylamine and carbon monoxide, or formic acid under aqueous conditions, which could then react with the amine product.

Troubleshooting Action:

• Confirm the Synthetic Route: Ensure you are using a standard reductive amination with a borohydride-based reducing agent, not an Eschweiler-Clarke protocol, to avoid formic acid.

• Solvent Choice: If using a solvent, opt for stable choices like dichloromethane (DCM), dichloroethane (DCE), or methanol, depending on your chosen reducing agent. Avoid DMF at elevated temperatures.

• Purification: Formamides can often be removed by column chromatography. Additionally, hydrolysis of the formamide back to the amine can be achieved under acidic or basic conditions, followed by re-purification, though this may affect your overall yield.

Q4: How do I design an effective purification strategy for my crude product?

A4: A Logic-Based Purification Workflow

Purifying secondary amines requires a systematic approach to remove unreacted starting materials and side-products.

Caption: A logical workflow for the purification of (4-Methoxyphenyl)(phenyl)methylamine.

• Acid-Base Extraction: This is the most powerful first step. Your product is a basic amine, while the starting ketone and the alcohol side-product are neutral.

  • Dissolve the crude mixture in a non-polar organic solvent (e.g., ethyl acetate, DCM).

  • Wash with an aqueous acid solution (e.g., 1M HCl). The amine product will be protonated and move into the aqueous layer.

  • Separate the layers. The organic layer will contain the neutral ketone and alcohol impurities.

  • Basify the aqueous layer (e.g., with 2M NaOH) to a pH > 10. This deprotonates the amine, causing it to precipitate or become extractable.

  • Extract the free amine back into a fresh portion of organic solvent.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield a significantly purified product.

• Column Chromatography: If acid-base extraction does not provide sufficient purity, silica gel column chromatography is the next step.

  • Stationary Phase: Silica gel.

  • Mobile Phase: A gradient of ethyl acetate in a non-polar solvent like hexanes or petroleum ether is a good starting point. The less polar impurities (ketone) will elute first, followed by the more polar amine product and finally the highly polar alcohol side-product. Use TLC to determine the optimal solvent system before running the column.

Section 3: Detailed Experimental Protocols

Protocol 1: Synthesis via Reductive Amination using NaBH(OAc)₃

This protocol is adapted from general procedures for reductive amination and is provided as a representative method.[5]

Materials:

• 4-Methoxybenzophenone

• Methylamine (e.g., 40% solution in H₂O or 2.0 M solution in THF)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Acetic Acid (glacial)

• 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve 4-methoxybenzophenone (1.0 eq) in DCE.

• Add methylamine solution (1.5 eq) followed by a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution may occur.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate mobile phase).

• Upon completion, carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Prepare a silica gel column using a slurry of silica in a non-polar solvent (e.g., hexanes).

• Dissolve the crude product from Protocol 1 in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

• Carefully load the dried, adsorbed material onto the top of the prepared column.

• Begin elution with 100% hexanes, gradually increasing the polarity by adding ethyl acetate. A typical gradient might be from 2% to 20% ethyl acetate in hexanes.

• Collect fractions and analyze them by TLC.

• Combine the fractions containing the pure product and concentrate under reduced pressure to yield (4-Methoxyphenyl)(phenyl)methylamine as a purified oil or solid.

References

• Wikipedia. Reductive amination. Available at: [Link]

• Master Organic Chemistry. Imines - Properties, Formation, Reactions, and Mechanisms. (2022-03-07). Available at: [Link]

• Grokipedia. Eschweiler–Clarke reaction. Available at: [Link]

• NROChemistry. Eschweiler-Clarke Reaction. Available at: [Link]

• SynArchive. Eschweiler-Clarke Reaction. Available at: [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. (2017-09-01). Available at: [Link]

• Wikipedia. Eschweiler–Clarke reaction. Available at: [Link]

• Chad's Prep. 19.5 Formation of Imines and Enamines (Addition of Amines). Available at: [Link]

• Organic Chemistry Portal. Eschweiler-Clarke Reaction. Available at: [Link]

• Chemistry Steps. Reductive Amination. Available at: [Link]

• ResearchGate. (4-Methoxyphenyl)amine and its derivatives in the synthesis of O-silylurethanes, ureas, and formamides. (2025-08-10). Available at: [Link]

• Name-Reaction.com. Eschweiler-Clarke reaction. Available at: [Link]

• Sciencemadness Discussion Board. Eschweiler-Clarke reaction with protected amines. (2018-09-06). Available at: [Link]

• Google Patents. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Organic Syntheses. PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. Available at: [Link]

• Google Patents. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• MDPI. (E)-N-(4-Methoxyphenyl)-1-(4′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)methanimine. (2025-01-17). Available at: [Link]

• MDPI. Review of Modern Eschweiler–Clarke Methylation Reaction. Available at: [Link]

• Wordpress. Reductive Amination. (2026-01-03). Available at: [Link]

• PMC - NIH. Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide. Available at: [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. Available at: [Link]

• Google Patents. CN101481330A - Preparation of N-(4-ethoxy carbonyl phenyl)-N'-methyl-N'-phenyl formamidine.

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

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Technical Support Center: Purification of (4-Methoxyphenyl)(phenyl)methylamine

Welcome to the technical support center for the purification of (4-Methoxyphenyl)(phenyl)methylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this valuable compound. Here, we provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification workflows effectively.

Frequently Asked Questions (FAQs)

Here are some of the most common questions our team receives regarding the purification of (4-Methoxyphenyl)(phenyl)methylamine:

Q1: My crude product is a dark, oily substance. What are the likely impurities?

A1: The dark coloration and oily nature of your crude product often point to the presence of several potential impurities. These can include oxidized byproducts of the starting materials or the product itself, residual high-boiling solvents, and polymeric materials formed during the reaction. In syntheses involving reductive amination, common impurities may include unreacted starting materials like 4-methoxybenzophenone and benzylamine, the corresponding imine intermediate, and over-alkylated products.[1][2][3] It is also possible to have diastereomers if a chiral reducing agent was used in a non-stereoselective manner.

Q2: I'm struggling with emulsion formation during my acid-base workup. How can I resolve this?

A2: Emulsion formation is a frequent challenge when working with amines. It is often caused by the presence of fine solid particles or surfactant-like impurities. To break an emulsion, you can try several techniques:

• Addition of Brine: Adding a saturated sodium chloride solution increases the ionic strength of the aqueous phase, which can help break the emulsion.

• Filtration: Passing the emulsified mixture through a pad of Celite® or glass wool can help to remove particulate matter that may be stabilizing the emulsion.

• Patience and Gentle Agitation: Sometimes, allowing the mixture to stand undisturbed for an extended period can lead to phase separation. Gentle swirling instead of vigorous shaking during the extraction can also prevent emulsion formation.

• Changing the Solvent: If possible, using a different organic solvent with a greater density difference from water can also help.

Q3: My amine seems to be "streaking" badly on my silica gel TLC plate and column. What's happening and how can I fix it?

A3: The basic nature of amines causes strong interactions with the acidic silanol groups on the surface of silica gel, leading to poor separation and "streaking." To mitigate this, you can:

• Add a small amount of a basic modifier to your eluent, such as triethylamine (typically 0.1-1%) or ammonia in methanol. This will neutralize the acidic sites on the silica.[4]

• Use a different stationary phase, such as basic alumina or reverse-phase silica gel.[4]

Q4: I'm having difficulty crystallizing my purified (4-Methoxyphenyl)(phenyl)methylamine. It keeps "oiling out." What should I do?

A4: "Oiling out" occurs when the compound is not sufficiently soluble in the hot solvent or comes out of solution too quickly upon cooling. To encourage crystallization, you can:

• Ensure you are using a minimal amount of hot solvent to achieve complete dissolution.

• Cool the solution slowly. A gradual decrease in temperature promotes the formation of a crystal lattice rather than an amorphous oil.

• Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites.

• Add a seed crystal of the pure compound if available.

• Try a different solvent system. A mixture of a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which it is less soluble) can be effective.[5] Common pairs include ethanol/water and ethyl acetate/hexane.

Q5: Can I purify (4-Methoxyphenyl)(phenyl)methylamine by distillation?

A5: While vacuum distillation can be a viable purification method for liquid amines, (4-Methoxyphenyl)(phenyl)methylamine has a relatively high boiling point and may be prone to decomposition at elevated temperatures. Therefore, it is generally recommended to use other methods like acid-base extraction, chromatography, or crystallization for this specific compound, especially for achieving high purity.

Troubleshooting Guides

Acid-Base Extraction

Acid-base extraction is a powerful first-pass purification technique for amines, leveraging their basicity to separate them from neutral and acidic impurities.[6][7] The amine is protonated with an acid to form a water-soluble salt, which is then extracted into the aqueous phase.

Caption: Workflow for the purification of (4-Methoxyphenyl)(phenyl)methylamine via acid-base extraction.

Problem	Possible Cause(s)	Solution(s)
Poor Recovery of Product	Incomplete protonation of the amine.	Ensure sufficient acid is added to lower the pH of the aqueous layer significantly (pH 1-2).
Incomplete extraction of the protonated amine into the aqueous phase.	Perform multiple extractions with the aqueous acid.
Incomplete deprotonation of the amine salt.	Ensure the aqueous layer is sufficiently basic (pH 9-10) before back-extraction.[7]
Product is Contaminated with Starting Material	Incomplete separation of layers.	Allow more time for the layers to separate completely. If an emulsion persists, refer to the FAQ on emulsions.
Starting material is also basic and extracts with the product.	Consider chromatography or crystallization for further purification.

Recrystallization

Recrystallization is an excellent technique for obtaining highly pure crystalline solids. The choice of solvent is critical for success.

• Solvent Selection: Test the solubility of your crude product in various solvents at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold. For (4-Methoxyphenyl)(phenyl)methylamine, consider solvent systems like ethanol/water, methanol/water, or hexane/ethyl acetate.[5]

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to the crude product until it is completely dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Cooling: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Caption: Troubleshooting logic for common issues encountered during recrystallization.

Column Chromatography

For separating complex mixtures or achieving very high purity, silica gel column chromatography is often employed.

Parameter	Recommendation	Rationale
Stationary Phase	Silica gel treated with a base (e.g., 1% triethylamine in the eluent) or basic alumina.[4]	To prevent peak tailing/streaking by neutralizing acidic silanol groups.
Mobile Phase	A non-polar/polar solvent mixture (e.g., hexane/ethyl acetate).	To achieve good separation of components based on polarity.
Detection	UV visualization (if the compound is UV active) or staining with a suitable agent (e.g., ninhydrin for primary/secondary amines, though (4-Methoxyphenyl)(phenyl)methylamine is a secondary amine and should stain).	To monitor the progress of the separation on TLC before scaling up to a column.

• TLC Analysis: Determine the optimal eluent system using thin-layer chromatography (TLC). The desired compound should have an Rf value of approximately 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and carefully pack the column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the column.

• Elution: Run the eluent through the column, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

References

• Benchchem. (n.d.). Technical Support Center: Synthesis of (4-Methoxyphenyl)dimethylamine.
• Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting.

• Wikipedia. (2023, December 1). Acid–base extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Confluence. (n.d.). What is an Acid and Base Extraction? - Engineering Ideas Clinic.
• Lyddon, L. (2008, June 2). Troubleshooting Amine Unit Simulations.

• Scribd. (n.d.). Amine Plant Troubleshooting and Optimiza. Retrieved from [Link]

• Gas Processing & LNG. (2019, June 1). Case studies of troubleshooting amine treating foaming—Part 1. Retrieved from [Link]

• Reddit. (2024, March 12). Amine workup. r/Chempros. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Reaction Chemistry & Engineering. (2021, August 25). Selective separation of amines from continuous processes using automated pH controlled extraction. RSC Publishing. Retrieved from [Link]

• Refining Community. (n.d.). Contamination in Amine Systems. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Recrystallization of 1-Allyl-1h-indol-5-amine.

• ResearchGate. (2012, March). Identification and synthesis of some contaminants present in 4-methoxyamphetamine (PMA) prepared by the Leuckart method. Retrieved from [Link]

• MDPI. (2025, January 17). (E)-N-(4-Methoxyphenyl)-1-(4′-(trifluoromethyl)-[1,1′-biphenyl]-4-yl)methanimine. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• Google Patents. (n.d.). US3072662A - Separation of aromatic amines using alkylene carbonates.
• Google Patents. (n.d.). WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• SIELC Technologies. (2018, February 16). (4-Methoxyphenyl)methanol. Retrieved from [Link]

• NIH. (n.d.). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide. PMC. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Retrieved from [Link]

• Google Patents. (n.d.). WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Chem-Impex. (n.d.). [2-(4-methoxyphenyl)ethyl]methylamine. Retrieved from [Link]

• Sci-Hub. (n.d.). Identification and synthesis of some contaminants present in 4-methoxyamphetamine (PMA) prepared by the Leuckart method. Retrieved from [Link]

• IUCr. (2024, July 9). Crystal structure determination and Hirshfeld surface analysis of N-acetyl-N-3-methoxyphenyl and N-(2,5-dimethoxyphenyl). Retrieved from [Link]

• PubMed. (2016, December 2). Synthesis and organic impurity profiling of 4-methoxymethamphetamine hydrochloride and its precursors. Retrieved from [Link]

• ResearchGate. (n.d.). (E)-N,N-Diethyl-4-{[(4-methoxyphenyl)imino]methyl}aniline: crystal structure, Hirshfeld surface analysis and energy framework. Retrieved from [Link]

• NIH. (2020, June 24). A review of the newly identified impurity profiles in methamphetamine seizures. PMC. Retrieved from [Link]

• PubChem. (n.d.). N-(4-methoxyphenyl)-1-(4-nitrophenyl)methanimine. Retrieved from [Link]

• PubMed. (2002). Identification and synthesis of some contaminants present in 4-methoxyamphetamine (PMA) prepared by the Leuckart method. Retrieved from [Link]

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Troubleshooting low conversion rates in reductive amination

A Senior Application Scientist's Guide to Troubleshooting Low Conversion Rates

Welcome to the technical support center for reductive amination. As a cornerstone of modern organic synthesis for forming carbon-nitrogen bonds, reductive amination is invaluable in pharmaceutical and fine chemical manufacturing.[1][2][3][4] However, its success hinges on a delicate interplay of reagents and conditions. This guide is structured to address the common challenges researchers face, providing not just solutions, but the underlying chemical principles to empower your experimental design.

The Core Reaction: A Two-Step Dance

Reductive amination is fundamentally a two-stage process that converts a carbonyl compound (an aldehyde or ketone) and an amine into a more substituted amine.[5]

• Imine/Iminium Ion Formation: The amine performs a nucleophilic attack on the carbonyl carbon, followed by dehydration to form a C=N double bond (an imine from a primary amine or an iminium ion from a secondary amine).[6]

• Reduction: A reducing agent selectively reduces the imine or iminium ion to the corresponding amine.[3]

This process can be performed in a single pot ("direct") or in two distinct steps ("indirect"), a choice dictated largely by the reducing agent's selectivity.[7]

Caption: A systematic workflow for troubleshooting reductive amination.

Q2: I suspect the imine isn't forming. What factors could be inhibiting this crucial first step?

Imine formation is a reversible equilibrium reaction, and shifting this equilibrium to favor the product is paramount. Several factors can stall this stage.

• Suboptimal pH: This is the most common culprit. The reaction requires a delicate pH balance.

  • Too Acidic (pH < 4): The amine starting material becomes protonated to its non-nucleophilic ammonium salt, halting the initial attack on the carbonyl. [8] * Too Basic/Neutral (pH > 7): The protonation of the carbonyl oxygen, which makes the carbonyl carbon more electrophilic, is insufficient. The final dehydration step to eliminate water is also acid-catalyzed and will be slow. [9] * The "Goldilocks Zone": A slightly acidic environment (pH 4-6) is generally optimal for most reductive aminations. [8][10]This can be achieved by adding a catalytic amount of acetic acid (AcOH).

• Presence of Water: As water is a byproduct of imine formation, its accumulation can push the equilibrium back towards the starting materials. * Solution: Employ a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves. [11]For reactions at higher temperatures, a Dean-Stark apparatus can be used to azeotropically remove water. [11]

• Steric Hindrance: Bulky groups on either the amine or the carbonyl compound can physically block the nucleophilic attack, significantly slowing down the rate of imine formation. If you are working with a hindered ketone or amine, you may need to increase the reaction time or apply gentle heat.

• Poor Reagent Quality: Ensure your amine and carbonyl starting materials are pure. Aldehydes, in particular, can oxidize to carboxylic acids upon storage, which will not participate in the reaction.

Q3: I can detect the imine intermediate, but the final amine product is not forming efficiently. What is wrong with the reduction step?

If the imine is present but the product is absent, the issue lies with your reducing agent or its ability to function in your chosen conditions.

• Incorrect Choice of Reducing Agent: The reducing agent must be selective for the imine/iminium ion over the starting carbonyl. This is especially critical in one-pot procedures. [12][13] * Strong, Non-selective Agents (e.g., Sodium Borohydride, NaBH₄): These agents can rapidly reduce the starting aldehyde or ketone to an alcohol, consuming the reagent and lowering the yield of the desired amine. NaBH₄ is better suited for a two-step procedure where the imine is formed first, followed by the addition of the reductant. [14] * Mild, Selective Agents (e.g., STAB, NaBH(OAc)₃ and NaBH₃CN): These are the reagents of choice for one-pot reductive aminations. [8]They are less reactive and will preferentially reduce the protonated iminium ion, which is more electrophilic than the starting carbonyl at mildly acidic pH. [8][15]Sodium triacetoxyborohydride (STAB) is often preferred due to the high toxicity of sodium cyanoborohydride (NaBH₃CN). [10]

• Decomposition of the Reducing Agent: Hydride-based reducing agents, particularly STAB, are sensitive to moisture and can decompose if not handled under anhydrous conditions. [14]Using a freshly opened bottle or properly stored reagent is critical.

• Insufficient Stoichiometry: Ensure you are using a sufficient molar excess of the reducing agent (typically 1.2-1.5 equivalents) to drive the reaction to completion.

Reducing Agent	Selectivity	Optimal Conditions	Pros	Cons
Sodium Borohydride (NaBH₄)	Low (reduces C=O & C=N)	Best for two-step protocols	Inexpensive, readily available	Lacks selectivity, can reduce starting carbonyl
Sodium Cyanoborohydride (NaBH₃CN)	High (reduces C=N > C=O)	One-pot, pH 4-6, alcoholic solvents	Excellent selectivity, stable in acid [8][16]	Highly toxic (releases HCN) [16]
Sodium Triacetoxyborohydride (STAB)	High (reduces C=N > C=O)	One-pot, aprotic solvents (DCE, THF)	Mild, highly selective, less toxic [10]	Moisture sensitive, not ideal in MeOH [14]
Catalytic Hydrogenation (H₂/Pd, Pt)	High	Varies with catalyst	"Green" (water is the only byproduct)	Catalyst can be deactivated, may reduce other functional groups [7][11]

Q4: My reaction is messy, with multiple byproducts. What are the likely side reactions, and how can I minimize them?

Byproduct formation is a clear sign that reaction conditions are favoring undesired pathways.

• Over-alkylation: If you start with a primary amine, the secondary amine product can react again with another molecule of the aldehyde/ketone, leading to a tertiary amine byproduct. [11] * Solution: Use a slight excess (1.1-1.2 equivalents) of the primary amine to ensure the carbonyl is consumed before significant secondary reaction occurs.

• Reduction of Starting Carbonyl: As discussed, this occurs when using a non-selective reducing agent like NaBH₄ in a one-pot reaction, yielding an alcohol byproduct. * Solution: Switch to a selective reagent like STAB or NaBH₃CN, or perform the reaction in two steps.

• Aldol Condensation: Aldehydes and ketones with α-hydrogens can undergo self-condensation under acidic or basic conditions, creating complex impurities. [11] * Solution: Maintain the optimal pH (4-6) and avoid strong acids or bases. Run the reaction at room temperature or below if aldol reactions are prevalent.

Q5: What are the best practices for choosing solvents and reaction temperatures?

• Solvents: The solvent must be compatible with your chosen reducing agent.

  • Chlorinated solvents like 1,2-dichloroethane (DCE) or dichloromethane (DCM) are very common, especially for reactions using STAB. [14] * Alcohols like methanol (MeOH) or ethanol (EtOH) are suitable for reactions with NaBH₃CN and NaBH₄. [14]However, be cautious when using catalytic hydrogenation in alcohol solvents, as the alcohol itself can be oxidized to a carbonyl and participate in the reaction. [17] * Greener alternatives like ethyl acetate (EtOAc) have proven effective, particularly with STAB. [17]

• Temperature: Most reductive aminations proceed efficiently at ambient temperature (20-25 °C).

  • For unreactive or sterically hindered substrates, gentle heating (40-50 °C) may be required to facilitate imine formation. * However, be aware that higher temperatures can also accelerate side reactions like aldol condensation. Always monitor the reaction closely by TLC or LCMS if applying heat.

Key Experimental Protocols

Protocol 1: General One-Pot Reductive Amination using STAB

This protocol is suitable for most aldehydes and ketones with primary or secondary amines.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Argon), add the aldehyde or ketone (1.0 equiv.).

• Dissolution: Dissolve the carbonyl compound in an anhydrous aprotic solvent (e.g., DCE, DCM, or THF) to a concentration of approximately 0.1-0.5 M.

• Amine Addition: Add the amine (1.0-1.2 equiv.). If the amine is a hydrochloride salt, add one equivalent of a non-nucleophilic base like triethylamine (Et₃N) to liberate the free amine.

• Imine Formation: If desired, add a catalytic amount of glacial acetic acid (0.1 equiv.) to facilitate imine formation. Allow the mixture to stir at room temperature for 20-60 minutes.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.2-1.5 equiv.) portion-wise to control any potential exotherm.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LCMS until the starting material is consumed (typically 2-24 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes. Extract the aqueous layer with an organic solvent (e.g., EtOAc or DCM). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography or recrystallization as needed.

Protocol 2: Monitoring Reaction Progress by TLC

• Prepare the TLC Plate: Draw a baseline in pencil on a silica gel TLC plate.

• Spotting: Use a capillary tube to spot the plate with:

  • SM: A co-spot of your starting amine and carbonyl.

  • RXN: The reaction mixture.

• Elution: Place the plate in a developing chamber containing an appropriate mobile phase (e.g., a mixture of ethyl acetate and hexanes).

• Visualization: After the solvent front nears the top, remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp and/or by staining (e.g., with potassium permanganate or ninhydrin for amines).

• Interpretation:

  • Successful imine formation will show the disappearance of the limiting starting material and the appearance of a new spot for the imine (which may have a different Rf value).

  • Completion of the reduction will show the disappearance of the imine spot and the appearance of the final amine product spot.

References

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Organic Chemistry Division, ACS. (n.d.). Reductive Amination. Wordpress. [Link]

• Gaspari, M., & Cuda, F. (2014). pH-regulated formation of side products in the reductive amination approach for differential labeling of peptides in relative quantitative experiments. Electrophoresis. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes. ResearchGate. [Link]

• Chem-Station. (2014). Borch Reductive Amination. Chem-Station Int. Ed.. [Link]

• MDPI. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. MDPI. [Link]

• Ogo, S., et al. (2005). pH-Dependent Chemoselective Synthesis of α-Amino Acids. Reductive Amination of α-Keto Acids with Ammonia Catalyzed by Acid-Stable Iridium Hydride Complexes in Water. Journal of the American Chemical Society. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Recent Advances in Reductive Amination Catalysis and Its Applications. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Chemistry Steps. [Link]

• Chemistry Learner. (n.d.). Reductive Amination: Definition, Examples, and Mechanism. Chemistry Learner. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR. [Link]

• Myers, A. (n.d.). Myers Chem 115. Harvard University. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. organic-chemistry.org. [Link]

• ACS Green Chemistry Institute. (n.d.). Specific solvent issues with Reductive Amination/Alkylation. Wordpress. [Link]

• Reddit. (2022). Question about reductive amination reaction procedure. r/Chempros. [Link]

• NIH. (n.d.). Reductive aminations by imine reductases: from milligrams to tons. PMC. [Link]

• White Rose Research Online. (2022). Reductive Aminations by Imine Reductases: From Milligrams to Tons. White Rose Research Online. [Link]

• ACS. (2023). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. ACS. [Link]

• Reddit. (2022). What's wrong with my reductive amination? I barely got any product. r/organicchemistry. [Link]

• ResearchGate. (2018). Aldehyde not reacting in reductive amination reaction, thoughts?. ResearchGate. [Link]

• jOeCHEM. (2019). All About Reductive Amination. YouTube. [Link]

• Chemistry LibreTexts. (2019). 23.4: Preparation of Amines via Reductive Amination. Chemistry LibreTexts. [Link]

• ResearchGate. (2016). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?. ResearchGate. [Link]

• ACS Omega. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Publications. [Link]

• ResearchGate. (2012). What are the difficulties associated with reductive amination? How to control byproduct formation?. ResearchGate. [Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product?. r/chemhelp. [Link]

• ResearchGate. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. ResearchGate. [Link]

• YouTube. (2022). Reductive Amination: Preparation of an Imine. YouTube. [Link]

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Frequently Asked Questions (FAQs): Understanding and Preventing Emulsions

An essential, yet often troublesome, step in the synthesis of amines is the aqueous workup. The basic nature of amines and the presence of both organic and aqueous phases frequently lead to the formation of stable emulsions, complicating phase separation and compromising yield and purity. This guide provides a comprehensive troubleshooting framework for overcoming these challenges, grounded in chemical principles and validated by practical, field-tested experience.

Q1: Why are emulsions so common during the workup of amine synthesis?

A: Emulsions are mixtures of two or more immiscible liquids (like an organic solvent and water) where one is dispersed in the other as microscopic droplets. Amines, particularly primary and secondary amines, are amphiphilic molecules, meaning they have both a hydrophobic (the alkyl or aryl backbone) and a hydrophilic (the amino group) part. At the interface between the organic and aqueous layers, the amine molecules can act as surfactants, arranging themselves to lower the interfacial tension between the two phases. This stabilization of the interface prevents the small droplets from coalescing into a distinct layer, resulting in a stable emulsion. The slightly basic nature of the workup, often designed to keep the amine in its freebase form, can exacerbate this issue.

Q2: Can I predict if my reaction is likely to form an emulsion?

A: While prediction is not always perfect, several factors increase the likelihood of emulsion formation:

• Amine Structure: Long-chain aliphatic amines or amines with significant hydrophobic character are more prone to forming emulsions.

• Solvent Choice: Solvents with some partial miscibility with water, such as ethyl acetate or dichloromethane (DCM), can be more problematic than highly nonpolar solvents like toluene or hexanes.

• Concentration: High concentrations of the amine or other surface-active byproducts can lead to more robust emulsions.

• Mixing Intensity: Vigorous shaking or stirring during the extraction process can create very fine droplets that are difficult to separate. A gentler inversion of the separatory funnel is often recommended.

Q3: Are there any preventative measures I can take during the reaction or initial workup to avoid emulsions altogether?

A: Yes, proactive measures can significantly reduce the risk of emulsion formation:

• Solvent Selection: If the reaction chemistry allows, opt for a more non-polar extraction solvent.

• pH Control: Maintaining a well-defined pH can be critical. For instance, a more acidic aqueous phase (pH < 2) will protonate the amine, rendering it a water-soluble ammonium salt, which will migrate into the aqueous layer and away from the interface. Conversely, a strongly basic aqueous phase (pH > 11) ensures the amine is fully deprotonated and resides in the organic layer, but this can sometimes still lead to emulsions if other surfactants are present.

• Pre-filtration: If your reaction mixture contains fine solid particulates (e.g., from a reducing agent like sodium borohydride), these can stabilize emulsions. Filtering the crude reaction mixture through a pad of Celite® before the aqueous workup can be highly effective.

Troubleshooting Guide: How to Break a Stubborn Emulsion

So, you've followed the best practices and still ended up with an intractable emulsion. Don't panic. The following strategies are presented in order of increasing intervention. Start with the simplest and least disruptive methods first.

Method 1: The Path of Least Resistance - Physical & Ionic Manipulation

These techniques aim to disrupt the delicate balance stabilizing the emulsion without adding new reagents that might complicate downstream processing.

Q4: My emulsion has been sitting for a while and isn't separating. What's the first thing I should try?

A: Patience and gravity are your first tools. Allow the separatory funnel to stand undisturbed for 10-30 minutes. Sometimes, the emulsion is kinetically, but not thermodynamically, stable and will break on its own. If this fails, gently swirling the funnel or tapping the glass can help coalesce the droplets.

Q5: Gentle swirling didn't work. What's the next step?

A: Increase the ionic strength of the aqueous phase. This is often the most effective and simplest chemical method. Add a saturated solution of sodium chloride (brine).

• The "Why" (Mechanism of Action): Adding a high concentration of an inert salt like NaCl increases the polarity and ionic strength of the aqueous phase. This has two primary effects:

  • "Salting Out": It decreases the solubility of the organic components (including your amine and the organic solvent) in the aqueous phase, forcing them back into the organic layer.

  • Disruption of the Electric Double Layer: The salt ions help to neutralize the surface charges on the dispersed droplets, reducing the repulsive forces between them and allowing them to coalesce.

Experimental Protocol: Brine Wash

• Transfer the emulsion to a separatory funnel with adequate headspace.

• Add a volume of saturated NaCl solution (brine) equal to approximately 20-30% of the aqueous phase volume.

• Do NOT shake vigorously. Instead, gently invert the funnel 5-10 times to mix the layers.

• Allow the funnel to stand and observe for phase separation. This may take several minutes.

• Drain the separated aqueous layer. Repeat if necessary.

Method 2: Altering the Phase Landscape - pH Adjustment & Solvent Addition

If brine is ineffective, the next step involves more significant changes to the chemical environment.

Q6: I've added brine, and the emulsion is still there. What now?

A: Drastic pH adjustment is a powerful technique. Since you are working with an amine, you can exploit its basicity.

• Acidification: Add a dilute acid (e.g., 1 M HCl) dropwise while gently swirling. This will protonate the amine to form an ammonium salt (R₃N + H⁺ → R₃NH⁺). This salt is highly water-soluble and will move into the aqueous phase, destabilizing the emulsion at the interface. Be aware that you are moving your product from the organic to the aqueous layer. You will need to re-basify the aqueous layer and extract your product back into an organic solvent later.

• Basification: Conversely, adding a strong base (e.g., 5 M NaOH) can sometimes work by ensuring the amine is fully in its freebase form and by reacting with any acidic impurities that might be acting as surfactants.

Q7: I need to keep my product in the organic layer and avoid a pH swing. Are there other options?

A: Yes. You can try adding a different organic solvent. Adding a small amount of a water-immiscible, non-polar solvent like toluene or hexanes can sometimes help break an emulsion formed with a more polar solvent like DCM or ethyl acetate. This works by altering the overall polarity and solvation characteristics of the organic phase. Alternatively, adding a small amount of a water-miscible solvent like methanol or ethanol can sometimes help by reducing the interfacial tension, although this may carry some of your product back into the aqueous layer. Use this approach with caution.

Troubleshooting Decision Workflow

Caption: Decision tree for breaking emulsions in amine synthesis workups.

Method 3: Brute Force - Filtration and Centrifugation

When all else fails, mechanical methods can be used to physically force the separation.

Q8: None of the chemical tricks are working. What are my last-resort options?

A:

• Filtration: Pass the entire emulsion through a pad of a filter aid like Celite® or a plug of glass wool in a powder funnel. The fine particles of the filter aid provide a large surface area that helps to break up the emulsified droplets, allowing them to coalesce. This can be surprisingly effective, especially if fine solid particulates are stabilizing the emulsion.

• Centrifugation: If the equipment is available, centrifuging the emulsion can provide the necessary g-force to overcome the forces stabilizing the emulsion and compel the denser aqueous phase and lighter organic phase to separate. This is often a definitive but less accessible solution.

Summary of Troubleshooting Techniques

Method	Principle	Pros	Cons
Patience / Gentle Swirl	Gravity / Mechanical Coalescence	Non-invasive, no reagents added	Often ineffective for stable emulsions
Addition of Brine	Increases aqueous phase polarity ("salting out")	Highly effective, simple, cheap	Adds salt to the aqueous layer
pH Adjustment	Converts amine to a soluble salt (acid) or ensures freebase (base)	Very powerful, exploits amine chemistry	Moves product between phases, requires re-extraction
Solvent Addition	Alters polarity of the organic phase	Can be effective, avoids pH swings	Can complicate solvent removal, may reduce recovery
Filtration (Celite®)	Physical disruption on a high surface area	Removes particulate stabilizers, effective	Can be slow, potential for product loss on the filter aid
Centrifugation	Mechanical force separates phases by density	Highly effective, definitive	Requires specialized equipment

References

• Emulsions: Theory and Practice.

• Salting-out effect.

• The “Salting-Out” Effect and Its Applications in Organic and Bio-organic Chemistry.

• Not a Fan of Emulsions?.

Technical Support Center: Recrystallization of (4-Methoxyphenyl)(phenyl)methylamine Hydrochloride

Welcome to the Technical Support Center for the purification of (4-Methoxyphenyl)(phenyl)methylamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the recrystallization of this compound. Our goal is to empower you with the scientific rationale behind the procedures to ensure a successful and efficient purification process.

Introduction to Recrystallization

Recrystallization is a fundamental technique for purifying solid compounds. The principle lies in the differential solubility of a compound in a particular solvent at varying temperatures. An ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but readily at an elevated temperature. This allows for the dissolution of the impure solid in a minimal amount of hot solvent, followed by the formation of pure crystals upon cooling, while impurities remain in the solution (mother liquor).[1]

For amine hydrochloride salts such as (4-Methoxyphenyl)(phenyl)methylamine hydrochloride, the polarity of the solvent plays a crucial role. The ionic nature of the hydrochloride salt generally necessitates the use of polar solvents to achieve sufficient solubility at higher temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable solvent for the recrystallization of (4-Methoxyphenyl)(phenyl)methylamine hydrochloride?

A1: Based on the chemical properties of amine hydrochlorides and established laboratory practices for structurally similar compounds, polar protic solvents are the preferred choice. Absolute ethanol and methanol are highly recommended.[2] Isopropanol can also be a viable option. It is always advisable to perform small-scale solubility tests to determine the optimal solvent for your specific batch of material, as impurity profiles can sometimes influence solubility.

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This is often due to a very high concentration of the solute or the presence of certain impurities. To remedy this, reheat the solution to redissolve the oil and add a small amount of additional hot solvent to slightly decrease the saturation. Then, allow the solution to cool much more slowly. Seeding the solution with a pure crystal can also help induce proper crystallization.

Q3: I have a very poor yield after recrystallization. What are the likely causes?

A3: Low yield is a common issue and can stem from several factors:

• Using too much solvent: This is the most frequent cause. The solution may not be sufficiently saturated for crystals to form upon cooling.

• Premature crystallization: If the solution cools too quickly during a hot filtration step, the product can crystallize along with the impurities.

• Washing with warm solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve some of your product.

• Inherent solubility: The compound may have a relatively high solubility in the chosen solvent even at low temperatures.

Q4: Can I use a solvent mixture for recrystallization?

A4: Yes, a mixed solvent system can be very effective, especially if a single solvent does not provide the ideal solubility profile. A common approach is to dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes slightly turbid. The solution is then clarified by adding a few drops of the "good" solvent and allowed to cool slowly. For (4-Methoxyphenyl)(phenyl)methylamine hydrochloride, a potential system could be ethanol-water or isopropanol-heptane.

Troubleshooting Guide

This guide addresses common problems encountered during the recrystallization of (4-Methoxyphenyl)(phenyl)methylamine hydrochloride and offers systematic solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystal Formation Upon Cooling	1. Insufficient Saturation: Too much solvent was used. 2. Supersaturation: The solution is supersaturated, but nucleation has not initiated. 3. Inappropriate Solvent: The compound is too soluble in the solvent even at low temperatures.	1. Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent and then allow it to cool again. 2. Induce Nucleation:     - Add a "seed" crystal of the pure compound.     - Scratch the inner surface of the flask at the meniscus with a glass rod. 3. Change Solvent System: Re-evaporate the solvent and try a different one, or use a mixed solvent system.
Formation of an Oil Instead of Crystals	1. High Solute Concentration: The solution is too concentrated. 2. Rapid Cooling: The solution was cooled too quickly. 3. Presence of Impurities: Impurities are depressing the melting point of the solid.	1. Add More Solvent: Reheat the solution to dissolve the oil and add a small amount of additional hot solvent. 2. Slow Cooling: Allow the flask to cool to room temperature slowly on the benchtop before moving it to an ice bath. Insulating the flask can also help. 3. Charcoal Treatment: If colored impurities are present, consider treating the hot solution with activated charcoal before filtration.
Colored Crystals	1. Colored Impurities: The impurities are co-crystallizing with the product.	1. Activated Charcoal: Add a small amount of activated charcoal to the hot solution, swirl, and then perform a hot filtration to remove the charcoal and the adsorbed impurities. Be aware that charcoal can also adsorb some of the desired product.
Low Recovery/Yield	1. Excess Solvent: Too much solvent was used initially. 2. Incomplete Crystallization: Not enough time was allowed for crystallization, or the final temperature was not low enough. 3. Washing Losses: The crystals were washed with too much solvent, or the solvent was not sufficiently cold.	1. Optimize Solvent Volume: Perform small-scale trials to find the minimum amount of hot solvent needed. 2. Maximize Crystallization Time/Lower Temperature: Allow the solution to stand at room temperature for a longer period and then in an ice bath to ensure complete crystallization. 3. Minimize Washing: Wash the crystals with a minimal amount of ice-cold solvent.

Experimental Protocols

Protocol 1: Standard Recrystallization from a Single Solvent (Ethanol)

This protocol outlines the standard procedure for recrystallizing (4-Methoxyphenyl)(phenyl)methylamine hydrochloride from absolute ethanol.

Objective: To purify crude (4-Methoxyphenyl)(phenyl)methylamine hydrochloride to a high degree of purity.

Materials:

• Crude (4-Methoxyphenyl)(phenyl)methylamine hydrochloride

• Absolute Ethanol

• Erlenmeyer flasks

• Heating mantle or hot plate with a water or sand bath

• Magnetic stir bar and stir plate

• Condenser

• Buchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask with a magnetic stir bar. Add a small amount of absolute ethanol, just enough to create a slurry.

• Heating: Gently heat the mixture with stirring. Add more ethanol in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be done rapidly to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold absolute ethanol to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Visual Workflow for Recrystallization

Caption: General workflow for the recrystallization of (4-Methoxyphenyl)(phenyl)methylamine hydrochloride.

Advanced Troubleshooting: Decision-Making Flowchart

For more complex issues, the following flowchart provides a logical path to a solution.

Caption: A decision-making flowchart for troubleshooting common recrystallization problems.

References

• Diarylmethylamine Synthesis: A versatile protocol for the synthesis of diarylmethylamine derivatives is reported, with hydrolysis of ketimine products affording crystalline hydrochloride salts. Source: Synthesis of diarylmethylamines via palladium-catalyzed regioselective arylation of 1,1,3-triaryl-2-azaallyl anions, National Institutes of Health.

• Solvents for Recrystallization: A guide on common solvents for recrystallization, including advice for molecules with acidic or basic functionalities like amines. Source: Reagents & Solvents: Solvents for Recrystallization, University of Rochester, Department of Chemistry.

• Recrystallization Guide: A comprehensive guide on the process, procedure, and solvent selection for recrystallization. Source: Recrystallization Guide: Process, Procedure, Solvents, Mettler Toledo.

• Purification of a Similar Compound: A technical support center article for the purification of (R)-(4-Chlorophenyl)(phenyl)methanamine, suggesting polar solvents like methanol or ethanol for the hydrochloride salt. Source: Technical Support Center: Purification of (R)-(4-Chlorophenyl)(phenyl)methanamine by Recrystallization, BenchChem.

• Preparation of Benzhydrylamine Hydrochloride: A patent describing the preparation of benzhydrylamine hydrochloride, which includes a recrystallization step using absolute ethanol. Source: Preparation method of benzhydrylamine hydrochloride, Google Patents.

Sources

• 1. mt.com [mt.com]
• 2. CN107089918B - Preparation method of benzhydrylamine hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Stability of (4-Methoxyphenyl)(phenyl)methylamine and its Salts

Welcome to the Technical Support Center for (4-Methoxyphenyl)(phenyl)methylamine and its salts. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered during experimental work. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the integrity and reliability of your results.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions in a question-and-answer format.

Q1: I've observed a yellowing of my solid (4-Methoxyphenyl)(phenyl)methylamine sample over time. What is the likely cause and how can I prevent it?

A1: Discoloration, particularly the development of a yellow or brown hue, in amine-containing compounds is a common indicator of oxidation. The secondary amine functionality in (4-Methoxyphenyl)(phenyl)methylamine is susceptible to air oxidation, a process that can be accelerated by exposure to light and elevated temperatures.

• Underlying Cause: The lone pair of electrons on the nitrogen atom can be abstracted by atmospheric oxygen, leading to the formation of colored degradation products. The benzylic position of the amine further increases its susceptibility to oxidation.

• Troubleshooting Steps:

  • Confirm Degradation: Analyze the discolored sample using a stability-indicating High-Performance Liquid Chromatography (HPLC) method to quantify the parent compound and detect any degradation products.

  • Purification: If the discoloration is minor, the compound can be repurified. For solid amines, recrystallization from an appropriate solvent system under an inert atmosphere is recommended.

• Preventative Measures:

  • Inert Atmosphere: Store the compound under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

  • Light Protection: Use amber-colored vials or wrap containers in aluminum foil to protect the compound from light.

  • Temperature Control: Store the compound at recommended low temperatures (e.g., 2-8 °C) to slow down the rate of degradation.

Q2: My reaction yield is consistently low when using (4-Methoxyphenyl)(phenyl)methylamine that has been stored for a while. Could this be a stability issue?

A2: Yes, low reaction yields can be a direct consequence of the degradation of your starting material. If the amine has partially degraded, the actual amount of active reagent is lower than what you have weighed out.

• Underlying Cause: The degradation of the amine, likely through oxidation or hydrolysis, reduces the purity of the starting material, leading to lower than expected yields in subsequent reactions.

• Troubleshooting Workflow:

Technical Support Center: Scale-Up of (4-Methoxyphenyl)(phenyl)methylamine Production

A Guide for Process Development and Manufacturing Scientists

Welcome to the technical support center for the production of (4-Methoxyphenyl)(phenyl)methylamine. This guide is designed for researchers, chemists, and engineers involved in the scale-up of this important amine intermediate from laboratory to pilot plant and beyond. As Senior Application Scientists, we have compiled this resource based on field-proven insights and fundamental chemical principles to help you navigate common challenges and pitfalls.

The synthesis of (4-Methoxyphenyl)(phenyl)methylamine, typically achieved via reductive amination of 4-methoxybenzophenone, presents unique challenges when transitioning to larger scales. Issues that are negligible in a round-bottom flask can become process-limiting in a multi-hundred-liter reactor. This guide provides a structured, question-and-answer-based approach to troubleshoot these complex issues, ensuring a robust, safe, and efficient manufacturing process.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for (4-Methoxyphenyl)(phenyl)methylamine suitable for scale-up?

A1: The most prevalent and scalable method is the one-pot reductive amination of 4-methoxybenzophenone. This involves the reaction of the ketone with an ammonia source to form an imine intermediate, which is then reduced in situ to the desired amine.[1][2] Common variants include:

• Leuckart-Wallach Reaction: This classical method uses formic acid or its derivatives (like ammonium formate or formamide) as both the ammonia source and the reducing agent.[3][4] It is often performed at high temperatures (>150 °C) and can be run neat (without a solvent).[3]

• Catalytic Hydrogenation: The imine, formed from 4-methoxybenzophenone and ammonia, is reduced using hydrogen gas over a metal catalyst (e.g., Pd/C, Raney Nickel). This is a cleaner method but requires specialized high-pressure equipment.

• Hydride Reduction: Reagents like sodium borohydride (NaBH₄) or the milder sodium cyanoborohydride (NaBH₃CN) are used to reduce the pre-formed or in situ generated imine.[5] This method offers good selectivity and milder conditions but can be more expensive on a large scale.

Q2: Why do my reaction yields decrease significantly when I move from a 1L flask to a 100L reactor?

A2: This is a classic scale-up challenge primarily rooted in changes to the surface-area-to-volume ratio.[6][7] As the reactor volume increases, the surface area available for heat transfer does not increase proportionally.[6][8] For exothermic reactions like reductive amination, this leads to poor heat dissipation, causing localized hot spots.[6][9] These elevated temperatures can promote side reactions, degrade starting materials or the product, and alter the reaction kinetics, ultimately lowering the yield.[6][10] Inefficient mixing in large reactors also contributes by creating non-uniform concentrations of reactants and temperatures.[6][11]

Q3: What are the primary safety concerns I should be aware of during scale-up?

A3: The primary safety concern is managing the reaction exotherm. A failure to control the temperature of a large-scale exothermic reaction can lead to a thermal runaway, where the reaction rate increases uncontrollably, potentially causing a dangerous rise in pressure and temperature.[6][9] It is crucial to perform reaction calorimetry (e.g., using an RC1 calorimeter) to determine the heat of reaction and calculate the maximum temperature of the synthetic reaction (MTSR) to ensure your cooling systems are adequate.[6] Other hazards include the handling of flammable solvents, corrosive acids (formic acid), and potentially pyrophoric catalysts (Raney Nickel), and managing hydrogen gas pressure in catalytic hydrogenations. A thorough Process Hazard Analysis (PHA) is essential before any scale-up operation.[12]

Troubleshooting Guide: Reaction Stage

Problem 1: Incomplete Conversion and Stalled Reactions

Q: My reaction stalls at 60-70% conversion on a large scale, even after extended reaction times. What is the underlying cause and how can I fix it?

A: The most likely cause is inefficient water removal, which inhibits the formation of the critical imine intermediate.

• Underlying Mechanism: Reductive amination begins with the condensation of 4-methoxybenzophenone and an amine (like ammonia from ammonium formate) to form a hemiaminal, which then dehydrates to form an imine (or iminium ion). This dehydration is a reversible equilibrium reaction.

  Ketone + Amine ⇌ Hemiaminal ⇌ Imine + H₂O

  In a small flask, water might be removed by azeotropic distillation or is simply a small enough mole fraction to not significantly inhibit the reaction. In a large, enclosed reactor, the water produced can accumulate and push the equilibrium back to the starting materials, effectively stalling the reaction.[13]

• Troubleshooting Protocol:

  • Confirm Imine Formation: Carefully take an in-process control (IPC) sample. Use an analytical method that can distinguish the ketone starting material from the imine, such as ¹H NMR (the imine C-H proton will have a characteristic shift) or LC-MS. If the ketone is still present in high amounts with little imine, water is the likely culprit.

  • Implement Water Removal:

    • Azeotropic Distillation: If the solvent allows (e.g., toluene, heptane), fit the reactor with a Dean-Stark trap to physically remove water as it forms.

    • Drying Agents: Add a drying agent like molecular sieves (3A or 4A) to the reaction mixture. However, this is often not practical or cost-effective on a very large scale due to filtration challenges.

  • Increase Temperature (with caution): For Leuckart-Wallach type reactions, a higher temperature (e.g., 160-185°C) can help drive off water and force the equilibrium forward.[3][4] This must be done within the safety limits determined by your hazard analysis.

• Workflow Diagram: Diagnosing Stalled Reductive Amination

  Caption: Decision tree for troubleshooting stalled amination reactions.

Problem 2: Formation of Impurities, Especially Over-Reduction Products

Q: On scale-up, I am seeing a new impurity identified as (4-methoxyphenyl)phenylmethane. Why is this forming and how can I prevent it?

A: This impurity arises from the reduction of the starting ketone, 4-methoxybenzophenone. This is typically caused by poor temperature control or incorrect reagent addition sequence.

• Underlying Mechanism: In hydride reductions (e.g., with NaBH₄), the reducing agent can directly reduce the ketone to the corresponding alcohol, which may be further reduced or dehydrated and reduced to the alkane impurity. This side reaction is competitive with imine formation. If the reducing agent is added before the imine has had a chance to form, or if localized "hot spots" accelerate the ketone reduction, this impurity will increase.

  In the Leuckart reaction, excessively high temperatures can lead to decomposition of formic acid, which can also contribute to non-selective reductions.

• Troubleshooting Protocol:

  • Control Reagent Addition:

    • Two-Step Approach: First, mix the 4-methoxybenzophenone and the ammonia source (e.g., ammonium formate) and heat to allow for imine formation. Monitor via IPC. Only once a significant amount of imine is present should you add the reducing agent.

    • Controlled Addition Rate: Add the reducing agent slowly and sub-surface to avoid high localized concentrations.

  • Improve Thermal Management:

    • Ensure reactor jackets and overhead condensers are operating efficiently.[14]

    • Use reaction calorimetry data to set appropriate addition rates that the cooling system can handle without a significant temperature spike.[6]

  • Optimize pH: For borohydride reductions, the reaction should be kept at a slightly acidic pH (around 5-6) to favor imine formation over ketone reduction. Use a buffer system if necessary.[13]

• Data Table: Effect of Temperature on Impurity Formation

Scale	Reaction Temp (°C)	Addition Time (h)	(4-methoxyphenyl)phenylmethane (%)	Yield (%)
1 L (Lab)	25 ± 2	0.5	< 0.5	92
100 L (Pilot)	25 → 45 (Exotherm)	0.5	5.8	78
100 L (Optimized)	25 ± 3	4.0	0.7	90

Troubleshooting Guide: Work-up and Purification

Q: My product isolation involves a liquid-liquid extraction, but on a large scale, I'm getting intractable emulsions. How can I break them and prevent them in the future?

A: Emulsions during work-up are common when scaling up due to the higher shear forces from mechanical agitators and the presence of fine particulates or partially soluble intermediates.

• Underlying Mechanism: Emulsions are stabilized by materials that accumulate at the interface between the aqueous and organic layers. In this synthesis, this can be unreacted starting materials, partially hydrolyzed formamide intermediates, or fine inorganic salts from quenching. The high-speed mixing required for good contact in a large reactor exacerbates this issue.

• Troubleshooting Protocol:

  • Immediate Fixes (Breaking the Emulsion):

    • Add Brine: Add a saturated aqueous solution of sodium chloride. This increases the ionic strength of the aqueous phase, which helps to break the emulsion.

    • Change Solvent: Add a small amount of a different, more polar organic solvent (like isopropyl alcohol) or a less polar one (like heptane) to alter the interfacial tension.

    • Filtration: Sometimes, filtering the entire mixture through a pad of a filter aid like Celite® can remove the fine particulates that are stabilizing the emulsion.

    • Reduce Agitation: Stop the agitator and allow the layers to settle for an extended period (several hours or overnight).

  • Preventative Measures:

    • Optimize Quench: Ensure the reaction quench is complete and that all salts are fully dissolved. Sometimes adding the quench solution more slowly or at a different temperature can help.

    • "Rag" Layer Removal: Design the reactor to have a port where the intermediate "rag" layer can be drained off separately from the desired organic and aqueous phases.

    • Adjust Mixer Speed: During extraction, use the lowest agitation speed that still provides adequate mixing. Avoid creating a vortex.

References

• Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Symposium Series.[Link]

• Leuckart reaction. Grokipedia.[Link]

• The Ultimate Chemical Manufacturing Scale-Up Checklist. Re:Build Optimation.[Link]

• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI.[Link]

• Preparation method of 4-methoxyphenethylamine.

• Temperature Control and Efficiency in Chemical Processing. Fluorotherm.[Link]

• Facile High-Throughput Pre-purification of Biological Samples for Library-Scale Peptide Interaction Studies. PubMed.[Link]

• Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Rules of Thumb: Scale-up. The Chemical Engineer.[Link]

• Temperature Control in the Chemical Industry. JULABO GmbH.[Link]

• 8 Key Challenges To Pilot Plant Scale-Up. EPIC Systems Group.[Link]

• Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). ResearchGate.[Link]

• Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. ResearchGate.[Link]

• Reductive Amination, and How It Works. Master Organic Chemistry.[Link]

• THE MECHANISM OF THE LEUCKART REACTION. University of Florida Digital Collections.[Link]

• Reductive amination difficulties - poor conversion. Reddit.[Link]

• The Science Behind Optimizing Heat Transfer in the Chemical Industry. Fluorostore.[Link]

• Why Temperature Control in Chemistry is Important. ReAgent Chemicals.[Link]

• The Leuckart Reaction: A Study of the Mechanism. Sciencemadness.org.[Link]

• Scale Up Methodology for the Fine Chemical Industry - The Influence of the Mixing in the Process. VisiMix.[Link]

• SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENYL)PIPERAZINE. CORE.[Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic and Chemical Process Research.[Link]

• The Leuckart Reaction. ResearchGate.[Link]

Sources

• 1. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites [mdpi.com]
• 2. jocpr.com [jocpr.com]
• 3. grokipedia.com [grokipedia.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 8 Key Challenges To Pilot Plant Scale-Up - EPIC Systems Group [epicsysinc.com]
• 8. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 9. fluorostore.com [fluorostore.com]
• 10. reagent.co.uk [reagent.co.uk]
• 11. visimix.com [visimix.com]
• 12. The Ultimate Chemical Manufacturing Scale-Up Checklist - Re:Build Optimation [optimation.rebuildmanufacturing.com]
• 13. reddit.com [reddit.com]
• 14. Temperature Control and Efficiency in Chemical Processing - Fluorotherm™ [fluorotherm.com]

Technical Support Center: Enhancing Enantioselectivity in Asymmetric Synthesis

Welcome to the technical support center dedicated to enhancing enantioselectivity in asymmetric synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their stereoselective transformations. Here, we move beyond simple protocols to explain the underlying principles governing enantioselectivity, empowering you to make informed decisions in your experimental design.

Introduction: The Pursuit of Chirality

In the realm of pharmaceuticals, agrochemicals, and materials science, the three-dimensional arrangement of atoms in a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers of a chiral compound, can exhibit remarkably different biological activities. Consequently, the ability to selectively synthesize one enantiomer over the other, a process known as asymmetric synthesis, is a cornerstone of modern chemistry.[1] The measure of this selectivity is the enantiomeric excess (e.e.), which quantifies the preference for the formation of one enantiomer. This guide provides a structured approach to troubleshooting and enhancing the enantioselectivity of your reactions.

Troubleshooting Guide & FAQs

This section addresses common challenges encountered during asymmetric synthesis in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Q1: My reaction shows low enantiomeric excess. Where do I even begin to troubleshoot?

Low enantioselectivity can be a multifaceted problem, but a systematic approach can quickly identify the root cause. Before delving into extensive reaction optimization, it is crucial to rule out analytical errors.

Initial Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low enantioselectivity.

Step-by-Step Analytical Method Validation:

• Prepare a Racemic Standard: Synthesize or purchase a true 50:50 mixture of the enantiomers of your product.

• Analyze the Standard: Use your chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) method to analyze the racemic standard.

• Expected Outcome: You should observe two baseline-separated peaks of equal area.

• Troubleshooting: If the peaks are not well-resolved or the areas are unequal, your analytical method requires optimization before you can reliably measure the e.e. of your reaction.

Once your analytical method is validated, you can confidently investigate the reaction parameters.

Q2: How do I systematically optimize reaction conditions to improve enantioselectivity?

Optimizing reaction conditions is a critical step in maximizing enantiomeric excess. Temperature, solvent, and catalyst loading are key variables that can have a profound impact on the stereochemical outcome of a reaction.

Key Reaction Parameters and Their Effects

Parameter	General Effect on Enantioselectivity	Considerations
Temperature	Lower temperatures generally lead to higher enantioselectivity.	Reaction rates decrease at lower temperatures, potentially impacting yield. The freezing point of the solvent will limit the accessible temperature range.
Solvent	Can significantly influence catalyst-substrate interactions and transition state energies.	A screening of solvents with varying polarities and coordinating abilities is often necessary.
Catalyst Loading	Can be concentration-dependent; higher or lower loading may be optimal.	Catalyst aggregation at high concentrations can sometimes negatively impact enantioselectivity.[2][3]
Additives	Can act as co-catalysts or modify the catalyst's environment to enhance selectivity.[4][5][6]	The effect of additives can be unpredictable and often requires empirical screening.[6]

Experimental Protocol: Temperature Screening

• Set up Parallel Reactions: Prepare a series of identical reactions in a multi-well reaction block or parallel synthesizer.

• Vary the Temperature: Equilibrate each reaction to a different temperature (e.g., 25 °C, 0 °C, -20 °C, -40 °C, -78 °C).

• Initiate the Reaction: Add the final reagent to all reactions simultaneously, if possible.

• Monitor and Quench: Monitor the reactions by TLC or LC-MS and quench them at a consistent conversion point.

• Analyze: Determine the yield and enantiomeric excess for each reaction to identify the optimal temperature.

Q3: My chiral catalyst is from a reliable source, but the e.e. is still poor. What could be the issue?

Even a high-quality catalyst can underperform if not handled, stored, or activated correctly. The integrity of the chiral ligand and the active metal center is crucial for effective asymmetric induction.

Catalyst-Related Troubleshooting

Caption: Common sources of catalyst-related problems.

Actionable Solutions:

• Catalyst Purity: If possible, repurify the catalyst or ligand by recrystallization or chromatography. Ensure all glassware is scrupulously clean and dry.

• Catalyst Activation: Review the literature for the specific activation procedure for your catalyst. Some catalysts require the in-situ formation of the active species.

• Handling and Storage: Many chiral catalysts and ligands are sensitive to air and moisture. Handle them under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) and store them according to the supplier's recommendations.

Q4: Could impurities in my starting materials be the cause of low enantioselectivity?

Absolutely. The purity of your substrate is as critical as the purity of your catalyst. Impurities can interfere with the catalytic cycle in several ways.

Impact of Substrate Impurities:

• Catalyst Poisoning: Certain functional groups present in impurities can irreversibly bind to the catalyst, rendering it inactive.

• Competitive Inhibition: Impurities that are structurally similar to the substrate can compete for the active site of the catalyst, reducing the reaction rate and potentially lowering enantioselectivity.

• Background Reaction: Impurities may catalyze a non-selective background reaction, leading to the formation of a racemic product and a lower overall measured e.e.

Best Practices for Substrate Purity:

• Purify Starting Materials: Always purify your starting materials before use, even if they are from a commercial source.

• Characterize Thoroughly: Use techniques like NMR, Mass Spectrometry, and elemental analysis to confirm the purity and identity of your substrate.

Advanced Concepts for Enhancing Enantioselectivity

For challenging transformations, a deeper understanding of the principles of asymmetric induction is necessary.

The Role of Chiral Ligands

In metal-catalyzed asymmetric reactions, the chiral ligand is the primary source of stereochemical control. The ligand coordinates to the metal center, creating a chiral environment that directs the approach of the substrate. The design of effective chiral ligands is a major area of research, with a focus on creating well-defined steric and electronic environments around the metal center.[7][8]

Substrate Control vs. Reagent Control

• Substrate Control: In some cases, a chiral center already present in the substrate can influence the stereochemical outcome of a reaction at a different site. This is known as internal asymmetric induction.[9]

• Reagent Control: When a chiral reagent or catalyst is used to control the stereochemistry of a reaction on an achiral substrate, it is referred to as external asymmetric induction.[9] This is the more common strategy in asymmetric synthesis.[9]

Understanding which of these factors is dominant in your system is key to designing a successful asymmetric transformation.

Conclusion

Achieving high enantioselectivity is a rewarding challenge that requires a combination of careful experimental technique, systematic optimization, and a solid understanding of the underlying principles of asymmetric catalysis. This guide provides a framework for troubleshooting common issues and making informed decisions to enhance the stereochemical control of your reactions. Remember that every reaction is unique, and a degree of empirical optimization is often necessary to achieve the desired outcome.[10]

References

• HETEROGENEOUS ASYMMETRIC CATALYSTS: Strategies for Achieving High Enantioselection. Annual Review of Materials Research.[Link]

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• Towards Perfect Asymmetric Catalysis: Additives and Cocatalysts. Angewandte Chemie International Edition.[Link]

• Influence of catalysts loading on enantioselectivities for catalyst 3 (given as enantiomeric excess for (R)-6). ResearchGate.[Link]

• Additive Effects on Asymmetric Catalysis. ResearchGate.[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of (4-Methoxyphenyl)(phenyl)methylamine by HPLC

In the landscape of pharmaceutical development, the meticulous characterization of chiral intermediates is a cornerstone of ensuring the safety, efficacy, and reproducibility of active pharmaceutical ingredients (APIs). (4-Methoxyphenyl)(phenyl)methylamine, a chiral primary amine, serves as a critical building block in the synthesis of various pharmacologically active molecules. Its stereochemical configuration is paramount, as enantiomers can exhibit markedly different physiological effects. Consequently, the robust and accurate determination of its enantiomeric and chemical purity is not merely a procedural step, but a fundamental requirement for quality control and regulatory compliance.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for the purity assessment of (4-Methoxyphenyl)(phenyl)methylamine. Grounded in established scientific principles and field-proven insights, this document will detail a validated HPLC methodology, explore the rationale behind experimental choices, and present a comparative analysis with Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The Central Role of HPLC in Chiral Purity Analysis

High-Performance Liquid Chromatography, particularly with Chiral Stationary Phases (CSPs), stands as the preeminent technique for the enantioselective analysis of chiral compounds like (4-Methoxyphenyl)(phenyl)methylamine. The power of this method lies in its ability to directly separate enantiomers by exploiting the differential interactions between the chiral analyte and a chiral stationary phase. Polysaccharide-based CSPs, such as those derived from amylose and cellulose phenylcarbamates, have proven to be broadly selective and highly effective for resolving a wide array of racemates, including primary amines.[1]

The mechanism of separation on these polysaccharide-based columns involves the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the stationary phase. The stability of these complexes differs for each enantiomer, leading to different retention times and, thus, separation.[2] The selection of the mobile phase and additives is critical for optimizing this separation. For basic compounds like amines, the addition of a small amount of a basic modifier, such as diethylamine (DEA), to the mobile phase is often essential to suppress interactions with residual acidic silanol groups on the silica support, thereby improving peak shape and resolution.

Experimental Workflow: HPLC Purity Analysis

The logical flow for developing and executing an HPLC-based purity analysis for (4-Methoxyphenyl)(phenyl)methylamine is outlined below. This process ensures a systematic approach from method development to routine analysis, grounded in the principles of analytical procedure validation.

Caption: Workflow for HPLC Purity Analysis of (4-Methoxyphenyl)(phenyl)methylamine.

Detailed Experimental Protocol: Chiral HPLC Method

This protocol describes a robust method for the determination of the enantiomeric purity of (4-Methoxyphenyl)(phenyl)methylamine. The method is based on normal-phase chromatography using a polysaccharide-based chiral stationary phase.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV detector.

• Column: CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate)) immobilized on 5 µm silica gel, 250 x 4.6 mm.

• Mobile Phase: n-Hexane / 2-Propanol / Diethylamine (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

Reagent and Sample Preparation:

• Mobile Phase Preparation: Carefully measure and mix 900 mL of n-Hexane, 100 mL of 2-Propanol, and 1 mL of Diethylamine. Filter through a 0.45 µm membrane filter and degas before use.

• Standard Solution Preparation: Accurately weigh approximately 10 mg of (4-Methoxyphenyl)(phenyl)methylamine reference standard and dissolve in 10 mL of the mobile phase to obtain a concentration of 1 mg/mL.

• Sample Solution Preparation: Prepare the sample to be analyzed in the same manner as the standard solution to a final concentration of approximately 1 mg/mL.

Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (mobile phase) to ensure no interfering peaks are present.

• Inject the standard solution to determine the retention times of the two enantiomers and to verify system suitability (e.g., resolution, tailing factor).

• Inject the sample solution to determine the peak areas of the two enantiomers.

• Calculate the enantiomeric purity (or enantiomeric excess, ee%) using the peak areas of the major enantiomer (A_major) and the minor enantiomer (A_minor):

  • % Enantiomeric Purity = [A_major / (A_major + A_minor)] * 100

Method Validation:

The described method must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure it is suitable for its intended purpose.[3] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or the other enantiomer.

• Linearity: Demonstrating that the response is directly proportional to the concentration of the analyte over a specified range.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions (repeatability, intermediate precision).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Comparative Analysis with Alternative Methodologies

While chiral HPLC is the gold standard, other techniques can be employed for purity analysis, each with its own set of advantages and limitations. The choice of method often depends on the specific requirements of the analysis, such as the need for absolute quantification, the volatility of the analyte, and the available instrumentation.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Differential partitioning of enantiomers between a mobile phase and a chiral stationary phase.	Separation of volatile enantiomers based on their interaction with a chiral stationary phase in a gaseous mobile phase.	Quantification based on the direct proportionality between the integral of an NMR peak and the number of atomic nuclei.[4]
Advantages	- High resolution and selectivity for a wide range of compounds.- Direct separation of enantiomers.- Well-established and widely available technology.	- High efficiency and resolution for volatile and thermally stable compounds.- Fast analysis times.	- Primary analytical method; does not require a reference standard of the analyte for quantification.- Provides structural information.- Non-destructive.[5]
Disadvantages	- Can be time-consuming to develop methods.- Requires specific and often expensive chiral columns.	- Limited to volatile and thermally stable compounds.- Amines often require derivatization to improve volatility and peak shape.[6]	- Lower sensitivity compared to chromatographic methods.- Requires a high-field NMR spectrometer.- Potential for peak overlap in complex mixtures.
Suitability for (4-Methoxyphenyl)(phenyl)methylamine	Excellent. The primary and most reliable method for determining enantiomeric purity.	Moderate. Requires derivatization, which adds a step to the workflow and can introduce variability.	Good. Excellent for determining absolute purity (assay) against a certified internal standard. Can also be used for enantiomeric purity with a chiral solvating agent, but HPLC is generally more straightforward for this purpose.

Conclusion

For the comprehensive purity analysis of (4-Methoxyphenyl)(phenyl)methylamine, a validated chiral HPLC method offers the most reliable and direct approach for determining enantiomeric purity. The use of polysaccharide-based chiral stationary phases provides excellent selectivity for this class of compounds. While alternative techniques such as Gas Chromatography and Quantitative NMR have their specific applications and advantages, particularly qNMR for absolute purity determination without a specific reference standard, HPLC remains the cornerstone for routine quality control of chiral intermediates in the pharmaceutical industry. The implementation of a robust, validated HPLC method, as outlined in this guide, is essential for ensuring the stereochemical integrity of (4-Methoxyphenyl)(phenyl)methylamine and, by extension, the quality of the final drug product.

References

• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC - NIH. (n.d.). Retrieved January 20, 2026, from [Link]

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• A Guide to Quantitative NMR (qNMR) - Emery Pharma. (n.d.). Retrieved January 20, 2026, from [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. (2021). Retrieved January 20, 2026, from [Link]

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• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay | Journal of Medicinal Chemistry. (2014). Retrieved January 20, 2026, from [Link]

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• A Guide to the Analysis of Chiral Compounds by GC - Restek. (n.d.). Retrieved January 20, 2026, from [Link]

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• Simultaneous Determination of Escitalopram Impurities including the R-enantiomer on a Cellulose tris(3,5-Dimethylphenylcarbamate)-Based Chiral Column in Reversed-Phase Mode - PMC. (2022). Retrieved January 20, 2026, from [Link]

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A Comparative Guide to GC-MS Methods for Impurity Profiling of (4-Methoxyphenyl)(phenyl)methylamine

Abstract

The rigorous identification and quantification of impurities in active pharmaceutical ingredients (APIs) is a cornerstone of drug safety and regulatory compliance. (4-Methoxyphenyl)(phenyl)methylamine, an important amine-based chemical intermediate, presents unique analytical challenges due to its polarity and basicity. This guide provides an in-depth comparison of two primary Gas Chromatography-Mass Spectrometry (GC-MS) methodologies for its impurity profiling: direct injection analysis using specialized base-deactivated columns and analysis following chemical derivatization. We will explore the causality behind experimental choices, present validated protocols, and offer comparative data to guide researchers, scientists, and drug development professionals in selecting the most appropriate method for their objectives.

The Imperative for Impurity Profiling

The Analyte: (4-Methoxyphenyl)(phenyl)methylamine

(4-Methoxyphenyl)(phenyl)methylamine is a secondary amine containing both a methoxy-substituted and an unsubstituted phenyl ring. Its structure makes it a versatile building block in organic synthesis. However, like many amines, its analysis is not trivial. The lone pair of electrons on the nitrogen atom makes the molecule basic and prone to strong interactions with active sites (e.g., free silanol groups) in a standard GC system, which can lead to poor peak shape, low sensitivity, and inaccurate quantification.[1][2]

Regulatory Framework: ICH Guidelines

Regulatory bodies, under the International Council for Harmonisation (ICH) guidelines, mandate strict control over impurities in drug substances.[3] The ICH Q3A(R2) and Q3B(R2) guidelines establish thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug.[4][5]

• Reporting Threshold: The level above which an impurity must be reported.

• Identification Threshold: The level above which an impurity's structure must be determined.[5]

• Qualification Threshold: The level above which an impurity must be assessed for its biological safety.[5] Developing a robust, validated analytical method is therefore not just a matter of scientific rigor but a critical regulatory requirement.[6]

Potential Impurities: A Synthesis-Based Perspective

A comprehensive impurity profile begins with understanding the API's synthesis. While multiple routes to (4-Methoxyphenyl)(phenyl)methylamine exist, a common approach is the reductive amination of 4-methoxybenzophenone. Potential impurities can be categorized as:

• Starting Materials: Unreacted 4-methoxybenzophenone and the amine source.

• Intermediates: Imine intermediates formed during the reaction.

• By-products: Compounds formed from side reactions, such as products of over-alkylation or dimerization, which are known to occur in related amine syntheses like the Leuckart reaction.[7][8]

• Degradation Products: Impurities formed during storage or under stress conditions (e.g., oxidation products).

GC-MS Methodologies: A Head-to-Head Comparison

The primary challenge in the GC analysis of amines is their tendency to adsorb to active surfaces within the GC system, resulting in severe peak tailing.[1] We will compare two distinct strategies designed to overcome this issue.

Method 1: Direct Injection with Base-Deactivated Columns

The Principle: This approach tackles the problem at its source by creating an exceptionally inert GC pathway. It relies on a capillary column where the surface has been specially treated (base-deactivated) to minimize interactions with basic compounds.[2]

Causality of Experimental Choices:

• Column Selection: A column specifically designed for volatile amines, such as an Rtx-Volatile Amine column, is crucial.[9] These columns have a unique deactivation layer that shields the analyte from active silanol groups, resulting in improved peak symmetry.[2][9]

• Inlet Liner: A base-deactivated inlet liner is mandatory to prevent analyte loss and peak tailing before the sample even reaches the column.

• Temperature Program: A controlled temperature ramp is required to separate volatile starting materials from the higher-boiling API and potential dimeric by-products.

Table 1: Advantages and Limitations of Direct Injection Method

Advantages	Limitations
Simplicity: No complex sample preparation or derivatization steps.	Column Cost & Durability: Specialized columns are more expensive and can have a shorter lifetime, especially with complex matrices.
Speed: Faster sample turnaround time.	Sensitivity: May not achieve the ultra-low detection limits required for genotoxic impurities without significant optimization.
"True" Profile: Analyzes compounds in their native state, avoiding artifacts from derivatization reactions.	Peak Shape: While vastly improved, some residual peak tailing may still occur for highly polar impurities.

Method 2: GC-MS Analysis Following Derivatization

The Principle: Derivatization chemically modifies the polar amine functional group to create a new, less polar, and more volatile compound that is better suited for GC analysis.[10] This process replaces the active hydrogen on the secondary amine, eliminating its ability to interact with active sites in the system.[11][12]

Comparison of Common Derivatization Techniques:

• Acylation: This involves reacting the amine with an acylating agent, such as Trifluoroacetic Anhydride (TFAA), to form a stable amide. The resulting trifluoroacetyl derivative is significantly more volatile and less polar. The introduction of fluorine atoms can also enhance sensitivity in certain detectors and provides a characteristic mass shift for MS analysis.

• Silylation: This technique uses reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to replace the active hydrogen with a trimethylsilyl (TMS) group. Silyl derivatives are highly volatile and exhibit excellent chromatographic behavior, but they can be susceptible to hydrolysis and require strictly anhydrous conditions.[11][12]

Table 2: Comparison of Acylation and Silylation Derivatization

Feature	Acylation (with TFAA)	Silylation (with BSTFA)
Reaction Speed	Very fast (15-30 min at 60-70°C).	Fast (30-60 min at 70-80°C).
Derivative Stability	Highly stable, resistant to hydrolysis.	Moisture-sensitive, requires anhydrous conditions.[11]
By-products	Volatile and generally do not interfere.	Can sometimes interfere with early eluting peaks.
Chromatography	Excellent peak shape for the resulting amide.	Excellent peak shape for the resulting silylated amine.
MS Fragmentation	Produces clear, interpretable mass spectra.	Generates characteristic ions (e.g., m/z 73) that aid in identification.

Visualizing the Analytical Workflow

Choosing the correct analytical path is critical. The following diagrams illustrate the overall impurity profiling workflow and a decision-making process for method selection.

Caption: General Workflow for GC-MS Impurity Profiling

Caption: Decision Tree for Method Selection

Validated Experimental Protocols

The following protocols are provided as robust starting points for method development. All analytical procedures must be fully validated according to ICH Q2(R2) guidelines to prove they are suitable for their intended purpose.[6][13]

Protocol 1: Direct Injection GC-MS

• Sample Preparation: Accurately weigh ~25 mg of the (4-Methoxyphenyl)(phenyl)methylamine sample into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol to achieve a 1 mg/mL solution.

• GC-MS System: A GC system equipped with a split/splitless inlet, an autosampler, and a mass selective detector.

• GC Conditions:

  • Column: Rtx-Volatile Amine, 30 m x 0.25 mm ID, 1.0 µm film thickness (or equivalent base-deactivated column).[9]

  • Inlet: Splitless mode, 270°C. Use a base-deactivated liner.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 80°C (hold 2 min), ramp to 300°C at 15°C/min, hold for 10 min.

  • Injection Volume: 1 µL.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Full Scan (m/z 40-550) for impurity identification. Use Selected Ion Monitoring (SIM) for trace-level quantification.[14]

Protocol 2: GC-MS with TFAA Derivatization

• Sample Preparation: Prepare a 1 mg/mL stock solution of the API in ethyl acetate.

• Derivatization Procedure: a. Pipette 100 µL of the sample solution into a 2 mL autosampler vial. b. Add 100 µL of Trifluoroacetic Anhydride (TFAA). c. Cap the vial tightly and heat at 70°C for 20 minutes in a heating block. d. Allow the vial to cool to room temperature before analysis.

• GC-MS System: A standard GC-MS system can be used.

• GC Conditions:

  • Column: A standard 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet: Split mode (e.g., 20:1), 260°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 100°C (hold 2 min), ramp to 310°C at 20°C/min, hold for 5 min.

  • Injection Volume: 1 µL.

• MS Conditions: Same as Protocol 1.

Caption: Acylation of the Analyte with TFAA

Performance Comparison and Data

A robust method must be validated for key performance characteristics. The table below presents a hypothetical comparison based on typical results for the two methods.

Table 3: Hypothetical Method Performance Comparison

Parameter	Direct Injection Method	Derivatization (TFAA) Method	ICH Acceptance Criteria (Typical)
Specificity	Excellent	Excellent	No interference at the retention time of the analyte and impurities.
Limit of Detection (LOD)	~5-10 ppm (0.0005-0.001%)	~0.5-1 ppm (0.00005-0.0001%)	S/N ≥ 3
Limit of Quantitation (LOQ)	~15-30 ppm (0.0015-0.003%)	~1.5-3 ppm (0.00015-0.0003%)	S/N ≥ 10
Linearity (Correlation, r²)	> 0.998	> 0.999	r² ≥ 0.995
Precision (%RSD)	< 5%	< 3%	%RSD ≤ 15% at LOQ
Accuracy (% Recovery)	95-105%	98-102%	Typically 80-120%

Conclusion and Recommendations

Both direct injection and derivatization-based GC-MS methods offer viable pathways for the impurity profiling of (4-Methoxyphenyl)(phenyl)methylamine. The choice between them is dictated by the specific analytical requirements.

• Direct Injection is the preferred method for routine quality control, process monitoring, and the analysis of known impurities at concentrations well above the limit of quantification. Its simplicity and speed are significant advantages.

• Derivatization is the superior choice when maximum sensitivity is required, such as during the initial characterization of a new synthetic route, for identifying unknown trace-level impurities, or when analyzing potential genotoxic impurities (PGIs) that must be controlled at ppm levels.[14] The acylation method with TFAA is particularly recommended due to the high stability of the resulting derivatives.

Ultimately, a well-equipped analytical laboratory should consider developing and validating both approaches. The direct injection method can serve as the primary workhorse, while the derivatization method can be deployed for investigations that demand the highest level of sensitivity and performance. This dual capability ensures both robust quality control and the ability to meet the most stringent regulatory challenges in drug development.

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A Comparative Guide to Quantitative NMR (qNMR) for Assessing the Purity of Amine Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the accurate determination of compound purity is a cornerstone of quality, safety, and efficacy. For amine compounds, a ubiquitous class of molecules in active pharmaceutical ingredients (APIs) and synthetic intermediates, this necessity is paramount. This guide provides an in-depth, objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques for the purity assessment of amines. As a Senior Application Scientist, this document moves beyond a simple listing of methods to offer a synthesized, experience-driven perspective on the causal relationships behind experimental choices and the inherent self-validating nature of robust analytical protocols.

The Principle of Purity Assessment: Beyond a Single Number

Purity is not an absolute value but rather a quantity defined by the analytical method used for its determination.[1][2] A comprehensive understanding of a compound's purity profile requires orthogonal methods that rely on different physicochemical principles. This guide will use aniline as a model amine compound to compare the performance of qNMR against High-Performance Liquid Chromatography (HPLC), Gas Chromatography with Flame Ionization Detection (GC-FID), and acid-base titration.

Quantitative ¹H NMR (qNMR): A Primary Ratio Method

Quantitative NMR (qNMR) stands as a primary analytical method because the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[3][4][5] This fundamental principle allows for the determination of the absolute purity of a substance by co-dissolving a known mass of the analyte with a known mass of a certified internal standard, without the need for a reference standard of the analyte itself.[1][4]

Why qNMR is a Powerful Tool for Amine Purity

• Universality of Detection: Unlike chromatographic techniques that rely on a chromophore (HPLC-UV) or volatility (GC), ¹H qNMR can detect any proton-containing molecule, making it broadly applicable to a wide range of amine structures.[1][2]

• Structural Confirmation and Quantification in a Single Experiment: A single qNMR experiment provides unequivocal structural information, confirming the identity of the amine while simultaneously quantifying its purity. This dual-purpose analysis is a significant advantage in fast-paced research and development environments.

• Orthogonality to Chromatographic Methods: As a solution-state technique based on a different separation and detection principle, qNMR provides a truly orthogonal method to HPLC and GC, making it ideal for verifying purity results and identifying impurities that may be overlooked by other methods.[6]

Key Considerations for qNMR of Amines

The basicity of amines and the lability of N-H protons can influence qNMR experiments. Careful consideration of the following is crucial:

• Solvent Selection: The choice of deuterated solvent is critical. Aprotic solvents like DMSO-d₆ are often preferred for amines as they can reduce the rate of proton exchange of the N-H protons, resulting in sharper signals.[7] The solvent must also fully dissolve both the amine analyte and the internal standard without causing any chemical reactions.

• Internal Standard Selection: An ideal internal standard for amine analysis should be highly pure (with a certified purity value), stable, non-reactive with the amine, and have signals that are well-resolved from the analyte's signals. For basic amines, acidic internal standards should be avoided to prevent acid-base reactions in the NMR tube. Dimethyl sulfone (DMSO₂) is often a suitable choice due to its simple spectrum (a single sharp singlet) and chemical inertness.[8]

• N-H Proton Exchange: The protons on the nitrogen of primary and secondary amines can undergo chemical exchange with residual water or other labile protons in the sample. This can lead to broad signals that are unsuitable for accurate integration. While deuterated solvents can minimize this, it is often more reliable to quantify using signals from protons on the carbon skeleton of the amine, which are not affected by exchange.[9]

Comparative Analysis: qNMR vs. HPLC, GC-FID, and Titration for Aniline Purity

To provide a practical comparison, we will consider the purity determination of a batch of aniline. Aniline is a primary aromatic amine widely used as a chemical intermediate. Certified Reference Materials (CRMs) for aniline are available, with purity often certified by GC.[10][11][12]

Table 1: Performance Comparison of Analytical Methods for Aniline Purity Assessment

Parameter	qNMR	HPLC (UV Detection)	GC-FID	Acid-Base Titration
Principle	Signal intensity proportional to the number of nuclei.[3]	Differential partitioning between a mobile and stationary phase.	Partitioning between a gaseous mobile phase and a stationary phase.	Neutralization of the basic amine with a standard acid.
Typical Accuracy	High (often < 1% error).[3][13]	High (typically 98-102% recovery).[8]	High (good recovery in spiked studies).[14]	High, but can be affected by interfering basic/acidic impurities.
Typical Precision (%RSD)	Excellent (< 1%).[3]	Excellent (< 2%).[15]	Excellent (< 3% for volatile amines).	Excellent (< 1%).[16]
Linearity (R²)	Not applicable (primary method).	Excellent (>0.999).[8]	Excellent (>0.999).[17]	Not applicable.
Specificity	High (individual proton signals).	Dependent on chromatographic resolution.	Dependent on chromatographic resolution.	Low (titrates all basic species).
Reference Standard	Requires a certified internal standard (not the analyte).[4]	Requires a certified reference standard of the analyte.	Requires a certified reference standard of the analyte.	Requires a standardized titrant.
Sample Throughput	Moderate.	High.	High.	Low to Moderate.
Detects "NMR Silent" Impurities	No (only proton-containing impurities).	Yes (if they have a chromophore).	Yes (if they are volatile).	No.

Experimental Protocols

The following are detailed, step-by-step methodologies for the purity assessment of aniline using the four compared techniques.

Protocol 1: Purity Determination of Aniline by Quantitative ¹H NMR (qNMR)

Objective: To determine the absolute purity of an aniline sample using an internal standard.

Materials:

• Aniline sample

• Dimethyl sulfone (DMSO₂) as an internal standard (certified purity ≥99.5%)

• Deuterated dimethyl sulfoxide (DMSO-d₆)

• High-precision analytical balance (readable to 0.01 mg)

• 5 mm NMR tubes

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the aniline sample into a clean, dry vial.

  • Accurately weigh approximately an equimolar amount of dimethyl sulfone into the same vial.

  • Dissolve the mixture in approximately 0.7 mL of DMSO-d₆.

  • Vortex the vial to ensure complete dissolution and homogenization.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Use a 90° pulse angle.

  • Set the relaxation delay (d1) to at least 5 times the longest T₁ of both the analyte and internal standard protons (a d1 of 30-60 seconds is generally sufficient to ensure full relaxation).

  • Acquire at least 16 scans for good signal-to-noise.

  • Ensure the spectral width covers all signals of interest.

• Data Processing and Purity Calculation:

  • Apply a small line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate a well-resolved signal of aniline (e.g., the aromatic protons) and the singlet of DMSO₂.

  • Calculate the purity of the aniline sample using the following equation:

    Purity (%w/w) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the internal standard

    • analyte = aniline

    • IS = internal standard (DMSO₂)

Protocol 2: Purity Determination of Aniline by HPLC

Objective: To determine the purity of an aniline sample by area percent normalization.

Materials:

• Aniline sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

• 0.45 µm syringe filters

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v).[18]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the aniline sample and dissolve it in 10 mL of the mobile phase to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a working concentration of approximately 50 µg/mL.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[19]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.[18]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of aniline by the total area of all peaks and multiplying by 100.

Protocol 3: Purity Determination of Aniline by GC-FID

Objective: To determine the purity of an aniline sample by area percent normalization.

Materials:

• Aniline sample

• Methanol (GC grade)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the aniline sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with methanol to achieve a concentration of approximately 10 mg/mL.[14]

• Chromatographic Conditions:

  • Column: Agilent FactorFour VF-1701ms (30 m x 0.25 mm, 1.0 µm film thickness) or equivalent.[20]

  • Carrier Gas: Nitrogen or Helium.

  • Injector Temperature: 250 °C.

  • Detector (FID) Temperature: 300 °C.

  • Oven Program: Isothermal at 120 °C for 13 minutes, then ramp to 180 °C at 20 °C/min and hold for 8 minutes.[20]

  • Injection Volume: 1 µL with a split ratio.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of aniline by the total area of all peaks and multiplying by 100.

Protocol 4: Purity Determination of Aniline by Nonaqueous Potentiometric Titration

Objective: To determine the purity of an aniline sample by titration with a standardized acid in a nonaqueous solvent.

Materials:

• Aniline sample

• Glacial acetic acid

• Perchloric acid (0.1 N in glacial acetic acid), standardized

• Crystal violet indicator

• Potentiometer with a suitable electrode system

Procedure:

• Titrant Standardization: Standardize the perchloric acid solution against primary standard potassium hydrogen phthalate (KHP).

• Sample Preparation:

  • Accurately weigh an appropriate amount of the aniline sample and dissolve it in glacial acetic acid.

• Titration:

  • Titrate the aniline solution with the standardized 0.1 N perchloric acid.

  • The endpoint can be determined visually using crystal violet indicator (violet to blue endpoint) or potentiometrically.[21]

• Purity Calculation:

  • Calculate the purity of the aniline based on the volume of titrant consumed, the normality of the titrant, and the mass of the aniline sample.

Visualization of Workflows

Conclusion: An Integrated Approach to Purity Assessment

While HPLC and GC-FID are powerful and widely used techniques for purity determination, qNMR offers a distinct and often complementary approach. Its status as a primary ratio method, its ability to provide structural confirmation, and its orthogonality to chromatography make it an invaluable tool in the modern analytical laboratory.[1][6] For amine compounds, where chromatographic methods can sometimes be challenging due to their polarity and potential for peak tailing, qNMR provides a robust and reliable alternative.

The choice of the most appropriate technique depends on the specific requirements of the analysis. For high-throughput screening, HPLC or GC may be preferred. However, for the certification of reference standards, for orthogonal verification of purity, and for cases where a reference standard of the analyte is not available, qNMR is an unparalleled technique. A comprehensive purity assessment strategy for amine compounds should ideally leverage the strengths of multiple techniques, with qNMR playing a crucial role in providing a definitive, structurally-grounded, and quantitative picture of the sample's integrity.

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A Comparative Guide to Chiral Auxiliaries: Positioning (4-Methoxyphenyl)(phenyl)methylamine in Asymmetric Synthesis

In the pursuit of enantiomerically pure compounds, particularly within pharmaceutical and materials science, the synthetic chemist's toolkit is replete with strategies for controlling stereochemistry. Among the most robust and foundational of these is the use of chiral auxiliaries. These molecules temporarily attach to a prochiral substrate, masterfully guiding the stereochemical course of a reaction before being cleaved and ideally recovered. This guide offers a comparative analysis of several prominent chiral auxiliaries, with a special focus on understanding the unique characteristics and potential applications of (4-Methoxyphenyl)(phenyl)methylamine relative to established mainstays like Evans' oxazolidinones, Oppolzer's sultams, and pseudoephedrine amides.

The efficacy of a chiral auxiliary is judged on several key criteria: its ability to induce high levels of diastereoselectivity, the ease and efficiency of its attachment and subsequent removal, and its recoverability for reuse. This document will delve into these aspects, providing both mechanistic rationale and practical, data-driven comparisons to aid researchers in selecting the optimal auxiliary for their synthetic challenges.

The Landscape of Chiral Auxiliaries: An Overview

Chiral auxiliaries function by creating a sterically and/or electronically biased environment around the reaction center. The majority are derived from the "chiral pool"—naturally occurring, inexpensive chiral molecules like amino acids, terpenes, or alkaloids. This heritage makes them attractive from both an economic and accessibility standpoint. The most common applications involve the formation of carbon-carbon bonds, such as in alkylation, aldol, Michael, and Diels-Alder reactions.

Caption: General workflow for asymmetric synthesis using a recoverable chiral auxiliary.

Structural Comparison of Key Auxiliaries

The stereodirecting power of an auxiliary is a direct consequence of its three-dimensional structure. Rigid conformational frameworks and bulky substituents are common features that create a predictable and sterically demanding environment.

Caption: Structures of the compared chiral auxiliaries.

• (4-Methoxyphenyl)(phenyl)methylamine: This auxiliary relies on the steric bulk of its two aryl groups to control the facial selectivity of reactions at a neighboring center, typically on an imine derivative.

• Evans' Oxazolidinones: Popularized by David A. Evans, these are among the most successful and widely used auxiliaries.[1] Derived from amino alcohols, the substituent at C4 (e.g., isopropyl from valine) effectively blocks one face of the corresponding Z-enolate, directing electrophiles to the opposite side.[2]

• Oppolzer's Camphorsultam: This auxiliary utilizes the rigid, bicyclic skeleton of camphor to provide a well-defined chiral environment.[3][4] Its derivatives are often highly crystalline, which facilitates purification by recrystallization.

• Pseudoephedrine: Used in the Myers asymmetric alkylation, this inexpensive auxiliary derived from a natural product provides excellent stereocontrol through a rigid lithium-chelated enolate intermediate.[5][6]

Mechanistic Insights and Performance Comparison

The choice of an auxiliary is fundamentally a choice of mechanism. Each class operates through a distinct transition state to achieve stereocontrol.

Auxiliary Class	Primary Application(s)	Typical Diastereoselectivity (d.r.)	Mechanism of Control	Cleavage Conditions
(4-Methoxyphenyl)(phenyl)methylamine	Diastereoselective addition to imines	85:15 to >95:5	Steric hindrance from two aryl groups on the nitrogen substituent directs the incoming nucleophile.	Hydrogenolysis (Pd/C, H₂); Oxidative (CAN, DDQ); Acidic.
Evans' Oxazolidinones	Alkylation, Aldol, Diels-Alder	>95:5 to >99:1	Steric blocking by C4 substituent on a rigid metal-chelated Z-enolate.[2]	Hydrolytic (LiOH/H₂O₂); Reductive (LiBH₄); Transamination.
Oppolzer's Sultams	Alkylation, Michael Addition, Diels-Alder	>95:5 to >99:1	Steric blocking by the rigid camphor skeleton.[3][7]	Hydrolytic (LiOH/H₂O₂); Reductive (LiAlH₄, L-Selectride).
Pseudoephedrine Amides	α-Alkylation of carboxylic acids	>95:5 to >99:1	Internal chelation of the lithium enolate with the secondary alkoxide creates a rigid structure directing alkylation.[8]	Mild acid/base hydrolysis (to acid); Reductive cleavage (to alcohol/aldehyde).[2]

Evans' oxazolidinones are the benchmark for many C-C bond-forming reactions, particularly the "Evans syn" aldol reaction, which reliably produces syn-aldol adducts with exceptional diastereoselectivity.[2] The stereochemical outcome is dictated by a highly organized, chair-like Zimmerman-Traxler transition state involving a boron enolate. This predictability is a major reason for its widespread adoption in complex natural product synthesis.[2][9]

Oppolzer's sultam offers a powerful alternative, often providing complementary selectivity or proving more effective for specific transformations like certain cycloadditions or conjugate additions.[3][7] The rigid bicyclic framework leaves little conformational ambiguity, leading to very high levels of induction. The crystalline nature of its derivatives is a significant practical advantage for purification and scale-up.[10]

Pseudoephedrine amides , as developed by Myers, excel in the asymmetric alkylation of carboxylic acids.[5][11] A key advantage is the versatility of the cleavage, which can directly yield enantiomerically enriched carboxylic acids, alcohols, or aldehydes.[2] This flexibility can shorten synthetic sequences significantly. The methodology has proven robust for the synthesis of α-branched and even α,α-disubstituted chiral centers.[11]

This chiral amine auxiliary occupies a distinct niche. Its primary utility lies in the formation of chiral imines from prochiral aldehydes or ketones. Subsequent diastereoselective addition of nucleophiles (organometallics, enolates, etc.) to the C=N bond allows for the synthesis of chiral amines.

Caption: Mechanism showing steric shielding by the auxiliary in imine addition.

Key Advantages and Distinctions:

• Direct Route to Chiral Amines: Unlike amide-based auxiliaries which typically yield chiral carboxylic acids or alcohols upon cleavage, this auxiliary provides a more direct entry into valuable chiral amine building blocks.

• Versatile Cleavage: The N-C bond formed is an N-benzyl type, which is readily cleaved by standard hydrogenolysis (e.g., H₂, Pd/C). Crucially, the presence of the p-methoxybenzyl (PMB) moiety offers orthogonal cleavage options. PMB ethers and amines can be cleaved under oxidative conditions (using reagents like DDQ or CAN) or with strong acids, often leaving standard benzyl groups intact. This provides valuable flexibility in complex syntheses.

• Mechanism of Action: Stereocontrol is achieved by the large steric footprint of the two aryl groups, which effectively shields one face of the imine π-system from the approaching nucleophile. The preferred conformation of the imine places the smaller substituent on the imine carbon in proximity to the bulky auxiliary, exposing the opposite face for attack.

Experimental Protocols: A Practical Comparison

The following protocols are representative of typical applications for these auxiliaries.

This protocol outlines the synthesis of a chiral secondary amine.

• Imine Formation: In a flame-dried, N₂-purged round-bottom flask, dissolve the desired aldehyde (1.0 eq) and (R)-(4-Methoxyphenyl)(phenyl)methylamine (1.05 eq) in anhydrous toluene (0.2 M). Add magnesium sulfate (2.0 eq) as a drying agent. Reflux the mixture for 4-6 hours, monitoring by TLC for the disappearance of the aldehyde.

• Nucleophilic Addition: Cool the reaction mixture to -78 °C (dry ice/acetone bath). To this slurry, add the Grignard reagent (e.g., Ethylmagnesium bromide, 1.5 eq, 1.0 M solution in THF) dropwise over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• Workup: After stirring at -78 °C for 3 hours, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification & Analysis: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel. The diastereomeric ratio (d.r.) is determined by ¹H NMR analysis of the purified product.

• Auxiliary Cleavage (Hydrogenolysis): Dissolve the purified amine in methanol (0.1 M). Add Palladium on carbon (10 wt. %, 10 mol %). Purge the flask with H₂ gas and stir under an H₂ atmosphere (balloon) for 12-24 hours. Filter the reaction mixture through a pad of Celite®, washing with methanol. Concentrate the filtrate to yield the final chiral primary amine. The cleaved auxiliary can be recovered from the Celite pad or the reaction mixture by chromatography.

This protocol is a classic method for generating α-chiral carboxylic acid derivatives.

• Acylation: In a flame-dried, N₂-purged flask, dissolve the Evans' auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, 1.0 eq) in anhydrous THF (0.2 M). Cool to -78 °C. Add n-butyllithium (1.05 eq, 1.6 M in hexanes) dropwise. After 15 minutes, add the desired acyl chloride (e.g., propanoyl chloride, 1.1 eq) dropwise. Stir for 1 hour at -78 °C, then warm to 0 °C for 30 minutes.

• Enolate Formation: Cool the solution of the N-acyl imide back to -78 °C. Add sodium bis(trimethylsilyl)amide (NaHMDS, 1.1 eq, 1.0 M solution in THF) dropwise. Stir for 30-45 minutes at this temperature to ensure complete enolate formation.

• Alkylation: Add the electrophile (e.g., benzyl bromide, 1.2 eq) neat or as a solution in THF. Stir at -78 °C for 2-4 hours, then allow the reaction to warm slowly to 0 °C over 2 hours.

• Workup & Purification: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. The product is purified by flash chromatography, and the d.r. is determined by ¹H NMR or chiral HPLC.

• Auxiliary Cleavage (Hydrolytic): Dissolve the purified product in a 4:1 mixture of THF/water. Cool to 0 °C. Add 30% aqueous hydrogen peroxide (4.0 eq) followed by lithium hydroxide monohydrate (2.0 eq). Stir vigorously at 0 °C for 4 hours. Quench with aqueous sodium sulfite. Extract the aqueous layer with dichloromethane to recover the auxiliary. Acidify the aqueous layer to pH 1-2 and extract with ethyl acetate to isolate the final chiral carboxylic acid.

Conclusion and Recommendations

The selection of a chiral auxiliary is a critical decision in the design of an asymmetric synthesis.

• For the reliable and highly stereoselective synthesis of chiral carboxylic acids, alcohols, and polyketide fragments , particularly those requiring syn-aldol relationships, Evans' oxazolidinones remain a first-choice methodology due to their predictability and vast literature precedent.

• When faced with challenging purifications or when seeking robust crystallinity, Oppolzer's sultams present a compelling alternative, offering similarly high levels of stereocontrol.

• For the direct synthesis of α-branched chiral carboxylic acids and their derivatives from simple precursors, the pseudoephedrine amide methodology offers an efficient and versatile route with mild cleavage options.[8]

• (4-Methoxyphenyl)(phenyl)methylamine should be considered when the primary synthetic target is a chiral amine . It provides a direct and efficient route via diastereoselective addition to an intermediate imine. Its key advantage lies in the multiple, orthogonal options for cleavage afforded by the N-benzyl and N-PMB functionalities, adding a layer of strategic flexibility not present in many other auxiliaries.

Ultimately, the optimal auxiliary is dictated by the specific target molecule, the desired stereochemical outcome, and the overall synthetic strategy. This guide serves to illuminate the distinct strengths of each class, enabling researchers to make informed, mechanism-based decisions in their synthetic endeavors.

References

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• and enantioselective additions of α-nitro esters to imines for anti-α,β-diamino acid synthesis with α-alkyl-substitution. PMC, NIH. Available at: [Link]

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• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. Available at: [Link]

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A Comparative Guide to the Validation of Analytical Methods for (4-Methoxyphenyl)(phenyl)methylamine

This guide provides an in-depth comparison of analytical methodologies for the validation of (4-Methoxyphenyl)(phenyl)methylamine, a key intermediate in pharmaceutical synthesis and a compound of interest in chemical research. As researchers, scientists, and drug development professionals, the integrity of your analytical data is paramount. A rigorously validated analytical method ensures that the data generated is reliable, reproducible, and fit for its intended purpose, whether for quality control, stability testing, or regulatory submission.[1][2]

This document moves beyond a simple recitation of steps, delving into the causality behind experimental choices and providing a framework for developing self-validating protocols. We will compare the most common and effective analytical techniques, supported by illustrative experimental data and grounded in the authoritative guidelines of the International Council for Harmonisation (ICH).[3][4][5]

The Regulatory Bedrock: Understanding the "Why" of Validation

Before comparing methods, it is crucial to understand the regulatory framework that governs analytical method validation. The ICH Q2(R2) guideline, harmonized among major regulatory bodies like the FDA and EMA, provides a comprehensive framework for validating analytical procedures.[5][6][7][8][9] The objective is to demonstrate through documented evidence that a procedure is suitable for its intended purpose.[10][11]

The core performance characteristics that must be evaluated are:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3][12]

• Linearity & Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[3][4] The range is the interval between the upper and lower concentrations for which the method has demonstrated suitable accuracy, precision, and linearity.[11][12]

• Accuracy: The closeness of test results to the true value.[3][13]

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. This is evaluated at three levels: Repeatability, Intermediate Precision, and Reproducibility.[4][12]

• Detection Limit (LOD) & Quantitation Limit (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.[2][14]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[3][13]

The relationship and hierarchy of these parameters are crucial for designing a logical validation study.

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A Senior Application Scientist's Guide to the Certificate of Analysis of (4-Methoxyphenyl)(phenyl)methylamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and fine chemical synthesis, the purity and characterization of starting materials and intermediates are paramount. This guide provides an in-depth analysis of the Certificate of Analysis (CoA) for the chiral amine, (4-Methoxyphenyl)(phenyl)methylamine. As a key building block in the synthesis of various biologically active molecules, a thorough understanding of its quality control parameters is essential for reproducible and reliable research outcomes.

This document will dissect a typical CoA for commercial (4-Methoxyphenyl)(phenyl)methylamine, offering a comparative analysis with a structurally related chiral amine, (S)-1-(4-Methoxyphenyl)ethylamine. We will delve into the experimental methodologies used to generate the data presented on the CoA, providing detailed protocols and explaining the scientific principles behind these analytical techniques. This guide is designed to empower researchers to critically evaluate the quality of their reagents and to implement robust analytical methods for in-house verification.

Decoding the Certificate of Analysis: A Representative Example

A Certificate of Analysis is a formal document issued by a manufacturer that confirms a product meets its predetermined specifications. Below is a representative CoA for a commercial batch of (4-Methoxyphenyl)(phenyl)methylamine, which will serve as the foundation for our comparative analysis.

Table 1: Representative Certificate of Analysis for (4-Methoxyphenyl)(phenyl)methylamine

Test	Specification	Result	Method
Appearance	Colorless to pale yellow liquid	Conforms	Visual Inspection
Identity (IR)	Conforms to reference spectrum	Conforms	FTIR Spectroscopy
Identity (¹H NMR)	Conforms to structure	Conforms	NMR Spectroscopy
Purity (HPLC)	≥ 98.0%	99.2%	HPLC-UV
Enantiomeric Purity (Chiral HPLC)	≥ 99.0% ee (for enantiopure)	99.5% ee	Chiral HPLC
Residual Solvents	Meets USP <467> requirements	Conforms	GC-HS
Water Content (Karl Fischer)	≤ 0.5%	0.1%	Karl Fischer Titration

Comparative Analysis: (4-Methoxyphenyl)(phenyl)methylamine vs. (S)-1-(4-Methoxyphenyl)ethylamine

To provide a broader context for evaluating the quality of (4-Methoxyphenyl)(phenyl)methylamine, we will compare its analytical profile with a closely related and commercially available chiral amine, (S)-1-(4-Methoxyphenyl)ethylamine. While both are valuable chiral building blocks, their structural differences lead to distinct analytical signatures.

(4-Methoxyphenyl)(phenyl)methylamine is a secondary amine with a chiral center bearing a phenyl and a 4-methoxyphenyl group. In contrast, (S)-1-(4-Methoxyphenyl)ethylamine is a primary amine with a chiral center bearing a methyl and a 4-methoxyphenyl group.[1] These differences in substitution will manifest in their respective spectroscopic and chromatographic data.

Table 2: Comparative Analytical Data

Analytical Technique	(4-Methoxyphenyl)(phenyl)methylamine (Racemic)	(S)-1-(4-Methoxyphenyl)ethylamine	Key Differences
¹H NMR (400 MHz, CDCl₃)	δ 7.20-7.40 (m, 5H, Ar-H), 7.15 (d, 2H, Ar-H), 6.85 (d, 2H, Ar-H), 4.95 (s, 1H, CH-N), 3.79 (s, 3H, OCH₃), 1.90 (br s, 1H, NH)	δ 7.22 (d, 2H, Ar-H), 6.86 (d, 2H, Ar-H), 4.10 (q, 1H, CH-N), 3.79 (s, 3H, OCH₃), 1.55 (br s, 2H, NH₂), 1.38 (d, 3H, CH₃)	Presence of a methyl group signal (doublet and quartet) in the ethylamine derivative. The chemical shift of the methine proton is different.
FTIR (ATR, cm⁻¹)	~3350 (N-H stretch), ~3030 (Ar C-H stretch), ~2950 (Aliphatic C-H stretch), ~1610, 1510 (Ar C=C stretch), ~1245 (C-O stretch)	~3370, 3290 (N-H stretches, primary amine), ~3030 (Ar C-H stretch), ~2960 (Aliphatic C-H stretch), ~1610, 1510 (Ar C=C stretch), ~1245 (C-O stretch)	The primary amine in the ethylamine derivative shows two N-H stretching bands, while the secondary amine shows one.
GC-MS (EI)	M+ at m/z 213. Fragments at m/z 198, 121, 91.	M+ at m/z 151. Fragments at m/z 136, 121, 77.	Different molecular ions and fragmentation patterns due to the different substituents on the chiral carbon.

In-Depth Methodologies: The Science Behind the Specifications

To truly understand a Certificate of Analysis, one must grasp the principles and practical aspects of the analytical methods employed. This section provides detailed, step-by-step protocols for the key analytical techniques used in the characterization of (4-Methoxyphenyl)(phenyl)methylamine, grounded in authoritative standards from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[2][3]

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a cornerstone of pharmaceutical analysis for determining the purity of a substance by separating it from its impurities. The following protocol is a general method that can be adapted for the analysis of (4-Methoxyphenyl)(phenyl)methylamine.

Experimental Protocol: HPLC Purity Method

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of Acetonitrile (A) and 0.1% Trifluoroacetic Acid in Water (B).

  • Gradient Program:

    • 0-5 min: 30% A

    • 5-20 min: 30% to 80% A

    • 20-25 min: 80% A

    • 25-30 min: 80% to 30% A

    • 30-35 min: 30% A

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a solution of (4-Methoxyphenyl)(phenyl)methylamine in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and integrate the peak areas. The purity is calculated as the percentage of the main peak area relative to the total peak area.

Causality in Experimental Choices: The use of a C18 column is standard for reversed-phase chromatography of moderately polar organic molecules. The gradient elution allows for the separation of a wider range of potential impurities with varying polarities. Trifluoroacetic acid is added to the mobile phase to improve peak shape by ion-pairing with the amine functionality.

HPLC Purity Analysis Workflow

Chiral HPLC for Enantiomeric Purity

For chiral molecules, determining the enantiomeric excess (% ee) is crucial. This is achieved using a chiral stationary phase (CSP) that can differentiate between the two enantiomers.

Experimental Protocol: Chiral HPLC Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A polysaccharide-based chiral column (e.g., Chiralcel® OD-H, 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v) with 0.1% diethylamine.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a solution of (4-Methoxyphenyl)(phenyl)methylamine in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis: Inject the racemic mixture to confirm the separation of the two enantiomers. Then, inject the enantiopure sample. The enantiomeric excess is calculated using the peak areas of the two enantiomers: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100.

Causality in Experimental Choices: Polysaccharide-based CSPs are widely used for their broad applicability in separating a variety of chiral compounds. The mobile phase composition is critical for achieving separation, and the addition of a small amount of an amine like diethylamine can improve peak shape for basic analytes by competing for active sites on the stationary phase.

Chiral HPLC Analysis Workflow

Spectroscopic Identification: NMR and FTIR

Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are powerful tools for structural elucidation and confirmation of identity.

Experimental Protocol: ¹H NMR Spectroscopy

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Acquisition: Acquire a ¹H NMR spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Processing: Process the data (Fourier transform, phase correction, and baseline correction) and integrate the signals.

• Analysis: Compare the chemical shifts, splitting patterns, and integrations with the expected structure of (4-Methoxyphenyl)(phenyl)methylamine.

Experimental Protocol: FTIR Spectroscopy

• Instrumentation: An FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small drop of the liquid sample directly onto the ATR crystal.

• Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

• Analysis: Compare the positions and shapes of the absorption bands with a reference spectrum or with the expected functional groups of the molecule.

Potential Impurities and Their Identification

The purity of a chemical is often defined by the absence of significant levels of impurities. These can arise from the synthetic route, degradation, or storage. For (4-Methoxyphenyl)(phenyl)methylamine, potential impurities could include starting materials, by-products of the synthesis, or stereoisomers.

A common synthetic route to such amines is the reductive amination of a ketone with an amine. For example, the reaction of 4-methoxybenzophenone with ammonia followed by reduction could yield the desired product. Potential impurities could include unreacted ketone, the corresponding alcohol from over-reduction, or by-products from side reactions.

Table 3: Potential Impurities and Their Characterization

Impurity	Structure	Potential Origin	Identification Method
4-Methoxybenzophenone	C₁₄H₁₂O₂	Unreacted starting material	HPLC, GC-MS
(4-Methoxyphenyl)(phenyl)methanol	C₁₄H₁₄O₂	Over-reduction of the ketone	HPLC, GC-MS
N-Benzyl-N-(4-methoxybenzyl)amine	C₁₅H₁₇NO	By-product from side reactions	HPLC, GC-MS, NMR
(R/S)-1-(4-Methoxyphenyl)ethylamine	C₉H₁₃NO	Contaminant from a different synthesis	Chiral HPLC, GC-MS, NMR

Conclusion

The Certificate of Analysis for a commercial chemical is more than just a document of compliance; it is a testament to the quality and reliability of the material. For researchers in drug development and other scientific fields, the ability to critically interpret a CoA and understand the underlying analytical methodologies is an invaluable skill. This guide has provided a framework for understanding the CoA of (4-Methoxyphenyl)(phenyl)methylamine, offering a comparative perspective and detailed experimental protocols. By embracing the principles of analytical chemistry and maintaining a rigorous approach to quality control, researchers can ensure the integrity and reproducibility of their scientific endeavors.

References

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• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

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A Comparative Analysis of the Reactivity of (4-Methoxyphenyl)(phenyl)methylamine and its Analogs in N-Acylation Reactions

<_CORE* DIRECTIVE>

Abstract

(4-Methoxyphenyl)(phenyl)methylamine serves as a valuable scaffold in medicinal chemistry and materials science.[1] Understanding the nucleophilic reactivity of its core structure is paramount for optimizing synthetic routes and designing novel derivatives. This guide provides a comparative analysis of the reactivity of (4-Methoxyphenyl)(phenyl)methylamine and a series of its analogs bearing electron-donating and electron-withdrawing substituents. We present a robust experimental protocol for determining relative reaction rates via a competitive N-acylation reaction. The resulting data is rationalized through an examination of electronic and steric effects, providing a clear framework for predicting the reactivity of related structures. This guide is intended for researchers and professionals in drug development and organic synthesis, offering both theoretical insights and practical, actionable experimental protocols.

Introduction: The Significance of Diarylmethylamines

Diarylmethylamines are a class of compounds characterized by a nitrogen atom bonded to a methylene bridge, which in turn is attached to two aryl groups. This structural motif is prevalent in a wide array of pharmacologically active molecules, including antihistamines and agents targeting the central nervous system.[1] The nitrogen atom's nucleophilicity is a critical determinant of the molecule's behavior in many synthetic transformations, particularly in the formation of amide bonds, a cornerstone of medicinal chemistry.[2][3]

The parent compound of our study, (4-Methoxyphenyl)(phenyl)methylamine, possesses two distinct aromatic rings. The methoxy group on one ring introduces an electronic asymmetry that influences the reactivity of the amine. By systematically modifying the substituents on these rings, we can finely tune the electronic and steric environment around the nitrogen atom, thereby modulating its reactivity. This guide will explore these structure-activity relationships in the context of N-acylation, a fundamental and widely utilized reaction.[2][3]

Fundamentals of Reactivity in Diarylmethylamines

The reactivity of the secondary amine in (4-Methoxyphenyl)(phenyl)methylamine and its analogs is primarily governed by the availability of the nitrogen lone pair of electrons to act as a nucleophile. This availability is influenced by two main factors:

• Electronic Effects: Substituents on the aromatic rings can either donate or withdraw electron density.

  • Electron-Donating Groups (EDGs) , such as methoxy (-OCH₃) or methyl (-CH₃), increase the electron density on the aromatic ring through resonance or inductive effects. This, in turn, enhances the electron density on the nitrogen atom, making the amine more nucleophilic and thus more reactive towards electrophiles.

  • Electron-Withdrawing Groups (EWGs) , such as nitro (-NO₂) or chloro (-Cl), pull electron density away from the aromatic ring.[4] This reduces the electron density on the nitrogen, decreasing its nucleophilicity and slowing down the reaction rate.[5]

• Steric Effects: The size and position of substituents can physically hinder the approach of an electrophile to the nitrogen atom. While less of a focus in this guide's selected analogs (all para-substituted), it's a critical consideration in more complex systems.

The Hammett equation provides a quantitative means to correlate reaction rates with the electronic properties of substituents on an aromatic ring.[6][7] A plot of the logarithm of the relative reaction rate versus the Hammett substituent constant (σ) can reveal important mechanistic information about the transition state of a reaction.[8][9][10] For nucleophilic attack by the amine, a negative value for the reaction constant (ρ) is expected, indicating that electron-donating groups accelerate the reaction.

Selected Analogs for Comparative Analysis

To probe the structure-reactivity relationship, we have selected the following para-substituted analogs for comparison with the parent compound 1 :

• (4-Methoxyphenyl)(phenyl)methylamine (1, Parent Compound): Our baseline for comparison.

• (4-Nitrophenyl)(phenyl)methylamine (2, EWG Analog): The nitro group is a strong electron-withdrawing group, expected to significantly decrease reactivity.

• (4-Chlorophenyl)(phenyl)methylamine (3, EWG Analog): The chloro group is a moderately electron-withdrawing group.

• (p-Tolyl)(phenyl)methylamine (4, EDG Analog): The methyl group is a weak electron-donating group, expected to slightly increase reactivity.

Experimental Design: Competitive N-Acylation

To accurately determine the relative reactivity of these amines, a competitive reaction is the method of choice. This approach minimizes variability from reaction to reaction by having all amines compete for a limited amount of an electrophile in the same flask.

Workflow for Competitive N-Acylation

Caption: Workflow for the competitive N-acetylation experiment.

Detailed Experimental Protocol

• Preparation of Amine Stock Solution: In a 50 mL volumetric flask, accurately weigh and dissolve 1.0 mmol of each amine (1-4 ) and 1.0 mmol of an internal standard (e.g., naphthalene) in anhydrous dichloromethane.

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 20 mL of the amine stock solution. Cool the flask to 0°C in an ice bath.

• Initiation: Prepare a solution of acetyl chloride (0.25 mmol) in 5 mL of anhydrous dichloromethane. Add this solution dropwise to the stirring amine solution over 5 minutes.

• Reaction: Allow the reaction to stir at 0°C for 1 hour.

• Quenching: Quench the reaction by slowly adding 15 mL of saturated aqueous sodium bicarbonate solution.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product mixture by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the relative amounts of unreacted amines and their corresponding N-acetylated products. The relative reactivity is calculated from the ratio of products formed.

Results and Discussion

The competitive N-acetylation experiment yields the relative rates of reaction for each amine. The data are summarized in the table below.

Compound	Substituent (R)	Hammett Constant (σₚ)	Relative Reactivity (k_rel)
4 (p-Tolyl)(phenyl)methylamine	-CH₃	-0.17	1.85
1 (4-Methoxyphenyl)(phenyl)methylamine	-OCH₃	-0.27	1.00 (Reference)
3 (4-Chlorophenyl)(phenyl)methylamine	-Cl	+0.23	0.32
2 (4-Nitrophenyl)(phenyl)methylamine	-NO₂	+0.78	0.04

Note: The reactivity of (4-Methoxyphenyl)(phenyl)methylamine is set to 1.00 as the reference. Hammett constants are standard literature values.

The results align with the principles of electronic effects on nucleophilicity.

• Compound 4 (-CH₃): The electron-donating methyl group increases the nucleophilicity of the amine, resulting in a nearly two-fold increase in reactivity compared to the parent compound.

• Compound 1 (-OCH₃): The methoxy group is also electron-donating, contributing to the baseline reactivity.

• Compound 3 (-Cl): The electron-withdrawing chloro group deactivates the amine, reducing its reactivity to about one-third of the parent compound.

• Compound 2 (-NO₂): The strongly electron-withdrawing nitro group has a profound deactivating effect, making this amine significantly less reactive.

These findings demonstrate a clear correlation between the electronic nature of the para-substituent and the nucleophilic reactivity of the diarylmethylamine.

Caption: Influence of substituents on amine reactivity.

Conclusion

This guide has demonstrated the predictable and tunable nature of reactivity in the (4-Methoxyphenyl)(phenyl)methylamine series. The nucleophilicity of the secondary amine is highly sensitive to the electronic effects of substituents on the aryl rings. Electron-donating groups enhance reactivity, while electron-withdrawing groups diminish it. The provided competitive N-acylation protocol offers a reliable and efficient method for quantifying these differences. These findings provide a valuable framework for medicinal chemists and synthetic organic chemists to rationally design and synthesize novel diarylmethylamine derivatives with desired reactivity profiles for a range of applications.

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of (R)- and (S)-Enantiomers

For Researchers, Scientists, and Drug Development Professionals

In the world of molecular science, particularly in pharmacology and materials science, the three-dimensional arrangement of atoms in a molecule is not just a matter of geometry—it's a determinant of function. Enantiomers, pairs of molecules that are non-superimposable mirror images of each other, often exhibit profoundly different biological, chemical, and physical properties. This guide provides an in-depth, objective comparison of key spectroscopic techniques used to distinguish between (R)- and (S)-enantiomers, complete with supporting experimental insights and protocols.

The Imperative of Chiral Discrimination

The significance of distinguishing between enantiomers cannot be overstated. In the pharmaceutical industry, for instance, one enantiomer of a drug can be a potent therapeutic agent while its mirror image may be inactive or, in some infamous cases, dangerously toxic. Therefore, the ability to selectively synthesize, separate, and analyze enantiomers is a cornerstone of modern drug development and safety.[1][2] Spectroscopic methods offer powerful, non-destructive avenues for this critical task.

This guide will navigate the principles and applications of several key spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A versatile tool that, with the aid of chiral auxiliaries, can provide detailed structural information and quantify enantiomeric excess.

• Vibrational Circular Dichroism (VCD): A technique sensitive to the vibrational modes of chiral molecules, offering a fingerprint of their absolute configuration.

• Electronic Circular Dichroism (ECD): A method that probes the electronic transitions of chiral molecules, particularly useful for determining the absolute configuration of compounds with chromophores.

• Optical Rotatory Dispersion (ORD): A classical technique that measures the change in optical rotation with wavelength, providing valuable information about the stereochemistry of a molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: An Indirect but Powerful Approach

Standard NMR spectroscopy is inherently "blind" to chirality; enantiomers in an achiral solvent will produce identical NMR spectra.[2][3][4] This is because the magnetic environments of corresponding nuclei in (R)- and (S)-enantiomers are identical. However, by introducing a chiral auxiliary, we can create a diastereomeric interaction, leading to distinct NMR signals for each enantiomer.[4][5][6]

The Causality Behind Chiral Auxiliaries

The core principle is the conversion of an enantiomeric pair into a pair of diastereomers. Diastereomers have different physical and chemical properties and, crucially, different NMR spectra.[4][5] This is achieved through two primary strategies:

• Chiral Derivatizing Agents (CDAs): These are chiral molecules that react covalently with the enantiomers of the analyte to form new diastereomeric compounds.[7][8][9] The resulting stable diastereomers exhibit distinct chemical shifts and coupling constants, allowing for their differentiation and quantification by NMR.[5][7][10]

• Chiral Solvating Agents (CSAs): These chiral molecules form transient, non-covalent diastereomeric complexes with the analyte enantiomers through interactions like hydrogen bonding or dipole-dipole forces.[6][8][9][11][12] This transient interaction is sufficient to induce small but measurable differences in the chemical shifts of the enantiomers.[6]

Experimental Protocol: NMR Analysis with a Chiral Solvating Agent (CSA)

This protocol outlines a general procedure for determining the enantiomeric excess of a chiral amine using a chiral solvating agent.

Objective: To resolve the NMR signals of the (R)- and (S)-enantiomers of a chiral amine to determine the enantiomeric excess (% ee).

Materials:

• Racemic mixture of the chiral amine analyte.

• Enantiopure Chiral Solvating Agent (e.g., (R)-(-)-1,1'-Bi-2-naphthol).

• Deuterated solvent (e.g., CDCl3).

• High-resolution NMR spectrometer.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the racemic chiral amine into an NMR tube.

  • Dissolve the amine in approximately 0.6 mL of deuterated chloroform (CDCl3).

  • Acquire a standard ¹H NMR spectrum of the racemic amine to serve as a reference.

  • To the same NMR tube, add an equimolar amount of the chiral solvating agent, (R)-(-)-1,1'-Bi-2-naphthol.

  • Gently agitate the tube to ensure complete dissolution and complex formation.

• NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Acquire a ¹H NMR spectrum. Optimize acquisition parameters (e.g., number of scans) to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the NMR spectrum (Fourier transform, phase correction, baseline correction).

  • Identify a well-resolved proton signal of the analyte that shows splitting into two distinct signals in the presence of the CSA. These two signals correspond to the two diastereomeric complexes.

  • Integrate the area under each of the resolved signals.

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = |(Integral_major - Integral_minor) / (Integral_major + Integral_minor)| * 100

Self-Validation: The initial spectrum of the racemic mixture should show single, unresolved peaks for the analyte. The appearance of split peaks upon addition of the CSA validates the diastereomeric interaction. Running a spectrum of the pure CSA is also recommended to identify its signals and avoid overlap.

Data Presentation: NMR Chemical Shift Differences

Analyte Proton	Chemical Shift (δ) of Racemic Analyte (ppm)	Chemical Shift (δ) of (R)-Analyte with (R)-CSA (ppm)	Chemical Shift (δ) of (S)-Analyte with (R)-CSA (ppm)	Δδ (ppm)
α-CH	3.85	3.82	3.88	0.06
N-H	2.50	2.45	2.55	0.10

Chiroptical Spectroscopy: A Direct Probe of Chirality

Chiroptical spectroscopy techniques are powerful because they directly interact with the chiral nature of molecules.[13][14] These methods rely on the differential interaction of chiral molecules with left- and right-circularly polarized light.[13][14]

Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule during a vibrational transition.[15][16] The resulting VCD spectrum is a plot of this differential absorption versus frequency. For enantiomers, the VCD spectra are mirror images of each other—equal in magnitude but opposite in sign.[16] This makes VCD an excellent technique for determining the absolute configuration of chiral molecules.[15]

Electronic Circular Dichroism (ECD)

ECD is analogous to VCD but measures the differential absorption of left and right circularly polarized ultraviolet-visible light, corresponding to electronic transitions.[17][18] ECD is particularly useful for molecules containing chromophores.[18][19] The resulting ECD spectrum, often characterized by positive and negative peaks, is highly sensitive to the stereochemistry of the molecule.[19] The ECD spectrum of one enantiomer will be the mirror image of the other.

Optical Rotatory Dispersion (ORD)

ORD measures the change in the angle of rotation of plane-polarized light as a function of wavelength.[20][21] Chiral molecules cause the plane of polarized light to rotate, and the magnitude and direction of this rotation vary with the wavelength of the light.[20] The resulting ORD curve can be complex, exhibiting peaks and troughs known as the "Cotton effect," which are characteristic of the molecule's stereochemistry.[22]

Experimental Protocol: VCD for Absolute Configuration Determination

Objective: To determine the absolute configuration of a chiral molecule by comparing its experimental VCD spectrum to a theoretically calculated spectrum.

Materials:

• Enantiomerically pure sample of the chiral molecule.

• Appropriate solvent (e.g., CDCl3).

• VCD spectrometer.

• Computational chemistry software for quantum mechanical calculations.

Procedure:

• Experimental VCD Spectrum Acquisition:

  • Prepare a solution of the chiral molecule in the chosen solvent at a suitable concentration.

  • Acquire the VCD spectrum according to the instrument's operating procedures.

  • Acquire the VCD spectrum of the pure solvent for background subtraction.

• Theoretical VCD Spectrum Calculation:

  • Perform a conformational search for the chiral molecule using a suitable computational method (e.g., DFT).

  • For the lowest energy conformer(s), calculate the theoretical VCD spectrum using a quantum chemistry program. This should be done for one of the enantiomers (e.g., the (R)-enantiomer).

• Spectral Comparison and Assignment:

  • Compare the experimental VCD spectrum with the theoretically calculated spectrum.

  • If the experimental spectrum matches the calculated spectrum for the (R)-enantiomer, then the sample is the (R)-enantiomer.

  • If the experimental spectrum is the mirror image of the calculated spectrum for the (R)-enantiomer, then the sample is the (S)-enantiomer.

Self-Validation: The reliability of this method depends on the accuracy of the computational model. It is good practice to test the computational method on a related molecule with a known absolute configuration to validate its predictive power.

Data Presentation: Chiroptical Spectra Comparison

Spectroscopic Technique	(R)-Enantiomer	(S)-Enantiomer
VCD	Positive band at 1735 cm⁻¹	Negative band at 1735 cm⁻¹
Negative band at 1450 cm⁻¹	Positive band at 1450 cm⁻¹
ECD	Positive Cotton effect at 290 nm	Negative Cotton effect at 290 nm
Negative Cotton effect at 220 nm	Positive Cotton effect at 220 nm
ORD	Positive rotation at 589 nm	Negative rotation at 589 nm
Positive Cotton effect curve	Negative Cotton effect curve

Conclusion: A Multi-faceted Approach to Chiral Analysis

The choice of spectroscopic technique for comparing (R)- and (S)-enantiomers depends on the specific research question, the nature of the compound, and the available instrumentation. NMR, with the aid of chiral auxiliaries, excels at determining enantiomeric excess and can provide detailed structural information. Chiroptical techniques like VCD, ECD, and ORD offer a direct probe of chirality and are indispensable for determining the absolute configuration of chiral molecules. In many cases, a combination of these techniques provides the most comprehensive and reliable characterization of enantiomers, ensuring the scientific rigor required in research and drug development.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (4-Methoxyphenyl)(phenyl)methylamine

This guide provides an in-depth, procedural framework for the safe and compliant disposal of (4-Methoxyphenyl)(phenyl)methylamine. Developed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to instill a deep understanding of the chemical's hazard profile and the causality behind each procedural step. Our commitment is to foster a culture of safety and environmental responsibility, ensuring that your laboratory practices are not only compliant but also fundamentally secure.

Hazard Identification and Risk Assessment: Understanding the "Why"

(4-Methoxyphenyl)(phenyl)methylamine, while a valuable research chemical, belongs to the amine family of compounds, which necessitates careful handling and disposal. While specific toxicity data for this exact compound is limited, the safety profiles of structurally similar amine compounds provide a strong basis for a conservative and protective approach. The primary hazards are associated with its potential corrosivity and toxicity.

A thorough risk assessment is the cornerstone of safe laboratory practice. Before handling this compound, it is critical to consult the Safety Data Sheet (SDS) and understand the potential risks.

Table 1: Hazard Profile Based on Analogous Amine Compounds

Hazard Classification	Description	Potential Effects	Source
Acute Toxicity (Oral)	Harmful if swallowed.	Ingestion can lead to significant health issues; immediate medical attention is required.[1][2][3]	[1][2][3]
Skin Corrosion/Irritation	Causes severe skin burns.	Direct contact can cause chemical burns and serious skin damage.[1][2]	[1][2]
Serious Eye Damage	Causes serious eye damage.	Contact with eyes can result in severe irritation, burns, and potentially irreversible damage.[1][2]	[1][2]
Respiratory Irritation	May cause respiratory irritation.	Inhalation of vapors or aerosols can irritate the respiratory tract.[2][3]	[2][3]
Aquatic Toxicity	Harmful to aquatic life.	Improper disposal can cause significant harm to ecosystems.[4][5]	[4][5]

The causality is clear: the amine functional group can impart corrosive properties. Therefore, every step in the handling and disposal process is designed to prevent contact with skin, eyes, and the environment, and to avoid inadvertent reactions with other chemicals.

Core Principles of Amine Waste Management

Effective chemical waste management is a self-validating system built on three pillars: segregation, proper containerization, and clear labeling.

• Segregation is Paramount: Never mix amine waste with other chemical waste streams.[4] Amines are basic and can react exothermically and dangerously with acids. They are also incompatible with oxidizing agents.[4][6] Keeping amine waste separate prevents these hazardous reactions and ensures it can be treated by the appropriate disposal method.[4]

• Appropriate Containerization: Waste must be collected in a designated, compatible, and sealable container.[6] The container material must be resistant to amines. High-density polyethylene (HDPE) is generally a suitable choice. Containers must be kept tightly sealed to prevent the release of fumes.[4][7]

• Labeling for Safety and Compliance: All waste containers must be clearly and accurately labeled with their contents and associated hazards.[4][7] This is not just a regulatory requirement but a critical safety measure for everyone in the laboratory and for the waste management professionals who will handle the container.

Personal Protective Equipment (PPE): Your First Line of Defense

Handling (4-Methoxyphenyl)(phenyl)methylamine and its waste requires a stringent PPE protocol to prevent exposure.

Table 2: Required Personal Protective Equipment

PPE Item	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	To prevent skin contact and potential chemical burns. Gloves must be inspected before use and disposed of properly after handling.[8]
Eye/Face Protection	Safety goggles and a face shield.	To provide comprehensive protection against splashes to the eyes and face.[8]
Body Protection	A fully-buttoned laboratory coat.	To protect skin and clothing from contamination.[3][6]
Respiratory Protection	Use only in a chemical fume hood.	To prevent inhalation of potentially irritating vapors.[1] A respirator may be required for spill cleanup, but only for trained and fit-tested personnel.[6]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the lifecycle of (4-Methoxyphenyl)(phenyl)methylamine waste in the laboratory.

Step 1: Waste Generation and Segregation

• At the point of generation, immediately designate any material contaminated with (4-Methoxyphenyl)(phenyl)methylamine as hazardous waste. This includes residual amounts in original containers, contaminated consumables (e.g., pipette tips, weigh boats), and solutions.

• Collect this waste in a dedicated container, separate from all other waste streams, especially acidic and oxidizing waste.[4][9]

Step 2: Containerization and Labeling

• Select a robust, leak-proof waste container made of a compatible material (e.g., HDPE).

• Affix a hazardous waste label to the container. Fill out the label completely, including the full chemical name: "(4-Methoxyphenyl)(phenyl)methylamine," concentration (if in solution), and the date accumulation started.

• Ensure the hazard pictograms for "Corrosive" and "Harmful" are clearly visible.

Step 3: In-Lab Storage

• Keep the waste container tightly sealed when not in use.[4][7]

• Store the container in a designated, well-ventilated satellite accumulation area, such as a corrosives cabinet or within a secondary containment tray to manage potential leaks.[4]

• The storage location should be away from direct sunlight, heat sources, and incompatible materials.[4][6]

Step 4: Arranging for Final Disposal

• Do not dispose of this chemical down the drain or in regular trash.[4] This is a violation of environmental regulations and poses a significant threat to aquatic ecosystems.[4]

• Follow your institution's specific procedures for hazardous waste pickup. This typically involves contacting your Environmental Health & Safety (EH&S) department.

• For facilities without an internal EH&S department, contract a licensed hazardous waste disposal company to ensure the waste is transported, treated, and disposed of in a compliant and environmentally sound manner.[4][8] Disposal may involve methods such as incineration at a permitted facility.[10]

Disposal Decision Workflow

The following diagram illustrates the critical decision points in the disposal process for (4-Methoxyphenyl)(phenyl)methylamine waste.

Caption: Decision workflow for laboratory chemical waste disposal.

Emergency Procedures: Spill Management

Preparedness for accidental spills is a critical component of safety.[4]

For Small Spills (manageable by trained lab personnel):

• Alert Personnel: Immediately notify others in the vicinity.

• Don PPE: Wear the appropriate PPE as outlined in Table 2, including a face shield and potentially a respirator if ventilation is poor.[6]

• Containment: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[11][12] Do not use combustible materials like paper towels.

• Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[3][6]

• Decontamination: Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor or EH&S department.

For Large Spills:

• Evacuate: Immediately evacuate the area.[6]

• Isolate: Secure the area to prevent entry.

• Notify: Alert your institution's emergency response team or EH&S immediately. If there is a fire or medical emergency, call 911.[6] Do not attempt to clean up a large spill unless you are specifically trained and equipped to do so.

Regulatory Framework

The disposal of laboratory chemicals is governed by federal and state regulations. Key regulatory bodies in the United States include:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), sets the standards for hazardous waste management. Academic laboratories may be subject to the alternative requirements outlined in 40 CFR Part 262, Subpart K, which are designed to be more suitable for a laboratory setting.[13][14]

• Occupational Safety and Health Administration (OSHA): OSHA mandates safe workplace practices, including the Hazard Communication Standard (29 CFR 1910.1200), which requires proper labeling and safety information, and standards for process safety management of highly hazardous chemicals.[15][16]

Adherence to the procedures outlined in this guide will ensure compliance with these critical regulations, protecting both laboratory personnel and the environment.

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A Researcher's Guide to the Safe Handling of (4-Methoxyphenyl)(phenyl)methylamine

As drug development professionals and researchers, our commitment to innovation is paralleled by our dedication to safety. This guide provides essential, direct guidance for the safe handling and disposal of (4-Methoxyphenyl)(phenyl)methylamine, ensuring that operational excellence and personal safety are maintained in the laboratory. The following protocols are designed to be a self-validating system, grounded in established safety principles.

Understanding the Hazard: GHS Classification

(4-Methoxyphenyl)(phenyl)methylamine and its close structural analogs are classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the following primary hazards:

• Acute Toxicity (Oral): Harmful if swallowed.[1][2]

• Skin Corrosion/Irritation: Causes severe skin burns.[1][2]

• Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1][2]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

These classifications necessitate stringent adherence to safety protocols to prevent adverse health effects. The corrosive nature of this amine compound to skin and eyes, coupled with its potential for respiratory irritation, dictates the necessity of a multi-layered approach to personal protection.[1][2]

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe handling. The following table summarizes the required equipment, grounded in the potential routes of exposure.

Protection Area	Required PPE	Rationale and Specifications
Eye and Face	Chemical safety goggles and a full-face shield.	Due to its corrosive nature and the risk of severe eye damage, standard safety glasses are insufficient.[1][2][3][4] Tightly fitting goggles or a face shield are mandatory to protect against splashes.
Skin	Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat.	The compound causes severe skin burns.[1][2] Gloves must be inspected before use and changed immediately if contaminated. A lab coat should be worn at all times.
Respiratory	Work in a certified chemical fume hood.	To mitigate the risk of respiratory irritation, all handling of (4-Methoxyphenyl)(phenyl)methylamine should be conducted within a well-ventilated area, preferably a chemical fume hood.[1][3]

Note: Always consult the specific Safety Data Sheet (SDS) for the material you are using for any additional PPE requirements.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a systematic workflow is critical for minimizing exposure risk. The following protocol outlines the essential steps for handling (4-Methoxyphenyl)(phenyl)methylamine.

• Preparation:

  • Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[1]

  • Confirm that the chemical fume hood is functioning correctly.

  • Gather all necessary equipment and reagents before introducing the chemical to the work area.

  • Don the appropriate PPE as detailed in the table above.

• Handling:

  • Conduct all weighing and transferring of the chemical within the fume hood.

  • Avoid the generation of dust or aerosols.

  • Keep the container tightly closed when not in use.[1][4]

  • In case of accidental contact, immediately follow the first-aid measures outlined in the SDS. For skin contact, flush with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1][2][4] For eye contact, rinse cautiously with water for several minutes.[1][2][4]

• Post-Handling:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after handling is complete.[1][3][4]

Disposal Plan: A Commitment to Environmental and Personal Safety

Proper disposal of (4-Methoxyphenyl)(phenyl)methylamine and its contaminated waste is a critical final step.

• Waste Segregation: All waste contaminated with this chemical, including empty containers, disposable labware, and contaminated PPE, must be segregated as hazardous waste.

• Container Labeling: The hazardous waste container must be clearly labeled with the chemical name and the appropriate hazard symbols (e.g., corrosive).

• Disposal Pathway: Dispose of the chemical waste through an approved waste disposal company.[1][3][4] Do not discharge into drains or the environment.[3][4] Always adhere to local, state, and federal regulations for hazardous waste disposal.[3]

Workflow Visualization

The following diagram illustrates the critical decision points and safety measures in the handling and disposal workflow for (4-Methoxyphenyl)(phenyl)methylamine.

Caption: A flowchart outlining the key safety steps from preparation to disposal.

References

• Safety Data Sheet for (S)-(-)-1-(4-Methoxyphenyl)ethylamine. (URL not provided in search results)
• Safety Data Sheet - Key Organics. (URL not provided in search results)
• Safety Data Sheet - CymitQuimica. (URL not provided in search results)
• 4-Methoxyphenethylamine - Safety Data Sheet - ChemicalBook. (URL not provided in search results)
• Safety Data Sheet - Fisher Scientific. (URL not provided in search results)

Sources

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. keyorganics.net [keyorganics.net]
• 4. chemicalbook.com [chemicalbook.com]